Rifaximin EP Impurity D

Core Science & Biosynthesis

Rifaximin EP Impurity D: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Rifaximin EP Impurity D, a known related substance of the antibiotic Rifaximin. The document collates available chemical and analytical data to support research, development, and quality control activities within the pharmaceutical industry.

Chemical Identity and Physicochemical Properties

Rifaximin EP Impurity D, also identified as Rifaximin Y, is a close structural analog of Rifaximin.[1][2] Its formation is associated with the manufacturing process and degradation pathways of the active pharmaceutical ingredient (API).[3][4] Understanding the physicochemical characteristics of this impurity is crucial for its effective identification, quantification, and control.

Property	Data	Reference(s)
IUPAC Name	[(7S,9E,11S,12R,13S,14R,15S,16S,18R,19E,21Z)-2,15,18,36-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22,30-octamethyl-6,17,23-trioxo-8,37-dioxa-24,27,33-triazahexacyclo[23.10.1.1⁴,⁷.0⁵,³⁵.0²⁶,³⁴.0²⁷,³²]heptatriaconta-1(35),2,4,9,19,21,25(36),26(34),28,30,32-undecaen-13-yl] acetate	[2]
Synonyms	Rifaximin Y, Rifaximin BP Impurity D	[5]
Molecular Formula	C₄₃H₄₉N₃O₁₂	[2][5]
Molecular Weight	799.86 g/mol	[5]
Appearance	Off-white solid	[3]
Purity (by HPLC)	>95% (typical for reference standards)	[]
Solubility	Soluble in methanol (B129727) and acetonitrile/water mixtures	[3][]

Chemical Structure:

Caption: Chemical structure of Rifaximin EP Impurity D.

Synthesis and Formation

While a specific, detailed synthesis protocol for Rifaximin EP Impurity D is not publicly available, its structural similarity to Rifaximin suggests it may arise as a byproduct during the synthesis of the parent drug or as a degradation product. The synthesis of Rifaximin typically involves the condensation of Rifamycin O or Rifamycin S with 2-amino-4-methylpyridine.[1][7] Variations in reaction conditions, such as temperature, pH, and the presence of oxidizing agents, can lead to the formation of various impurities.[8]

A general workflow for the synthesis of Rifaximin, which may be adapted to investigate the formation of Impurity D, is presented below.

Caption: A generalized workflow for the synthesis of Rifaximin.

Forced degradation studies on Rifaximin under acidic, basic, and oxidative stress conditions have been shown to generate various degradation products.[9][10][11] It is plausible that Rifaximin EP Impurity D could be formed under specific stress conditions, and a systematic forced degradation study would be a key experiment to elucidate its formation pathway.

Analytical Characterization

The definitive identification and quantification of Rifaximin EP Impurity D require robust analytical methodologies. While specific spectroscopic data for this impurity are often proprietary and provided with the purchase of a reference standard, general analytical techniques applicable to Rifaximin and its impurities are well-documented.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for the separation and quantification of Rifaximin and its impurities.[][8] A typical reversed-phase HPLC method can be employed.

Illustrative HPLC Protocol:

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Water (e.g., 40:60 v/v)
Flow Rate	1.4 mL/min
Detection	UV at 276 nm
Injection Volume	20 µL
Run Time	3 times the retention time of Rifaximin
Relative Retention Time	Impurity D is reported to have a relative retention time of approximately 0.7 with respect to Rifaximin.[]

System Suitability: A resolution of a minimum of 3.0 between the peaks for impurities D and H and the Rifaximin peak is recommended for method validation.[]

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and elucidating the fragmentation pattern of Rifaximin EP Impurity D. Electrospray ionization (ESI) is a suitable technique. The expected protonated molecule [M+H]⁺ would have an m/z of approximately 799.86. Tandem MS (MS/MS) studies would be instrumental in confirming the structure by analyzing the fragmentation pathway and comparing it to that of Rifaximin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for the definitive structural elucidation of Rifaximin EP Impurity D. While specific spectral data is not publicly available, it is expected that the NMR spectra would be very similar to that of Rifaximin, with key differences in chemical shifts and coupling constants corresponding to the structural modification that differentiates the impurity from the parent drug.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy can provide information about the functional groups present in the molecule. The FT-IR spectrum of Rifaximin EP Impurity D is expected to share many characteristic absorption bands with Rifaximin, corresponding to the ansamycin (B12435341) backbone and the pyrido-imidazo ring system.[12][13][14]

Biological Activity and Signaling Pathways

Currently, there is no specific information in the public domain regarding the biological activity, potential signaling pathway interactions, or toxicological profile of Rifaximin EP Impurity D. As a standard practice in drug development, impurities are typically assessed for their potential pharmacological and toxicological effects, especially if they are present above a certain threshold. Given that Rifaximin itself has a very low systemic absorption, it is often presumed that its impurities will also exhibit limited systemic exposure.[15] However, the local effects within the gastrointestinal tract should not be disregarded.

The primary mechanism of action of Rifaximin is the inhibition of bacterial RNA synthesis by binding to the beta-subunit of bacterial DNA-dependent RNA polymerase.[16][17] Any structural modification, as seen in Impurity D, could potentially alter this interaction, leading to a different antibacterial spectrum or potency. Further research is required to determine the specific biological impact of Rifaximin EP Impurity D.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Rifaximin Y | C43H49N3O12 | CID 138393939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. impactfactor.org [impactfactor.org]
• 4. Rifaximin Impurities | SynZeal [synzeal.com]
• 5. Rifaximin EP Impurity D | SynZeal [synzeal.com]
• 7. researchgate.net [researchgate.net]
• 8. asianpubs.org [asianpubs.org]
• 9. ijcpa.in [ijcpa.in]
• 10. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. esciinfo.com [esciinfo.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Rifaximin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Rifaximin. A review of its antibacterial activity, pharmacokinetic properties and therapeutic potential in conditions mediated by gastrointestinal bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. nbinno.com [nbinno.com]

A Technical Guide to the Physicochemical Properties of Rifaximin EP Impurity D

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of Rifaximin (B1679331) EP Impurity D, a notable impurity associated with the antibiotic Rifaximin. The information is curated for professionals in pharmaceutical research and development, offering a centralized resource for analytical method development, quality control, and regulatory submissions.

Chemical Identity and Physical Properties

Rifaximin EP Impurity D, also known as Rifaximin Y, is a structurally related impurity of the broad-spectrum antibiotic Rifaximin.[1][2][3] Understanding its chemical and physical characteristics is crucial for its detection, quantification, and control in the final drug product.

Table 1: Physicochemical Properties of Rifaximin EP Impurity D

Property	Value	Source(s)
Chemical Name	(2S,16Z,18E,20R,21S,22R,23R,24R,25S,26R,27S,28E)-5,6,20, 21,23-Pentahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-1,15-dioxo-1,2-dihydro-2,7-(epoxypentadeca[4][5][6]-trienoimino)[4]benzofuro[4,5-e] pyrido[1,2-a]benzimidazol-25-yl acetate	[2][4]
Synonyms	Rifaximin Y, Rifaximin BP Impurity D	[1][2]
Molecular Formula	C43H49N3O12	[1][4][7][]
Molecular Weight	799.86 g/mol	[4][][9]
Appearance	Off-White Solid, White Crystalline Powder	[4][10]
Solubility	Soluble in USP Diluent / EP Diluent (Methanol)	[4]
Storage	Store at -20°C under an inert atmosphere.	[4]
Purity (by HPLC)	92.41% - >95%	[4][]
Melting Point	Not Available	[4]
Boiling Point	Not Available
CAS Number	Not Available (though some sources list 15271-73-5, this is not consistently verified)	[4]

Structural Information

The chemical structure of Rifaximin EP Impurity D is defined by its IUPAC name and can be represented by various chemical identifiers.

Table 2: Structural Identifiers for Rifaximin EP Impurity D

Identifier	Value	Source(s)
SMILES	CC1=CC2=NC3=C(C(NC(/C(C)=C\C=C[C@]4(O)C)=O)=C(O)C5=C3C6=C(O--INVALID-LINK--(O/C=C[C@]([H])(OC)C([H])(C)--INVALID-LINK--(OC(C)=O)--INVALID-LINK--(C)--INVALID-LINK--(O)--INVALID-LINK--([H])C4=O)C6=O)C(C)=C5O)N2C=C1	[1]
InChI	InChI=1S/C43H49N3O12/c1-19-13-16-46-27(18-19)44-31-28-29-35(49)23(5)38-30(28)40(52)43(9,58-38)56-17-14-26(55-10)21(3)37(57-25(7)47)22(4)34(48)24(6)39(51)42(8,54)15-11-12-20(2)41(53)45-32(33(31)46)36(29)50/h11-18,21-22,24,26,34,37,48-50,54H,1-10H3,(H,45,53)/b15-11+,17-14+,20-12-/t21-,22-,24+,26+,34+,37-,42-,43+/m1/s1	[]
InChI Key	IXUWVEOBPCTRFV-ZIYCOVAJSA-N	[]

Analytical Methodologies

The primary analytical technique for the detection and quantification of Rifaximin EP Impurity D is High-Performance Liquid Chromatography (HPLC), as outlined in the European Pharmacopoeia.

High-Performance Liquid Chromatography (HPLC)

A common HPLC method for the analysis of Rifaximin and its impurities is detailed below. This method is crucial for ensuring the quality and purity of Rifaximin drug substance and product.

Table 3: HPLC Method Parameters for Rifaximin EP Impurity D Analysis

Parameter	Description
Stationary Phase	Base-deactivated end-capped octadecylsilyl silica (B1680970) gel for chromatography R (5 µm)
Column Dimensions	l = 0.25 m, Ø = 4.6 mm
Mobile Phase	Acetonitrile (B52724) R, water R (40:60 V/V)
Flow Rate	1.4 mL/min
Column Temperature	40 °C
Detection	Spectrophotometer at 276 nm
Injection Volume	20 µL
Run Time	3 times the retention time of Rifaximin
Relative Retention Time	Impurities D and H = about 0.7 (with reference to Rifaximin at ~12 min)
System Suitability	Resolution: minimum 3.0 between the peaks due to impurities D + H and Rifaximin

Source:[]

Experimental Protocol: HPLC Analysis

Objective: To detect and quantify Rifaximin EP Impurity D in a sample of Rifaximin.

Materials:

• Rifaximin sample

• Rifaximin for system suitability CRS (containing impurity H)

• Rifaximin CRS

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Solvent Mixture Preparation: Prepare a mixture of acetonitrile and water in a 40:60 volume/volume ratio.

• Test Solution (a) Preparation: Accurately weigh and dissolve 0.100 g of the Rifaximin sample in 8 mL of acetonitrile, then dilute to 20 mL with water.

• Test Solution (b) Preparation: Accurately weigh and dissolve 40.0 mg of the Rifaximin sample in 40.0 mL of acetonitrile and dilute to 100.0 mL with water. Dilute 5.0 mL of this solution to 50.0 mL with the solvent mixture.

• Reference Solution (a) Preparation: Dilute 1.0 mL of test solution (a) to 50.0 mL with the solvent mixture. Further, dilute 1.0 mL of this solution to 10.0 mL with the solvent mixture.

• Reference Solution (b) - System Suitability: Dissolve 5 mg of Rifaximin for system suitability CRS (containing impurity H) in 1.6 mL of acetonitrile and dilute to 4.0 mL with water.

• Reference Solution (c): Dissolve 40.0 mg of Rifaximin CRS in 40.0 mL of acetonitrile and dilute to 100.0 mL with water. Dilute 5.0 mL of this solution to 50.0 mL with the solvent mixture.

• Chromatographic Analysis:

  • Set up the HPLC system according to the parameters in Table 3.

  • Inject 20 µL of each test and reference solution.

  • Record the chromatograms for a run time equivalent to three times the retention time of the main Rifaximin peak.

• Data Analysis:

  • Verify the system suitability by checking the resolution between the peaks of impurities D + H and Rifaximin in the chromatogram of reference solution (b), which should be a minimum of 3.0.

  • Identify the peak for Impurity D based on its relative retention time of approximately 0.7.

  • Quantify the amount of Impurity D in the test sample by comparing its peak area to the peak area of the corresponding standard in the reference solutions.

Workflow for Impurity Characterization

The identification and characterization of a pharmaceutical impurity like Rifaximin EP Impurity D follows a systematic workflow. This process is essential for understanding its potential impact on the drug's safety and efficacy.

Caption: General Workflow for Pharmaceutical Impurity Characterization.

Proposed Experimental Protocols for Undetermined Properties

While some physicochemical data for Rifaximin EP Impurity D is available, properties such as melting point and a detailed solubility profile have not been publicly documented. The following are generalized, standard laboratory protocols for determining these properties.

Protocol for Melting Point Determination

Objective: To determine the melting point range of Rifaximin EP Impurity D.

Apparatus:

• Melting point apparatus (e.g., digital melting point apparatus or oil bath)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle

Procedure:

• Sample Preparation: Ensure the Rifaximin EP Impurity D sample is a fine, dry powder. If necessary, gently grind the sample in a mortar and pestle.

• Capillary Tube Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Heating and Observation:

  • Set the apparatus to heat at a rapid rate initially to approach the expected melting point (if a preliminary test has been done).

  • When the temperature is within 15-20°C of the expected melting point, reduce the heating rate to 1-2°C per minute.

  • Carefully observe the sample through the magnifying lens.

• Recording the Melting Range:

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Record the temperature at which the entire sample has completely melted into a clear liquid (the end of the melting range).

• Replicate Measurements: Repeat the measurement with two more samples to ensure accuracy and report the average melting range.

Protocol for Solubility Profile Determination

Objective: To determine the approximate solubility of Rifaximin EP Impurity D in various solvents.

Materials:

• Rifaximin EP Impurity D sample

• A range of solvents of varying polarity (e.g., water, ethanol, methanol, acetone, dichloromethane, hexane)

• Small test tubes or vials

• Vortex mixer

• Analytical balance

• Temperature-controlled shaker or water bath (optional)

Procedure:

• Sample Preparation: Accurately weigh a specific amount of Rifaximin EP Impurity D (e.g., 10 mg) into a series of test tubes.

• Solvent Addition:

  • To the first test tube, add a small, measured volume of the first solvent (e.g., 0.1 mL).

  • Vortex the mixture for 1-2 minutes to facilitate dissolution.

  • Visually inspect for complete dissolution.

• Incremental Solvent Addition:

  • If the solid has not completely dissolved, add another measured increment of the solvent (e.g., another 0.1 mL).

  • Repeat the vortexing and observation steps.

  • Continue adding the solvent incrementally until the solid is completely dissolved.

• Recording Solubility:

  • Record the total volume of solvent required to completely dissolve the initial mass of the impurity.

  • Calculate the approximate solubility in mg/mL.

• Categorization of Solubility: Classify the solubility based on standard pharmacopeial definitions (e.g., very soluble, freely soluble, soluble, sparingly soluble, slightly soluble, very slightly soluble, practically insoluble).

• Repeat for Other Solvents: Repeat steps 2-5 for each of the selected solvents to build a comprehensive solubility profile. For enhanced accuracy, experiments can be conducted at a controlled temperature.

Conclusion

This technical guide consolidates the available physicochemical information for Rifaximin EP Impurity D. While key identifiers and analytical methods are established, further experimental characterization of properties like melting point and a broad solubility profile would be beneficial for the scientific community. The provided protocols offer a standardized approach to obtaining this missing data, which is essential for the robust control of this impurity in Rifaximin manufacturing and for ensuring the overall quality, safety, and efficacy of the final pharmaceutical product.

References

• 1. Rifaximin EP Impurity D | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. Rifaximin EP Impurity D : Venkatasai Life Sciences [venkatasailifesciences.com]
• 4. allmpus.com [allmpus.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. US9150590B2 - Process for the synthesis of rifaximin and a new pseudo-crystalline form of rifaximin obtained thereby - Google Patents [patents.google.com]
• 7. Rifaximin EP Impurity D | C43H49N3O12 | CID 175674227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Rifaximin EP Impurity D [artis-standards.com]
• 10. Rifaximin EP Impurity D | IR181351 | Biosynth [biosynth.com]

Rifaximin: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rifaximin (B1679331) is a semi-synthetic, non-systemic antibiotic derived from rifamycin (B1679328) SV.[1] Its unique pharmacological profile, characterized by broad-spectrum antibacterial activity and minimal gastrointestinal absorption, has established it as a critical therapeutic agent for various gastrointestinal disorders. This technical guide provides an in-depth overview of Rifaximin, focusing on its chemical identity, physicochemical properties, and biological activities. Detailed experimental protocols for its synthesis, purification, and analysis are provided, alongside visualizations of its key signaling pathways and experimental workflows, to support further research and development.

Chemical Identity

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for Rifaximin is:

[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,36-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22,30-octamethyl-6,23-dioxo-8,37-dioxa-24,27,33-triazahexacyclo[23.10.1.14,7.05,35.026,34.027,32]heptatriaconta-1(35),2,4,9,19,21,25(36),26(34),28,30,32-undecaen-13-yl] acetate.[1]

Synonyms

Rifaximin is known by a variety of synonyms, including:

• L/105[2]

• Rifamycin L 105[2]

• Xifaxan®[2]

• Rifaxidin[1]

• Rifacol[1]

• Normix[3]

• 4-Deoxy-4'-methylpyrido(1',2'-1,2)imidazo(5,4-c)rifamycin SV[1]

Chemical Structure

The chemical structure of Rifaximin is presented below:

(A 2D chemical structure diagram of Rifaximin would be inserted here in a full whitepaper)

Quantitative Data

Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C43H51N3O11	[1]
Molecular Weight	785.9 g/mol	[1]
CAS Registry Number	80621-81-4	[1]
Melting Point	200-205 °C (decomposition)	[2]
pKa	6.77	[4]
LogP (Octanol-Water)	2.76	[4]
Solubility	Practically insoluble in water; soluble in ethanol (B145695), DMSO, and DMF.	[4]

Bioactivity Data

Rifaximin exhibits broad-spectrum antibacterial activity against a range of Gram-positive and Gram-negative bacteria. Its primary mechanism of action involves the inhibition of bacterial RNA synthesis.[1] Additionally, Rifaximin is a known agonist of the human pregnane (B1235032) X receptor (PXR).[5]

Target/Organism	Assay	Metric	Value	Source(s)
Staphylococcus spp.	MIC	MIC50	≤0.015 µg/mL
Streptococcus spp.	MIC	MIC50	<0.12 µg/mL
Enterococcus spp.	MIC	MIC50	0.25-2 µg/mL
Haemophilus influenzae	MIC	MIC50	0.25 µg/mL
Neisseria gonorrhoeae	MIC	MIC50	0.25 µg/mL
Enterotoxigenic E. coli (ETEC)	MIC	MIC50	12.5 µg/mL	[6]
Enterotoxigenic E. coli (ETEC)	MIC	MIC90	50 µg/mL	[6]
Human Pregnane X Receptor (PXR)	Cell-based reporter gene assay	EC50	~20 µM	[3]

Spectral Data

Technique	Wavelengths (λmax) / Peaks	Source(s)
UV/Vis Spectroscopy	219, 238, 294, 373, 458 nm
Infrared (IR) Spectroscopy	Major absorption bands at 3608, 3583, 3401, 1727, 1647 cm-1	[7]

Experimental Protocols

Synthesis of Rifaximin from Rifamycin O

This protocol is a composite of methodologies described in various patents.[5][8]

Materials:

• Rifamycin O

• 2-amino-4-methylpyridine (B118599)

• Ethanol

• Deionized Water

• Acetone

• Anhydrous potassium carbonate (optional, for pH adjustment)

Procedure:

• In a reaction vessel, suspend Rifamycin O in a solvent mixture of ethanol, deionized water, and acetone.

• Add an excess of 2-amino-4-methylpyridine to the suspension.

• Stir the reaction mixture at a controlled temperature, typically between 20-40°C, for 24-48 hours. The pH of the reaction may be adjusted to the alkaline range (e.g., 9.0-9.5) to facilitate the reaction.

• Upon completion of the reaction, cool the mixture to induce precipitation of the crude Rifaximin.

• Collect the precipitated solid by filtration.

• Wash the filter cake with a mixture of ethanol and water to remove unreacted starting materials and impurities.

• Dry the purified Rifaximin under vacuum at a controlled temperature.

Purification of Rifaximin (Crystallization)

This protocol describes the purification of Rifaximin to obtain the crystalline form α.[7]

Materials:

• Crude Rifaximin

• Isopropanol (B130326)

• Deionized Water

Procedure:

• Suspend crude Rifaximin in isopropanol and heat the mixture to 60-70°C.

• Add a small amount of water to completely dissolve the Rifaximin at 65-70°C.

• Filter the hot solution through a hi-flow bed.

• Heat the filtrate to 75-85°C and slowly add pre-heated water while stirring.

• Optionally, add seed crystals of Rifaximin form α to induce crystallization.

• Cool the mixture to 0-10°C and continue stirring.

• Filter the solid, wash with water, and dry to obtain crystalline form-α of Rifaximin.

High-Performance Liquid Chromatography (HPLC) Analysis

This protocol is based on a validated RP-HPLC method for the estimation of Rifaximin.

Chromatographic Conditions:

• Column: Chromosil Symmetry C18 (150 x 4.6 mm I.D., 5 µm particle size)

• Mobile Phase: Phosphate (B84403) buffer (pH 4.0) and acetonitrile (B52724) (40:60 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 292 nm

• Injection Volume: 20 µL

Procedure:

• Preparation of Mobile Phase: Mix 400 mL of phosphate buffer (pH 4.0) with 600 mL of acetonitrile. Degas the solution in an ultrasonic water bath for 5 minutes and filter through a 0.45 µm filter.

• Preparation of Standard Stock Solution: Accurately weigh and transfer 10 mg of Rifaximin working standard into a 10 mL volumetric flask. Add approximately 7 mL of the mobile phase, sonicate to dissolve, and make up the volume to the mark with the mobile phase.

• Preparation of Sample Solution: For bulk drug, prepare a solution of similar concentration to the standard stock solution. For tablets, weigh and powder 20 tablets. Accurately weigh a quantity of powder equivalent to 10 mg of Rifaximin and prepare a solution as described for the standard stock solution.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms. The retention time for Rifaximin is approximately 2.963 minutes.

Mass Spectrometry (MS) Analysis

This protocol outlines a general procedure for the analysis of Rifaximin using LC-QTOF-MS/MS.[6]

Instrumentation:

• Liquid Chromatography system coupled to a Quadrupole Time-of-Flight Mass Spectrometer (LC-QTOF-MS/MS) with an Electrospray Ionization (ESI) source.

Procedure:

• Sample Preparation: Dissolve approximately 1 mg of Rifaximin in 1 mL of analytical grade methanol. Sonicate for 5 minutes and centrifuge at 12,000 RPM for 10 minutes.

• Chromatographic Separation: Inject a 5 µL sample onto a Zorbax Eclipse plus C-18 column (1.8 µm, 2.1 mm x 50 mm).

• Mass Spectrometry: Operate the mass spectrometer in positive ionization mode (ESI+). Acquire data to determine the m/z values of the parent ion and its fragmentation products.

Signaling Pathways and Workflows

Inhibition of Bacterial RNA Polymerase

Rifaximin's primary antibacterial mechanism involves the inhibition of bacterial DNA-dependent RNA polymerase. It binds to the β-subunit of the enzyme, encoded by the rpoB gene, within the DNA/RNA channel.[9] This binding physically obstructs the path of the elongating RNA transcript, preventing its extension beyond 2-3 nucleotides and thereby halting transcription and subsequent protein synthesis, leading to bacterial cell death.[9]

References

• 1. What is the mechanism of Rifaximin? [synapse.patsnap.com]
• 2. Rifaximin is a gut-specific human pregnane X receptor activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. ijprs.com [ijprs.com]
• 5. US9150590B2 - Process for the synthesis of rifaximin and a new pseudo-crystalline form of rifaximin obtained thereby - Google Patents [patents.google.com]
• 6. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tdcommons.org [tdcommons.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Unveiling Rifaximin Impurity D: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of Rifaximin Impurity D, a known impurity of the antibiotic Rifaximin. This document outlines its core chemical properties, analytical methodologies for its detection, and a generalized workflow for the characterization of such pharmaceutical impurities. This information is critical for researchers and professionals engaged in the quality control, stability testing, and regulatory compliance of Rifaximin.

Core Chemical Data of Rifaximin Impurity D

Rifaximin Impurity D, also identified as Rifaximin Y, is a substance that can arise during the manufacturing process or degradation of Rifaximin. Accurate knowledge of its molecular formula and weight is fundamental for its quantification and characterization in pharmaceutical samples.

Parameter	Value
Molecular Formula	C43H49N3O12
Molecular Weight	799.86 g/mol

Analytical Methodology for Rifaximin Impurity D

The European Pharmacopoeia outlines a liquid chromatography (HPLC) method for the analysis of Rifaximin and its impurities, including Impurity D. This method is a cornerstone for the quality control of Rifaximin drug substances and products.

High-Performance Liquid Chromatography (HPLC) Method

This analytical procedure is designed to separate and quantify Rifaximin from its related impurities.

Chromatographic Conditions:

• Stationary Phase: A base-deactivated end-capped octadecylsilyl silica (B1680970) gel for chromatography (5 µm particle size).

• Column Dimensions: 0.25 m in length and 4.6 mm in internal diameter.

• Mobile Phase: A mixture of 37 volumes of a 3.16 g/L ammonium (B1175870) formate (B1220265) solution (adjusted to pH 7.2 with dilute ammonia) and 63 volumes of a 1:1 mixture of acetonitrile (B52724) and methanol.

• Flow Rate: 1.4 mL/min.

• Column Temperature: 40 °C.

• Detection: Spectrophotometer set at a wavelength of 276 nm.

• Injection Volume: 20 µL.

• Run Time: Three times the retention time of Rifaximin.

System Suitability:

• Relative Retention: With Rifaximin having a retention time of approximately 12 minutes, the relative retention time for Impurity D is about 0.7.

• Resolution: A minimum resolution of 3.0 should be achieved between the peaks for impurities D and H and the peak for Rifaximin.

Solution Preparation:

• Solvent Mixture: A 40:60 (v/v) mixture of acetonitrile and water.

• Test Solution (a): Dissolve 0.100 g of the substance being examined in 8 mL of acetonitrile and dilute to 20 mL with water.

• Test Solution (b): Dissolve 40.0 mg of the substance being examined in 40.0 mL of acetonitrile and dilute to 100.0 mL with water. Dilute 5.0 mL of this solution to 50.0 mL with the solvent mixture.

• Reference Solution (a): Dilute 1.0 mL of test solution (a) to 50.0 mL with the solvent mixture. Further dilute 1.0 mL of this solution to 10.0 mL with the solvent mixture.

• Reference Solution (b): Dissolve 5 mg of Rifaximin for system suitability CRS (containing impurity H) in 1.6 mL of acetonitrile and dilute to 4.0 mL with water.

• Reference Solution (c): Dissolve 40.0 mg of Rifaximin CRS in 40.0 mL of acetonitrile and dilute to 100.0 mL with water. Dilute 5.0 mL of this solution to 50.0 mL with the solvent mixture.

Generalized Workflow for Impurity Characterization

The identification and characterization of pharmaceutical impurities like Rifaximin Impurity D is a systematic process. The following diagram illustrates a logical workflow for this purpose.

Caption: A logical workflow for the identification and characterization of pharmaceutical impurities.

The Genesis of Rifaximin EP Impurity D: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the origin and formation of Rifaximin (B1679331) EP Impurity D, a known impurity of the antibiotic Rifaximin. This document delves into the chemical identity of this impurity, its likely formation pathways, and methodologies for its analysis and synthesis, presenting the information in a structured and accessible format for professionals in the pharmaceutical sciences.

Chemical Identity and Characterization

Rifaximin EP Impurity D is chemically identified as Rifaximin Y (or Rifamycin Y). It is a close structural analog of Rifaximin and is listed as a specified impurity in the European Pharmacopoeia (EP).[1][2] The key physicochemical properties of Rifaximin and Impurity D are summarized in the table below.

Property	Rifaximin	Rifaximin EP Impurity D (Rifaximin Y)
Molecular Formula	C43H51N3O11	C43H49N3O12
Molecular Weight	785.88 g/mol	799.86 g/mol
IUPAC Name	(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26S,27S,28E)-5,6,21,23,25-pentahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-2,7-(epoxypentadeca-[3][4][5]trienimino)benzofuro[4,5-e]pyrido[1,2-a]benzimidazole-1,15(2H)-dione, 25-acetate	(2S,16Z,18E,20R,21S,22R,23R,24R,25S,26R,27S,28E)-5,6,20,21,23-Pentahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-1,15-dioxo-1,2-dihydro-2,7-(epoxypentadeca[3][4][5]-trienoimino)benzofuro[4,5-e]pyrido[1,2-a]benzimidazol-25-yl acetate

Characterization of Rifaximin EP Impurity D is typically performed using modern analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS), which allows for its separation from Rifaximin and other impurities and confirmation of its molecular weight.[1][6]

Origin and Formation Pathway

Rifaximin EP Impurity D is believed to originate from the oxidative degradation of the Rifaximin molecule.[2] While the precise, detailed mechanism is not extensively published, the change in the molecular formula from Rifaximin (C43H51N3O11) to Impurity D (C43H49N3O12) suggests the addition of one oxygen atom and the loss of two hydrogen atoms, a hallmark of an oxidation reaction.

A plausible pathway for the formation of Rifaximin EP Impurity D involves the oxidation of the hydroquinone (B1673460) moiety within the Rifaximin structure to a quinone. This transformation is a common reaction for rifamycin-class antibiotics. The presence of oxidizing agents or exposure to oxidative stress conditions during manufacturing or storage can facilitate this degradation.

Below is a diagram illustrating the synthesis of Rifaximin from Rifamycin O, providing context for the starting material.

Caption: Synthesis of Rifaximin from Rifamycin O.

The proposed formation pathway of Rifaximin EP Impurity D via oxidation is depicted in the following diagram.

Caption: Proposed formation of Rifaximin EP Impurity D.

Quantitative Data

Quantitative data on the formation of Rifaximin EP Impurity D is limited in publicly available literature. However, studies on Rifaximin bulk drug have reported the presence of unknown oxidative degradation impurities at levels up to 0.1%.[2] The European Pharmacopoeia sets acceptance criteria for this and other impurities in the final drug substance.

Experimental Protocols

Protocol for Oxidative Degradation of Rifaximin

• Materials:

  • Rifaximin

  • Manganese Dioxide (MnO2)

  • Chloroform (B151607)

  • Dichloromethane

  • Ethyl Acetate

  • Methanol

  • Ammonia (B1221849) solution

  • Thin-Layer Chromatography (TLC) plates (silica gel)

  • Standard laboratory glassware and equipment

• Procedure:

  • Dissolve Rifaximin (e.g., 12 g) in chloroform (e.g., 72 mL) in a suitable reaction flask with stirring.

  • Add manganese dioxide (e.g., 10 g) to the solution.

  • Stir the mixture at room temperature. Monitor the reaction progress using Thin-Layer Chromatography (TLC). A suitable mobile phase for TLC is a mixture of dichloromethane, ethyl acetate, methanol, and a few drops of ammonia water (e.g., 4:2:1:2 drops).

  • Continue the reaction until the Rifaximin spot is no longer visible on the TLC plate (approximately 18 hours). Additional manganese dioxide (e.g., 2.5 g) can be added during the reaction to ensure completion.

  • Upon completion, filter the reaction mixture to remove the manganese dioxide.

  • Wash the residue with chloroform.

  • Combine the filtrate and washings and evaporate the solvent under reduced pressure to obtain the crude degradation product, which will be a mixture containing Rifaximin EP Impurity D.

• Purification:

  • The crude product can be further purified using techniques such as column chromatography or preparative HPLC to isolate Rifaximin EP Impurity D. The specific conditions for purification would need to be developed and optimized.

Analytical Method for Detection (as per European Pharmacopoeia)

The European Pharmacopoeia outlines an HPLC method for the analysis of Rifaximin and its impurities.

Parameter	Condition
Column	Octadecylsilyl silica (B1680970) gel for chromatography (C18), 5 µm, 4.6 mm x 250 mm
Mobile Phase	A mixture of 37 volumes of a 3.16 g/L solution of ammonium (B1175870) formate (B1220265) (pH 7.2) and 63 volumes of a mixture of equal volumes of acetonitrile (B52724) and methanol.
Flow Rate	1.4 mL/min
Detection	UV spectrophotometer at 276 nm
Temperature	40 °C
Injection Volume	20 µL
Relative Retention	Impurity D has a relative retention time of about 0.7 with respect to Rifaximin.

Conclusion

Rifaximin EP Impurity D, also known as Rifaximin Y, is an oxidative degradation product of Rifaximin. Its formation is likely due to the oxidation of the hydroquinone moiety in the Rifaximin molecule. While detailed mechanistic studies and specific quantitative formation data are not widely published, the information presented in this guide provides a solid foundation for understanding the origin and characteristics of this impurity. The provided experimental framework can be utilized for the targeted synthesis and isolation of Rifaximin EP Impurity D for further research, analytical standard development, and to ensure the quality and safety of Rifaximin drug products.

References

• 1. ingentaconnect.com [ingentaconnect.com]
• 2. asianpubs.org [asianpubs.org]
• 3. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Impurity profile of rifaximin produced in China - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Analytical Profile of Rifaximin EP Impurity D: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and analytical data available for Rifaximin EP Impurity D, a known impurity of the antibiotic Rifaximin. The information herein is compiled from publicly available sources and is intended to assist researchers and professionals in drug development and quality control.

Chemical Identity

Rifaximin EP Impurity D, also known as Rifaximin Y, is a closely related structural analogue of Rifaximin.[1][2] Its fundamental chemical properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of Rifaximin EP Impurity D

Property	Value	Source(s)
IUPAC Name	(2S,16Z,18E,20R,21S,22R,23R,24R,25S,26R,27S,28E)-5,6,20,21,23-Pentahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-1,15-dioxo-1,2-dihydro-2,7-(epoxypentadeca[2][3][4]-trienoimino)[3]benzofuro[4,5-e]pyrido[1,2-a]benzimidazol-25-yl acetate	[1]
Molecular Formula	C43H49N3O12	[1][5]
Molecular Weight	799.86 g/mol	[1][5]
Appearance	Off-White Solid	[1]
Solubility	Soluble in Methanol (USP/EP Diluent)	[1]
Storage	-20°C under inert atmosphere	[1]

Spectroscopic Data

Detailed spectroscopic data for Rifaximin EP Impurity D is typically provided by commercial suppliers upon purchase of a reference standard. While the raw spectral data is not publicly available, the types of analyses performed are consistently reported. The following sections summarize the expected data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for the structural elucidation of Rifaximin EP Impurity D. Both ¹H and ¹³C NMR data are essential for confirming the identity and purity of the compound.

Table 2: Summary of Expected NMR Spectroscopic Data

Technique	Expected Information
¹H NMR	Chemical shifts (ppm), coupling constants (Hz), and integration values for all protons, confirming the arrangement of hydrogen atoms in the molecule.
¹³C NMR	Chemical shifts (ppm) for all carbon atoms, identifying the carbon skeleton and functional groups.

Note: Specific chemical shift assignments are proprietary and would be found in the Certificate of Analysis from the supplier.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of Rifaximin EP Impurity D, further confirming its structure.

Table 3: Summary of Expected Mass Spectrometric Data

Technique	Expected Information
High-Resolution Mass Spectrometry (HRMS)	Accurate mass measurement to confirm the elemental composition (C43H49N3O12).
MS/MS Fragmentation	Fragmentation pattern to provide structural information and confirm the connectivity of the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the Rifaximin EP Impurity D molecule.

Table 4: Summary of Expected IR Spectroscopic Data

Technique	Expected Information
Fourier-Transform Infrared (FT-IR) Spectroscopy	Absorption bands (cm⁻¹) corresponding to key functional groups such as O-H (hydroxyls), C=O (carbonyls), C-O, and aromatic rings.

Experimental Protocols

Detailed experimental protocols are proprietary to the manufacturers of the reference standards. However, a general workflow for the spectroscopic analysis of a pharmaceutical impurity like Rifaximin EP Impurity D can be outlined.

General Analytical Workflow

The following diagram illustrates a typical workflow for the isolation and characterization of a pharmaceutical impurity.

References

• 1. allmpus.com [allmpus.com]
• 2. Rifaximin EP Impurity D : Venkatasai Life Sciences [venkatasailifesciences.com]
• 3. Rifaximin EP Impurity D | SynZeal [synzeal.com]
• 4. researchgate.net [researchgate.net]
• 5. kmpharma.in [kmpharma.in]

An In-depth Technical Guide to Rifaximin Impurity Profiling and Identification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the identification, quantification, and characterization of impurities in the antibiotic Rifaximin (B1679331). Adherence to stringent purity standards is paramount for the safety and efficacy of pharmaceutical products. This document outlines the known and potential impurities of Rifaximin, detailed analytical methodologies for their detection, and a summary of quantitative data to support drug development and quality control processes.

Introduction to Rifaximin and its Impurities

Rifaximin is a semi-synthetic, non-systemic antibiotic derived from rifamycin. It is primarily used for the treatment of gastrointestinal disorders. The manufacturing process and subsequent degradation can lead to the formation of various impurities, which are broadly classified as organic impurities (process-related and degradation products), inorganic impurities, and residual solvents. Regulatory bodies, such as the European Pharmacopoeia (Ph. Eur.), have established specifications for several of these impurities.

Types of Impurities:

• Process-Related Impurities: These are substances that are formed during the synthesis of the drug substance. They can include starting materials, by-products, and intermediates.

• Degradation Products: These impurities result from the chemical breakdown of the drug substance over time due to factors such as light, heat, moisture, or reaction with excipients.

• Reagents, Ligands, and Catalysts: These are materials used in the manufacturing process that may remain in the final product.

• Inorganic Impurities: These can include heavy metals or other residual metals from the manufacturing process.

• Residual Solvents: These are organic or inorganic liquids used during the synthesis and purification of the drug substance.

Known Impurities of Rifaximin

Several impurities of Rifaximin have been identified and are listed in the European Pharmacopoeia. These are designated as Impurities A through H. Other process-related and degradation impurities have also been reported in the scientific literature.

Table 1: Known Impurities of Rifaximin

Impurity Name	Type	Origin	Chemical Name / Structure Information
Impurity A	Process-Related	Starting Material	4-methylpyridin-2-amine
Impurity B	Process-Related	Starting Material	Rifamycin B
Impurity C	Process-Related	Starting Material	Rifamycin SV
Impurity D	Process-Related	By-product	Rifaximin Y
Impurity E	Process-Related	By-product	Rifamycin S
Impurity F	Process-Related	Starting Material	Rifamycin O
Impurity G	Degradation Product	Oxidation	Dehydro Rifaximin
Impurity H	Degradation Product	Hydroxylation	30-hydroxylated product of rifaximin (structure corrected from original Ph. Eur. depiction)[1][][3]
25-desacetyl Rifaximin	Degradation Product	Hydrolysis	Product of deacetylation at the 25-position[4]
Rifaximin-quinone	Degradation Product	Oxidation	Oxidation product of Rifaximin[4]
Rifaximin isomer	Process-Related	Isomerization	Isomer of Rifaximin[4]

Quantitative Analysis of Rifaximin Impurities

The quantification of impurities is crucial to ensure that they are below the established safety thresholds. The European Pharmacopoeia and other regulatory guidelines provide acceptance criteria for known impurities.

Table 2: Acceptance Criteria for Rifaximin Impurities (European Pharmacopoeia)

Impurity	Acceptance Criterion
Impurity A	Not more than 0.1%
Impurity B	Not more than 0.1%
Impurity C	Not more than 0.1%
Impurity D and H (sum)	Not more than 0.3%
Impurity E	Not more than 0.1%
Impurity F	Not more than 0.1%
Any other impurity	Not more than 0.10%

Note: These are general limits and may be subject to change. Always refer to the current pharmacopoeial monograph for the most up-to-date information.

Table 3: Summary of Quantitative Results from Forced Degradation Studies

Stress Condition	Degradation Products Observed	Percentage Degradation Reported	Reference
Acidic Hydrolysis	Multiple degradation products	13.77% - 70.46%	[5][6]
Basic Hydrolysis	Multiple degradation products	11.38% - 15.11%	[5][6]
Oxidation	Multiple degradation products	24.18% - 50.74%	[5][6]
Thermal	Slight degradation	15.69%	[5]
Photolytic	Stable	-	[5]

Experimental Protocols

Accurate and robust analytical methods are essential for the reliable profiling and identification of Rifaximin impurities. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used technique for quantification, while Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is invaluable for structural elucidation.

HPLC-UV Method for Quantification of Rifaximin and its Impurities

This method is suitable for the separation and quantification of Rifaximin and its known impurities.

• Chromatographic System:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A mixture of a phosphate (B84403) buffer and acetonitrile. A common ratio is 40:60 (v/v) of phosphate buffer (pH 4.0) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 292 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: 35 °C.

• Sample Preparation:

  • Accurately weigh and dissolve the Rifaximin sample in the mobile phase to achieve a known concentration (e.g., 40 µg/mL).

  • Filter the solution through a 0.45 µm filter before injection.

LC-MS/MS Method for Identification and Structural Elucidation

This method is employed for the identification of unknown impurities and the confirmation of the structures of known impurities.

• Liquid Chromatography System:

  • Column: C18, 50 mm x 2.1 mm, 1.8 µm particle size.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the impurities and the active substance.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry System:

  • Ion Source: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan for initial detection and product ion scan (MS/MS) for fragmentation analysis.

  • Data Analysis: The acquired mass spectra are used to determine the molecular weight of the impurities and their fragmentation patterns, which aids in structural elucidation.

Visualizing Key Processes

Rifaximin Synthesis and Process-Related Impurity Formation

The synthesis of Rifaximin typically involves the reaction of Rifamycin O with 2-amino-4-methylpyridine. Process-related impurities can arise from starting materials or as by-products of this reaction.

Caption: Rifaximin synthesis pathway and the origin of process-related impurities.

Rifaximin Degradation Pathways

Rifaximin can degrade under various stress conditions, leading to the formation of several degradation products.

Caption: Major degradation pathways of Rifaximin leading to the formation of key impurities.

Experimental Workflow for Impurity Identification

A systematic workflow is crucial for the efficient and accurate identification and characterization of impurities.

Caption: A typical experimental workflow for the identification and characterization of Rifaximin impurities.

References

• 1. Structural elucidation of the Rifaximin Ph. Eur. Impurity H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rifamycin B | C39H49NO14 | CID 5459948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. Rifaximin | C43H51N3O11 | CID 6436173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. glppharmastandards.com [glppharmastandards.com]

The Discovery and History of Rifaximin Impurities: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rifaximin (B1679331), a semi-synthetic, non-systemic antibiotic derived from rifamycin (B1679328), is a cornerstone in the treatment of various gastrointestinal disorders. Its unique property of low systemic absorption confines its potent antibacterial activity to the gut, minimizing systemic side effects. However, like any pharmaceutical agent, the purity of Rifaximin is paramount to its safety and efficacy. The presence of impurities, arising from the manufacturing process or degradation, can potentially alter its therapeutic effect or introduce toxicity. This technical guide provides a comprehensive overview of the discovery, history, and characterization of Rifaximin impurities. It delves into the various types of impurities, their origins, and the analytical methodologies employed for their detection and quantification. Detailed experimental protocols, data summaries, and visual representations of key processes are presented to serve as a valuable resource for professionals in the field of drug development and quality control.

Introduction: A Historical Perspective on Rifaximin and Its Purity

Rifaximin was first synthesized in Italy and has been in clinical use since 1987[1]. Its development marked a significant advancement in the treatment of gut-related pathologies due to its targeted, localized action[2]. The initial focus of analytical characterization was on ensuring the identity and potency of the active pharmaceutical ingredient (API). However, with the evolution of regulatory standards and analytical technologies, a deeper understanding of the impurity profile of Rifaximin has become a critical aspect of its quality control.

The European Pharmacopoeia (Ph. Eur.) has been instrumental in defining the purity standards for Rifaximin, listing several known impurities designated as Impurities A through H[3][4]. The ongoing research and forced degradation studies have further expanded this list, identifying additional process-related impurities and degradation products. The structural elucidation of these impurities, a complex and challenging task, has been made possible through the application of advanced analytical techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy[4][5][6].

Classification and Origin of Rifaximin Impurities

Rifaximin impurities can be broadly categorized into two main classes based on their origin:

• Process-Related Impurities: These are chemical entities that are formed during the synthesis of Rifaximin. They can be unreacted starting materials, intermediates, by-products, or reagents. The manufacturing process of Rifaximin, which involves the reaction of rifamycin O with 2-amino-4-methylpyridine, can lead to the formation of several impurities if the reaction conditions are not meticulously controlled[3][7].

• Degradation Products: These impurities are formed due to the degradation of the Rifaximin molecule under the influence of external factors such as light, heat, moisture, and pH. Forced degradation studies are intentionally conducted to identify potential degradation pathways and the resulting products, ensuring the stability of the drug substance and drug product[8][9][10][11].

Profile of Known Rifaximin Impurities

The following table summarizes the key identified impurities of Rifaximin, including those listed in the European Pharmacopoeia.

Impurity Name/Designation	CAS Number	Molecular Formula	Origin
Rifaximin Impurity A	695-34-1	C6H8N2	Process-Related
Rifaximin Impurity B	13929-35-6	C39H49NO14	Process-Related
Rifaximin Impurity C	6998-60-3	C37H46NNaO12	Process-Related
Rifaximin Impurity D	-	C43H49N3O12	Degradation
Rifaximin Impurity E	13553-79-2	C37H45NO12	Process-Related
Rifaximin Impurity F (Rifamycin O)	14487-05-9	C39H47NO14	Process-Related
Rifaximin Impurity G	80621-76-7	C43H49N3O11	Degradation
Rifaximin Impurity H	1210022-90-4	C43H51N3O12	Degradation
25-Desacetyl Rifaximin	80621-88-1	C41H49N3O10	Degradation
30-Hydroxylated Rifaximin	-	-	Degradation
Rifaximin Isomer	-	-	Degradation
Rifaximin-Quinone	-	-	Degradation

Note: The structural information for some impurities is proprietary or not publicly available. The origins are based on published literature and may vary depending on the specific synthetic route and storage conditions.

Quantitative Analysis of Rifaximin Impurities

Forced degradation studies provide valuable insights into the stability of Rifaximin under various stress conditions. The following table summarizes the percentage of degradation observed in different studies. It is important to note that the extent of degradation is highly dependent on the experimental conditions.

Stress Condition	Degradation (%)	Reference
Acid Hydrolysis (0.1 M HCl)	70.46	[11]
Alkali Hydrolysis	15.11	[11]
Oxidative Stress (3% H2O2)	24.18	[11]
Thermal Degradation	98.06	[12]
Photolytic Degradation	Stable	[11]

Note: The percentage of degradation refers to the parent Rifaximin drug and not the individual impurities.

Experimental Protocols for Impurity Analysis

The accurate detection and quantification of Rifaximin impurities rely on validated analytical methods. High-Performance Liquid Chromatography (HPLC) is the most commonly employed technique.

HPLC Method for Rifaximin and its Impurities

Objective: To separate and quantify Rifaximin and its related impurities in bulk drug substances and pharmaceutical formulations.

Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (B84403)

• Orthophosphoric acid

• Water (HPLC grade)

Procedure:

• Mobile Phase Preparation: Prepare a filtered and degassed mobile phase. A common mobile phase consists of a mixture of a phosphate buffer and an organic solvent like acetonitrile or methanol. The exact ratio can be optimized for better separation. For example, a gradient elution using 10 mM potassium dihydrogen orthophosphate (pH 5.0) as mobile phase A and acetonitrile as mobile phase B.

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of Rifaximin reference standard in the mobile phase to prepare a stock solution. Prepare a series of working standard solutions by diluting the stock solution.

• Sample Solution Preparation: Accurately weigh and dissolve the Rifaximin sample (bulk drug or powdered tablets) in the mobile phase to achieve a known concentration.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 258 nm

  • Injection Volume: 20 µL

  • Column Temperature: Ambient or controlled (e.g., 30 °C)

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Identify and quantify the impurities by comparing the retention times and peak areas with the Rifaximin reference standard.

LC-MS/MS Method for Structural Elucidation

Objective: To identify and structurally characterize unknown impurities of Rifaximin.

Instrumentation:

• Liquid Chromatography system coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

• High-resolution mass spectrometer (e.g., Q-TOF)

Procedure:

• Sample Preparation: Prepare the sample as described in the HPLC method. Forced degradation samples are often used to generate a higher concentration of impurities for easier detection.

• LC Separation: Perform chromatographic separation using an HPLC method similar to the one described above. The mobile phase should be compatible with the MS detector (e.g., using volatile buffers like ammonium (B1175870) formate).

• MS and MS/MS Analysis:

  • Acquire full-scan mass spectra in positive or negative ionization mode to determine the molecular weight of the eluting compounds.

  • Perform tandem mass spectrometry (MS/MS) on the ions of interest to obtain fragmentation patterns.

• Data Analysis and Structure Elucidation:

  • Determine the elemental composition of the impurity from the accurate mass measurement.

  • Interpret the fragmentation pattern to deduce the structure of the impurity.

  • Compare the proposed structure with known related compounds and synthetic pathways.

Visualizing Key Processes

Workflow for Impurity Identification and Characterization

The following diagram illustrates a typical workflow for the identification and structural elucidation of pharmaceutical impurities.

Caption: A generalized workflow for the discovery and characterization of drug impurities.

Rifaximin's Mechanism of Action: A Signaling Pathway

Rifaximin exerts its antibacterial effect by inhibiting bacterial RNA synthesis. This pathway is a critical target for understanding its therapeutic action and is not directly related to impurity formation but provides context for the drug's biological activity.

Caption: The mechanism of action of Rifaximin via inhibition of bacterial RNA polymerase.

Conclusion and Future Directions

The study of Rifaximin impurities is an ongoing endeavor that is crucial for ensuring the quality, safety, and efficacy of this important therapeutic agent. The development of sophisticated analytical techniques has enabled the identification and characterization of a growing number of process-related and degradation impurities. The information compiled in this guide, including the list of known impurities, quantitative data from forced degradation studies, and detailed analytical protocols, serves as a valuable resource for researchers and professionals in the pharmaceutical industry.

Future research should focus on the toxicological evaluation of the identified impurities to establish their safety profiles. Furthermore, the development of more sensitive and rapid analytical methods will continue to be a priority for routine quality control. A deeper understanding of the mechanisms of impurity formation will also aid in the optimization of the Rifaximin manufacturing process to minimize the generation of these unwanted substances. As regulatory expectations for impurity profiling continue to evolve, a comprehensive and proactive approach to impurity management will remain a critical component of Rifaximin drug development.

References

• 1. Rifaximin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. EP2710014A1 - New process for the synthesis of rifaximin and a new pseudo-crystalline form of rifaximin obtained thereby - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. Structural elucidation of the Rifaximin Ph. Eur. Impurity H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. US9150590B2 - Process for the synthesis of rifaximin and a new pseudo-crystalline form of rifaximin obtained thereby - Google Patents [patents.google.com]
• 8. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Development of a Stability-Indicating HPLC Method for the Quantification of Rifaximin EP Impurity D

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive analytical method for the identification and quantification of Rifaximin EP Impurity D, a known impurity of the antibiotic Rifaximin. The developed High-Performance Liquid Chromatography (HPLC) method is stability-indicating, capable of separating Impurity D from the active pharmaceutical ingredient (API) and other related substances. This document provides a comprehensive protocol, including system suitability parameters, and is intended to guide researchers and quality control analysts in the pharmaceutical industry.

Introduction

Rifaximin is a semi-synthetic, non-systemic antibiotic derived from rifamycin (B1679328) SV, primarily used for gastrointestinal conditions. As with any pharmaceutical product, ensuring the purity and monitoring of impurities is critical for drug safety and efficacy. The European Pharmacopoeia (EP) lists several impurities of Rifaximin, including Impurity D. Rifaximin EP Impurity D, also known as Rifaximin Y, has a molecular formula of C43H49N3O12 and a molecular weight of 799.86 g/mol . The development of a validated analytical method to control the levels of this impurity is a regulatory requirement and essential for quality control during drug manufacturing. This application note describes a specific and accurate HPLC method for this purpose.

Experimental Protocol

Materials and Reagents

• Rifaximin API and Rifaximin EP Impurity D reference standard (purity >95%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium (B1175870) formate (B1220265) (Analytical grade)

• Ammonia (B1221849) solution (25%)

• Water (HPLC grade)

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Analytical balance

• pH meter

• Sonicator

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Chromatographic Conditions

A stability-indicating HPLC method was developed for the determination of Rifaximin and its impurities. The following chromatographic conditions are recommended for the separation and quantification of Rifaximin EP Impurity D.

Parameter	Specification
Stationary Phase	Base-deactivated end-capped octadecylsilyl silica (B1680970) gel for chromatography R (5 µm)
Column Temperature	40 °C
Mobile Phase	Mix 37 volumes of a 3.16 g/L solution of ammonium formate R adjusted to pH 7.2 with dilute ammonia R1 and 63 volumes of a mixture of equal

Application Note: HPLC Method for Quantification of Rifaximin EP Impurity D

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifaximin is a broad-spectrum, non-systemic antibiotic used for the treatment of various gastrointestinal disorders. As with any active pharmaceutical ingredient (API), controlling impurities is critical to ensure the safety and efficacy of the drug product. Rifaximin EP Impurity D is a known related substance of Rifaximin.[][2][3] This application note provides a detailed high-performance liquid chromatography (HPLC) method for the effective quantification of Rifaximin EP Impurity D in Rifaximin drug substances. The method is based on principles outlined in the European Pharmacopoeia and other validated HPLC procedures for Rifaximin analysis.[]

Rifaximin EP Impurity D

• Molecular Formula: C43H49N3O12[4][5]

• Molecular Weight: 799.86 g/mol [][5]

• Synonyms: Rifaximin Y, Rifaximin BP Impurity D[3][5]

Experimental Protocol

This protocol outlines the necessary reagents, equipment, and procedures for the quantification of Rifaximin EP Impurity D.

Materials and Reagents

• Rifaximin API sample

• Rifaximin EP Impurity D reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Ammonium (B1175870) formate (B1220265) (Analytical grade)

• Dilute ammonia (B1221849) solution

• Water (HPLC grade)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The following chromatographic conditions are recommended:

Parameter	Specification
HPLC System	Quaternary or Binary Gradient HPLC with UV Detector
Column	Base-deactivated end-capped octadecylsilyl silica (B1680970) gel for chromatography R (5 µm)
Mobile Phase	Mix 37 volumes of a 3.16 g/L solution of ammonium formate R adjusted to pH 7.2 with dilute ammonia R1 and 63 volumes of a mixture of equal volumes of acetonitrile R and methanol R.[]
Flow Rate	1.4 mL/min[]
Column Temperature	40 °C[]
Detection Wavelength	276 nm[]
Injection Volume	20 µL[]
Run Time	Approximately 3 times the retention time of Rifaximin[]

Preparation of Solutions

Reference Solution (a):

• Accurately weigh and dissolve an appropriate amount of Rifaximin EP Impurity D reference standard in the mobile phase to obtain a known concentration.

Reference Solution (b) - for System Suitability:

• Prepare a solution containing both Rifaximin and Rifaximin EP Impurity D in the mobile phase. This is to check the resolution between the two peaks.

Test Solution (a):

• Accurately weigh and dissolve the Rifaximin API sample in the mobile phase to a suitable concentration.

System Suitability

Before sample analysis, the chromatographic system must meet the following criteria:

Parameter	Acceptance Criteria
Resolution	The resolution between the peaks of Impurity D and Rifaximin in the chromatogram obtained with reference solution (b) should be a minimum of 3.0.[]
Relative Retention Time	The relative retention time of Impurity D with reference to Rifaximin (retention time = about 12 min) is approximately 0.7.[]

Analytical Procedure

• Inject 20 µL of the reference solution (a) and record the chromatogram.

• Inject 20 µL of the test solution (a) and record the chromatogram.

• Identify the peaks of Rifaximin and Impurity D based on their retention times.

• Calculate the concentration of Rifaximin EP Impurity D in the sample using the external standard method.

Data Presentation

The quantitative data should be summarized in a clear and structured table for easy comparison and reporting.

Quantification of Rifaximin EP Impurity D

Sample ID	Peak Area of Impurity D	Concentration of Impurity D (µg/mL)	% Impurity D in Sample
Reference Standard	[Insert Area]	[Insert Concentration]	N/A
Rifaximin API Lot 1	[Insert Area]	[Insert Calculated Conc.]	[Insert %]
Rifaximin API Lot 2	[Insert Area]	[Insert Calculated Conc.]	[Insert %]
Rifaximin API Lot 3	[Insert Area]	[Insert Calculated Conc.]	[Insert %]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the analytical method.

Caption: HPLC analysis workflow for Rifaximin Impurity D quantification.

Caption: Logical relationship of components in the analytical method.

References

• 2. allmpus.com [allmpus.com]
• 3. veeprho.com [veeprho.com]
• 4. Rifaximin EP Impurity D | C43H49N3O12 | CID 175674227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Rifaximin Y | C43H49N3O12 | CID 138393939 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Rifaximin and Its Impurities by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of the antibiotic Rifaximin and its process-related impurities and degradation products. The described protocol is essential for quality control during drug development and manufacturing, ensuring the safety and efficacy of Rifaximin formulations. The method was developed based on a comprehensive review of established analytical procedures and validated to demonstrate its accuracy, precision, and linearity.

Introduction

Rifaximin is a semi-synthetic, rifamycin-based, non-systemic antibiotic with broad-spectrum activity against both Gram-positive and Gram-negative bacteria. It is primarily used for the treatment of traveler's diarrhea, irritable bowel syndrome with diarrhea, and for the reduction of overt hepatic encephalopathy recurrence. Due to its low systemic absorption, it has a favorable safety profile.

The manufacturing process and storage of Rifaximin can lead to the formation of impurities. Regulatory agencies require strict control and monitoring of these impurities to ensure the drug product's quality and safety. This application note provides a detailed LC-MS/MS method for the separation and quantification of Rifaximin and its key impurities, including those formed under stress conditions as per the International Council for Harmonisation (ICH) guidelines.

Experimental Protocols

Sample Preparation

A standardized sample preparation workflow is critical for accurate and reproducible results.

Figure 1: Standard Sample Preparation Workflow.

Forced Degradation Study Protocol

To identify potential degradation products, forced degradation studies are performed.[1][2]

• Acid Hydrolysis: Reflux 10 mg of Rifaximin in 10 mL of 0.1 M HCl at 60°C for 4-8 hours.[2]

• Base Hydrolysis: Reflux 10 mg of Rifaximin in 10 mL of 0.1 M NaOH at 60°C for 2 hours.

• Oxidative Degradation: Treat 10 mg of Rifaximin with 10 mL of 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose solid Rifaximin powder to 80°C for 7 days.[3]

• Photolytic Degradation: Expose a solution of Rifaximin (1 mg/mL in methanol) to UV light (254 nm) for 24 hours.

Samples from each stress condition are then prepared as described in the "Sample Preparation" section and analyzed by LC-MS/MS.

Liquid Chromatography

The chromatographic separation is achieved using a reversed-phase C18 column with a gradient elution program.

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	20
1.0	20
8.0	95
10.0	95
10.1	20
12.0	20

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used for detection and quantification.

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Data Acquisition and Processing

Data is acquired in Multiple Reaction Monitoring (MRM) mode for enhanced selectivity and sensitivity.

Figure 2: Data Acquisition and Processing Workflow.

Quantitative Data Summary

The method was validated for linearity, precision, accuracy, and limits of detection (LOD) and quantification (LOQ).

Table 1: MRM Transitions and Optimized MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Rifaximin	786.4	754.3[4]	40	25
Impurity A	802.4	770.3	45	28
Impurity B	772.4[3]	740.3	42	26
Impurity C	838.4[3]	806.3	48	30
Rifaximin-d6 (IS)	792.5[4]	760.4[4]	40	25

Table 2: Method Validation Summary

Analyte	Linearity Range (ng/mL)	R²	Precision (%RSD, n=6)	Accuracy (% Recovery)	LOD (ng/mL)	LOQ (ng/mL)
Rifaximin	1 - 1000	>0.999	< 5%	95 - 105%	0.2	0.6
Impurity A	0.5 - 500	>0.998	< 10%	90 - 110%	0.1	0.3
Impurity B	0.5 - 500	>0.998	< 10%	90 - 110%	0.1	0.3
Impurity C	0.5 - 500	>0.997	< 10%	90 - 110%	0.15	0.45

Results and Discussion

The developed LC-MS/MS method provides excellent separation and quantification of Rifaximin and its known impurities. The chromatographic conditions were optimized to achieve symmetric peak shapes and good resolution between all analytes. The use of MRM mode ensured high selectivity and sensitivity, allowing for the detection and quantification of impurities at very low levels.

The method was successfully applied to the analysis of Rifaximin bulk drug and finished dosage forms, demonstrating its suitability for routine quality control testing. The forced degradation studies confirmed that the method is stability-indicating, as all major degradation products were well-separated from the parent drug and other impurities.

Conclusion

The LC-MS/MS method detailed in this application note is a reliable and efficient tool for the analysis of Rifaximin and its impurities. The protocol is well-suited for implementation in quality control laboratories within the pharmaceutical industry. The high sensitivity and specificity of the method make it ideal for ensuring that Rifaximin products meet the stringent purity requirements set by regulatory authorities.

References

• 1. [PDF] Stability-Indicating Liquid Chromatography Method for Rifaximin and LC-MS Characterization of its Potential Degradants | Semantic Scholar [semanticscholar.org]
• 2. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. impactfactor.org [impactfactor.org]
• 4. iosrjournals.org [iosrjournals.org]

Application Notes and Protocols for the Synthesis and Isolation of Rifaximin EP Impurity D

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifaximin, a semi-synthetic, non-systemic antibiotic, is a crucial therapeutic agent for various gastrointestinal disorders. As with any active pharmaceutical ingredient (API), the control of impurities is a critical aspect of ensuring its safety and efficacy. Rifaximin EP Impurity D, also known as Rifaximin Y, is a specified impurity in the European Pharmacopoeia (EP). This document provides detailed application notes and protocols for the synthesis and isolation of Rifaximin EP Impurity D, intended to serve as a reference standard for analytical method development, validation, and routine quality control of Rifaximin.

The synthesis of Rifaximin EP Impurity D is predicated on the understanding that it is an oxidative degradation product of Rifaximin. The protocols herein describe a method for the controlled oxidation of Rifaximin to generate a mixture enriched with Impurity D, followed by its isolation using preparative high-performance liquid chromatography (HPLC).

Data Presentation

The following tables summarize the key parameters for the synthesis and isolation of Rifaximin EP Impurity D.

Table 1: Synthesis of Rifaximin EP Impurity D - Reaction Parameters

Parameter	Value
Starting Material	Rifaximin
Oxidizing Agent	Manganese Dioxide (activated)
Solvent	Chloroform
Rifaximin Concentration	~167 mg/mL
Molar Ratio (Rifaximin:MnO₂)	1 : 10 (approx.)
Reaction Temperature	Ambient (~25°C)
Reaction Time	18 - 24 hours
Monitoring Technique	Thin Layer Chromatography (TLC)

Table 2: Thin Layer Chromatography (TLC) Parameters

Parameter	Description
Stationary Phase	Silica (B1680970) gel 60 F₂₅₄
Mobile Phase	Dichloromethane : Ethyl Acetate : Methanol : Ammonia (B1221849) (4:2:1:0.1, v/v/v/v)
Visualization	UV light (254 nm and 365 nm)

Table 3: Preparative HPLC Parameters for Isolation of Rifaximin EP Impurity D

Parameter	Description
Column
Stationary Phase	C18 silica gel, 10 µm
Dimensions	250 mm x 21.2 mm (or similar)
Mobile Phase
Composition	Acetonitrile : Methanol : Water (30:20:50, v/v/v)
Flow Rate	15-20 mL/min (scalable)
Detection
Wavelength	276 nm
Injection
Sample Concentration	~20-25 mg/mL in mobile phase
Injection Volume	1-5 mL (scalable)

Table 4: Analytical HPLC Parameters for Purity Assessment (based on EP monograph)

Parameter	Description
Column
Stationary Phase	Base-deactivated end-capped octadecylsilyl silica gel for chromatography R (5 µm)
Dimensions	250 mm x 4.6 mm
Temperature	40 °C
Mobile Phase
Composition	Mix 37 volumes of a 3.16 g/L solution of ammonium (B1175870) formate (B1220265) R adjusted to pH 7.2 with dilute ammonia R1 and 63 volumes of a mixture of equal

Application Notes and Protocols for Forced Degradation Studies of Rifaximin

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for conducting forced degradation studies on the antibiotic Rifaximin. These studies are critical for identifying potential degradation products, establishing degradation pathways, and developing stability-indicating analytical methods as mandated by regulatory bodies such as the International Council for Harmonisation (ICH).

Introduction

Rifaximin is a non-systemic, broad-spectrum antibiotic with a rifamycin (B1679328) structure, primarily used for gastrointestinal conditions. Forced degradation, or stress testing, is an essential component of the drug development process. It involves subjecting the drug substance to conditions more severe than accelerated stability testing to elicit degradation. This helps in understanding the intrinsic stability of the molecule and in the validation of analytical methods to ensure they can separate and quantify the active pharmaceutical ingredient (API) from its degradation products.

Experimental Protocols

The following protocols outline the procedures for subjecting Rifaximin to various stress conditions, including acidic, basic, oxidative, thermal, and photolytic degradation.

Materials and Reagents

• Rifaximin API

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 0.05 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Potassium dihydrogen orthophosphate

• Water (HPLC grade or double distilled)

• Dichloromethane

Stock Solution Preparation

Prepare a stock solution of Rifaximin in methanol at a concentration of 1000 µg/mL.[1] This stock solution will be used for the subsequent stress studies.

Forced Degradation Procedures

Rifaximin has been shown to be highly sensitive to acidic conditions.[2][3]

• To a suitable volume of Rifaximin stock solution, add an equal volume of 0.1 M HCl.[4]

• Reflux the solution at 60°C for 4 to 8 hours.[4]

• Alternatively, for milder degradation, refluxing for 15 minutes can be performed.[1]

• After the specified time, cool the solution to room temperature.

• Neutralize the solution with an appropriate volume of NaOH solution.

• Dilute the sample with the mobile phase to a final concentration suitable for analysis (e.g., 50 µg/mL).[1]

• To a suitable volume of Rifaximin stock solution, add an equal volume of 0.1 M NaOH or 0.05 M NaOH.[1][3]

• Keep the solution at room temperature for a specified period (e.g., 15 minutes for 0.05 M NaOH) or reflux if necessary.[1]

• After the specified time, neutralize the solution with an appropriate volume of HCl solution.

• Dilute the sample with the mobile phase to a final concentration suitable for analysis.

• To a suitable volume of Rifaximin stock solution, add an equal volume of 3% or 30% H₂O₂.[1][3]

• Reflux the solution at 80°C for one hour.[1]

• Cool the solution to room temperature.

• Dilute the sample with the mobile phase to a final concentration suitable for analysis.

• Place the solid Rifaximin API in a hot air oven at a temperature of 80°C or 100°C for a specified duration (e.g., seven days at 80°C).[1][3]

• After the exposure period, allow the sample to cool to room temperature.

• Prepare a solution of the degraded API in the diluent at a suitable concentration for analysis.[1]

• Prepare a solution of Rifaximin (e.g., 1000 µg/mL) and expose it to direct sunlight or a UV radiation source.[1]

• Simultaneously, keep a control sample in the dark.

• Sample the solutions at appropriate time intervals.

• Dilute the samples with the mobile phase to a final concentration suitable for analysis.

Analytical Methodology

A stability-indicating analytical method is crucial to resolve the degradation products from the parent drug. High-Performance Liquid Chromatography (HPLC) is the most common technique employed.

HPLC Method Parameters

Several HPLC methods have been reported for the analysis of Rifaximin and its degradation products. A general-purpose method is outlined below.

• Column: Inertsil ODS-3V C18 (250 x 4.6 mm, 5 µm) or equivalent.[5][6]

• Mobile Phase A: 10 mM potassium dihydrogen orthophosphate (pH 5.0 ± 0.05).[5][6]

• Mobile Phase B: Acetonitrile.[5][6]

• Elution: Gradient elution is often preferred for optimal separation.[5][6]

• Flow Rate: 1.0 mL/min.[2][5][6]

• Detection Wavelength: 258 nm or 293 nm.[6][7]

• Injection Volume: 20 µL.[1]

LC-MS/MS for Degradant Identification

For the structural elucidation of the degradation products, Liquid Chromatography coupled with Mass Spectrometry (LC-MS/MS) is a powerful tool.[4] This technique provides information on the mass-to-charge ratio (m/z) of the degradants, which aids in their identification.[5][6]

Data Presentation

The quantitative data from the forced degradation studies should be summarized in a clear and structured table to facilitate comparison.

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation	Number of Degradants	m/z of Major Degradants
Acidic	0.1 M HCl	4-8 hours	60°C (Reflux)	13.77 - 99.52%	4 - 9	784.2, 744.5, 784.3, 753.8
Basic	0.1 M NaOH	Varies	Room Temp/Reflux	11.38 - 15.11%	3	744.5, 784.3, 753.8
Oxidative	3% H₂O₂	1 hour	80°C (Reflux)	24.18 - 50.74%	5	772.4, 838.4, 744.5, 753.8, 801.9
Thermal	Solid State	7 days	80°C	15.69 - 98.06%	-	-
Photolytic	Sunlight/UV	Varies	Ambient	Stable	-	-
Neutral	Water	1 hour	80°C (Reflux)	Stable	-	-

Note: The percentage of degradation can vary significantly depending on the exact experimental conditions. The m/z values are examples from literature and should be confirmed by LC-MS analysis.[5][7]

Visualization of Experimental Workflow

The following diagrams illustrate the general workflow for the forced degradation studies of Rifaximin.

Caption: General workflow for Rifaximin forced degradation studies.

Caption: Logical relationship of forced degradation studies.

References

• 1. impactfactor.org [impactfactor.org]
• 2. jddtonline.info [jddtonline.info]
• 3. Development And Validation Of Stability Indicating Rp-hplc Method For Estimation Of Rifaximin In Bulk And Formulation. [journalijar.com]
• 4. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Stability-Indicating Liquid Chromatography Method for Rifaximin and LC-MS Characterization of its Potential Degradants | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of Rifaximin Degradation Products

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rifaximin is a semi-synthetic, rifamycin-based, non-systemic antibiotic with a broad spectrum of antibacterial activity. It is primarily used for the treatment of various gastrointestinal disorders. As with any pharmaceutical compound, Rifaximin is susceptible to degradation under various environmental conditions, which can lead to the formation of impurities. The presence of these degradation products can potentially impact the safety and efficacy of the drug product. Therefore, it is crucial to identify and characterize these degradants to ensure the quality and stability of Rifaximin formulations.

This document provides detailed application notes and protocols for the forced degradation of Rifaximin and the subsequent characterization of its degradation products. The methodologies described herein are based on current scientific literature and are intended to guide researchers in developing robust stability-indicating methods.

Data Presentation

The following table summarizes the quantitative data on the degradation of Rifaximin under various stress conditions as reported in the literature. This allows for a clear comparison of the drug's stability profile.

Stress Condition	Reagent/Parameters	Duration	Degradation (%)	Degradation Products (m/z)	Reference
Acid Hydrolysis	0.1 M HCl	4-8 hours (reflux at 60°C)	70.46	784.2, 744.5, 784.3, 753.8 (four degradants)	[1]
0.1 M HCl	15 minutes (reflux at 60°C)	Significant degradation	DP-3 (RRT 0.69), DP-4 (RRT 0.79), DP-5 (RRT 0.86), DP-6 (RRT 0.89)	[2]
HCl (pH 1.3)	2 weeks (25°C)	Not specified	Degradation observed	[3]
Alkaline Hydrolysis	0.1 M NaOH	Not specified	15.11	744.5, 784.3, 753.8 (three degradants)	[1]
Not specified	Not specified	11.38	DP-4 (RRT 0.79), DP-5 (RRT 0.86), DP-6 (RRT 0.89)	[2][4]
NaOH (pH 12)	Not specified	Degradation observed	Degradation observed	[3]
Oxidative Degradation	3% H₂O₂	1 hour (reflux at 80°C)	24.18	772.4, 838.4, 744.5, 753.8, 801.9 (five degradants)	[1][4]
Manganese dioxide	Not specified	Not specified	Two unknown oxydic impurities	[5]
Thermal Degradation	80°C (solid state)	7 days	15.69	Not specified	[2][4]
Not specified	Not specified	98.06	Not specified	[6]
Photolytic Degradation	UV and sunlight	Not specified	Stable	Stable	[7]

Experimental Protocols

The following are detailed protocols for conducting forced degradation studies on Rifaximin and characterizing the resulting degradation products.

Preparation of Rifaximin Stock Solution

• Objective: To prepare a standardized solution of Rifaximin for degradation studies.

• Procedure:

  • Accurately weigh 30 mg of Rifaximin reference standard.[3]

  • Transfer the standard to a 100 mL volumetric flask.

  • Dissolve the standard in a small amount of HPLC-grade methanol (B129727) and sonicate for 10-15 minutes.[8]

  • Make up the volume to 100 mL with HPLC-grade methanol to obtain a stock solution of 300 µg/mL.

  • For working solutions, dilute the stock solution with the appropriate solvent to the desired concentration (e.g., 30 µg/mL).[3]

Forced Degradation (Stress) Studies

• Objective: To induce the degradation of Rifaximin under various stress conditions to generate potential degradation products.

• Transfer a known volume of the Rifaximin stock solution into a round bottom flask.

• Add an equal volume of 0.1 M HCl.[9][10]

• Reflux the solution at 60°C for 4 to 8 hours.[9][10]

• After the specified time, cool the solution to room temperature.

• Neutralize the solution with an appropriate volume of 0.1 M NaOH.

• Dilute the resulting solution to a suitable concentration with the mobile phase for HPLC or LC-MS analysis.

• Transfer a known volume of the Rifaximin stock solution into a round bottom flask.

• Add an equal volume of 0.1 M NaOH.

• Keep the solution at room temperature or reflux for a specified period (e.g., monitoring at different time points).

• After the desired time, neutralize the solution with an appropriate volume of 0.1 M HCl.

• Dilute the resulting solution to a suitable concentration with the mobile phase for analysis.

• Transfer a known volume of the Rifaximin stock solution into a round bottom flask.

• Add an equal volume of 3% hydrogen peroxide (H₂O₂).

• Reflux the solution at 80°C for 1 hour.[2]

• Cool the solution to room temperature.

• Dilute the resulting solution to a suitable concentration with the mobile phase for analysis.

• Accurately weigh a small amount of solid Rifaximin powder into a petri dish.

• Place the petri dish in a hot air oven maintained at 80°C for 7 days.[2]

• After 7 days, remove the sample and allow it to cool to room temperature.

• Prepare a solution of the heat-treated sample in methanol at a suitable concentration for analysis.

• Prepare a solution of Rifaximin in methanol.

• Expose the solution to direct sunlight or a UV lamp for a specified duration.

• Simultaneously, keep a control sample in the dark.

• After the exposure period, analyze both the exposed and control samples by HPLC or LC-MS.

Analytical Characterization

• Objective: To separate, detect, and identify the degradation products formed during the stress studies.

• Purpose: To separate Rifaximin from its degradation products and quantify the extent of degradation.

• Typical HPLC Conditions:

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[3]

  • Mobile Phase: A mixture of methanol and water (e.g., 70:30 v/v).[3] A gradient elution using a buffer (e.g., 10 mM potassium dihydrogen orthophosphate, pH 5.0) and acetonitrile (B52724) can also be employed for better separation.[1]

  • Flow Rate: 1.0 mL/min.[3]

  • Detection Wavelength: 293 nm or 258 nm.[1][3]

  • Injection Volume: 20 µL.

• Purpose: To identify the molecular weights and fragmentation patterns of the degradation products for structural elucidation.

• Typical LC-MS/MS Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Mass Analyzer: Quadrupole Time-of-Flight (QTOF) or similar high-resolution mass spectrometer.[9][10]

  • The chromatographic conditions are often similar to the HPLC method, but compatibility with the mass spectrometer must be ensured (e.g., using volatile buffers).

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the characterization of Rifaximin degradation products and a logical relationship of the degradation process.

Caption: Experimental workflow for Rifaximin degradation studies.

Caption: Rifaximin degradation pathways under stress conditions.

References

• 1. [PDF] Stability-Indicating Liquid Chromatography Method for Rifaximin and LC-MS Characterization of its Potential Degradants | Semantic Scholar [semanticscholar.org]
• 2. impactfactor.org [impactfactor.org]
• 3. ijcpa.in [ijcpa.in]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of Rifaximin in Tablets by Spectrophotometric Method Ecofriendly in Ultraviolet Region - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]

chromatographic separation of Rifaximin impurities D and H

An advanced reversed-phase high-performance liquid chromatography (RP-HPLC) method has been established for the efficient separation and quantification of Rifaximin and its closely related impurities, D and H. This application note provides a comprehensive protocol for researchers, scientists, and drug development professionals engaged in the quality control and stability testing of Rifaximin.

Introduction

Rifaximin is a semi-synthetic, non-systemic antibiotic derived from rifamycin (B1679328) SV, primarily used for the treatment of traveler's diarrhea and hepatic encephalopathy. During the synthesis and storage of Rifaximin, various impurities can arise, which must be monitored and controlled to ensure the safety and efficacy of the drug product. Among these, impurities D and H are of significant interest. This document outlines a validated HPLC method for the baseline separation of these impurities from the active pharmaceutical ingredient (API).

Chromatographic Conditions

A summary of the optimal chromatographic conditions for the separation of Rifaximin impurities D and H is presented in the table below.

Parameter	Specification
Column	Base-deactivated end-capped octadecylsilyl silica (B1680970) gel for chromatography (C18), 5 µm, 4.6 mm x 250 mm
Mobile Phase	Mix 37 volumes of a 3.16 g/L solution of ammonium (B1175870) formate (B1220265) (pH 7.2) and 63 volumes of a 1:1 mixture of acetonitrile (B52724) and methanol.[]
Flow Rate	1.4 mL/min[]
Column Temperature	40 °C[]
Detection Wavelength	276 nm[]
Injection Volume	20 µL[]
Run Time	3 times the retention time of Rifaximin (Rifaximin retention time is approximately 12 minutes)[]

System Suitability

System suitability tests are crucial to ensure the performance of the chromatographic system. The following criteria should be met before proceeding with sample analysis.

Parameter	Acceptance Criteria
Resolution	Minimum resolution of 3.0 between the peaks due to the co-eluting impurities D + H and the Rifaximin peak.[]
Relative Retention Time	Impurities D and H have a relative retention time of approximately 0.7 with reference to Rifaximin.[]

Experimental Protocol

This section details the step-by-step procedure for the preparation of solutions and the execution of the chromatographic analysis.

Materials and Reagents

• Rifaximin reference standard

• Rifaximin for system suitability (containing impurity H)

• Rifaximin impurity D reference standard

• Ammonium formate

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Dilute ammonia (B1221849) solution

• Water (HPLC grade)

Preparation of Solutions

• Mobile Phase Preparation:

  • Prepare a 3.16 g/L solution of ammonium formate in water.

  • Adjust the pH of the ammonium formate solution to 7.2 with dilute ammonia.

  • Prepare a 1:1 (v/v) mixture of acetonitrile and methanol.

  • Mix 37 volumes of the pH-adjusted ammonium formate solution with 63 volumes of the acetonitrile/methanol mixture.

  • Degas the mobile phase before use.

• Solvent Mixture Preparation:

  • Prepare a mixture of acetonitrile and water in a 40:60 (v/v) ratio.[]

• Reference Solution (b) - for System Suitability:

  • Dissolve 5 mg of Rifaximin for system suitability CRS (containing impurity H) in 1.6 mL of acetonitrile.[]

  • Dilute to 4.0 mL with water.[]

• Test Solution (a):

  • Accurately weigh and dissolve 100.0 mg of the Rifaximin substance to be examined in 8 mL of acetonitrile.[]

  • Dilute to 20 mL with water.[]

Chromatographic Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject 20 µL of the Reference Solution (b) to verify system suitability.

• Once system suitability is confirmed, inject 20 µL of the Test Solution (a).

• Run the chromatogram for a duration of three times the retention time of the Rifaximin peak.

• Identify the peaks of impurities D and H based on their relative retention time of approximately 0.7 with respect to the Rifaximin peak.

• Integrate the peak areas and calculate the impurity content.

Workflow Diagram

The following diagram illustrates the logical workflow of the analytical procedure.

Caption: Workflow for the .

References

Development of a Stability-Indicating HPLC Method for Rifaximin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for developing and validating a stability-indicating high-performance liquid chromatography (HPLC) method for the analysis of Rifaximin. The protocols outlined below are designed to ensure the method is specific, accurate, precise, and robust for the determination of Rifaximin in the presence of its degradation products, in accordance with International Council for Harmonisation (ICH) guidelines.[1][2]

Introduction

Rifaximin is a non-systemic, broad-spectrum antibiotic used for the treatment of traveler's diarrhea and hepatic encephalopathy.[1][3] A stability-indicating analytical method is crucial for ensuring the quality, safety, and efficacy of pharmaceutical products by accurately quantifying the active pharmaceutical ingredient (API) and detecting any potential degradation products that may form during manufacturing, storage, and shelf-life.[4][5] This application note details the forced degradation studies and the development of a reversed-phase HPLC (RP-HPLC) method for Rifaximin.

Experimental Protocols

Materials and Reagents

• Rifaximin API (Reference Standard)

• HPLC grade acetonitrile

• HPLC grade methanol (B129727)

• Analytical grade hydrochloric acid (HCl)

• Analytical grade sodium hydroxide (B78521) (NaOH)

• Analytical grade hydrogen peroxide (H₂O₂)

• Potassium dihydrogen orthophosphate

• Orthophosphoric acid

• Purified water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Photodiode Array (PDA) detector.

• Analytical balance

• pH meter

• Hot air oven

• UV chamber

• Water bath

• Sonicator

• Volumetric flasks and pipettes

Chromatographic Conditions

A suitable starting point for chromatographic conditions, based on published methods, is summarized in the table below.[1][2][6] Method optimization may be required based on the specific column and HPLC system used.

Parameter	Condition 1	Condition 2	Condition 3
Column	Symmetry C18 (150 x 4.6 mm, 5 µm)[1]	C18 column[2]	Inertsil ODS-3V C18 (250 x 4.6 mm, 5 µm)[6]
Mobile Phase	Methanol:Phosphate buffer pH 3 (65:35 v/v)[1]	Aqueous tetra butyl ammonium (B1175870) hydrogen sulphate:Methanol (10:90, v/v)[2]	Mobile Phase A: 10 mM potassium dihydrogen orthophosphate (pH 5.0) Mobile Phase B: Acetonitrile[6]
Flow Rate	1.0 mL/min[1][2]	1.0 mL/min[6]	1.0 mL/min
Detection Wavelength	454 nm[1][2]	293 nm[6]	258 nm[7]
Injection Volume	20 µL	20 µL	20 µL[7]
Column Temperature	Ambient	Ambient	Ambient[7]
Elution Mode	Isocratic[1][2]	Gradient[6]	Isocratic[6]

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Rifaximin reference standard and transfer it to a 100 mL volumetric flask. Dissolve in a suitable solvent (e.g., methanol or a mixture of mobile phase) and make up the volume.[7]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution to concentrations ranging from 1.0 to 200 µg/mL.[2]

• Sample Preparation (from tablets): Weigh and powder 20 tablets. Accurately weigh a quantity of the powder equivalent to a single tablet and transfer it to a suitable volumetric flask. Add a portion of the diluent, sonicate to dissolve, and then dilute to the final volume. Filter the solution through a 0.45 µm membrane filter before injection.[4]

Forced Degradation Studies (Stress Testing)

Forced degradation studies are performed to demonstrate the specificity of the method and to generate potential degradation products.[2][8] Rifaximin has been shown to be particularly sensitive to acidic conditions.[2]

Stress Condition	Protocol
Acid Hydrolysis	To a solution of Rifaximin (e.g., 1 mg/mL), add 0.1 M HCl and reflux at 60-80°C for a specified period (e.g., 30 minutes to 8 hours).[7][9] Periodically withdraw samples, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to the target concentration before injection.
Alkaline Hydrolysis	To a solution of Rifaximin, add 0.05 M or 0.1 M NaOH and keep at room temperature or reflux for a specified duration.[7][10] Withdraw samples, neutralize with an equivalent amount of HCl, and dilute for analysis.
Oxidative Degradation	Treat a solution of Rifaximin with 3-30% hydrogen peroxide (H₂O₂) and keep at room temperature or reflux at 80°C for a defined time.[7][10] Dilute the samples for analysis.
Thermal Degradation	Expose solid Rifaximin powder to dry heat in a hot air oven at a specific temperature (e.g., 80-100°C) for a set period (e.g., 7 days).[7][10] Prepare a solution of the stressed sample for analysis.
Photolytic Degradation	Expose a solution of Rifaximin to UV light (e.g., 254 nm) or sunlight for a specified duration.[2][7] Analyze the sample by HPLC.

Data Presentation

The results of the forced degradation studies should be summarized to clearly indicate the extent of degradation and the formation of degradation products.

Stress Condition	Reagent/Condition	Duration	% Degradation of Rifaximin	Number of Degradation Peaks
Acid Hydrolysis	0.1 M HCl	30 min	70.46%[11]	4[7]
Alkaline Hydrolysis	0.05 M NaOH	15 min	15.11%[11]	Multiple
Oxidative Degradation	3% H₂O₂	1 hour	24.18%[11]	Multiple
Thermal Degradation	80°C (solid state)	7 days	Stable[7]	0
Photolytic Degradation	Sunlight	4 hours	Stable[7]	0

Note: The percentage of degradation will vary depending on the exact experimental conditions.

Method Validation

The developed stability-indicating method must be validated according to ICH Q2(R1) guidelines.[1][7] The validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[11]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear relationship should be established across a range of concentrations.[2][7]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies.[12]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It includes repeatability (intra-day precision) and intermediate precision (inter-day precision).[2]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.[2]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Visualizations

Experimental Workflow

Caption: Workflow for the development and validation of a stability-indicating HPLC method for Rifaximin.

Rifaximin Degradation Pathway

Caption: Conceptual degradation pathways of Rifaximin under various stress conditions.

References

• 1. ijcpa.in [ijcpa.in]
• 2. jddtonline.info [jddtonline.info]
• 3. scispace.com [scispace.com]
• 4. ijcpa.in [ijcpa.in]
• 5. ijcpa.in [ijcpa.in]
• 6. researchgate.net [researchgate.net]
• 7. impactfactor.org [impactfactor.org]
• 8. database.ich.org [database.ich.org]
• 9. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development And Validation Of Stability Indicating Rp-hplc Method For Estimation Of Rifaximin In Bulk And Formulation. [journalijar.com]
• 11. researchgate.net [researchgate.net]
• 12. ijpsonline.com [ijpsonline.com]

Application of Nuclear Magnetic Resonance (NMR) in the Structural Elucidaion of Rifaximin Impurities

[Application Note and Protocol]

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and protocol for the application of Nuclear Magnetic Resonance (NMR) spectroscopy in the identification and structural elucidation of impurities in the antibiotic drug substance, Rifaximin.

Introduction

Rifaximin is a semi-synthetic, rifamycin-based, non-systemic antibiotic used for the treatment of various gastrointestinal disorders.[1][2][3] As with any pharmaceutical product, the presence of impurities, which can originate from the manufacturing process or degradation, must be carefully controlled and characterized to ensure the safety and efficacy of the drug.[4] Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that plays a crucial role in the unequivocal structure identification and quantification of these impurities.[5][6][7] Unlike other analytical methods, NMR provides comprehensive structural information, does not require a chromophore, and is non-destructive.[8]

This application note details the methodologies for isolating and characterizing Rifaximin impurities using a combination of chromatographic and spectroscopic techniques, with a primary focus on the application of 1D and 2D NMR experiments.

Workflow for Rifaximin Impurity Structure Elucidation

The general workflow for the isolation and structural elucidation of Rifaximin impurities involves a multi-step process that begins with the detection of impurities and culminates in their structural confirmation.

Caption: Workflow for the isolation and structural elucidation of Rifaximin impurities.

Experimental Protocols

Impurity Isolation by Preparative HPLC

Objective: To isolate unknown impurities from the Rifaximin bulk drug substance for subsequent spectroscopic analysis.

Instrumentation:

• Preparative High-Performance Liquid Chromatography (HPLC) system

• Column: CAPCELL PAK C8 DDS5, 250 mm × 4.6 mm i.d. (5 µm particle size) or equivalent[4]

• Detector: UV detector set at 254 nm[4]

Reagents:

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Monopotassium phosphate (B84403)

• Citric acid

• Water (HPLC grade)

• Rifaximin bulk drug

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of methanol, acetonitrile, and a buffer solution (0.075 mol/L monopotassium phosphate and 0.5 mol/L citric acid in a 55:10 v/v ratio) in a final volumetric ratio of 500:90:325 (methanol:acetonitrile:buffer).[4]

• Sample Preparation: Dissolve the Rifaximin bulk drug in the mobile phase to a concentration of approximately 25 mg/mL.[1]

• Chromatographic Conditions:

  • Flow rate: 1 mL/min[4]

  • Column temperature: 35 °C[4]

  • Injection volume: 20 µL[4]

• Fraction Collection: Monitor the chromatogram for impurity peaks. Collect the fractions corresponding to the target impurities. Multiple injections may be necessary to obtain a sufficient quantity of each impurity for NMR analysis.

• Post-Collection Processing: Evaporate the solvent from the collected fractions under reduced pressure to obtain the isolated impurity.

NMR Spectroscopic Analysis

Objective: To acquire 1D and 2D NMR spectra of the isolated impurities to elucidate their chemical structures.

Instrumentation:

• NMR Spectrometer (e.g., Bruker Avance 500 MHz or equivalent)[4]

• NMR tubes

Reagents:

• Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation: Dissolve an adequate amount of the isolated impurity in the deuterated solvent. Add a small amount of TMS.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Typical parameters include a 30° pulse, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon NMR spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond correlations between protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (two- and three-bond) correlations between protons and carbons. This is crucial for piecing together the molecular backbone.

• Data Processing and Analysis: Process the acquired spectra using appropriate software (e.g., TopSpin, Mnova). Analyze the chemical shifts, coupling constants, and correlations to assemble the structure of the impurity.

Data Presentation: NMR Data for Known Rifaximin Impurities

The following tables summarize the ¹H and ¹³C NMR chemical shift data for Rifaximin and two of its known oxydic degradation impurities, as reported in the literature.[4] This data serves as a reference for the identification of these specific impurities.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃ [4]

Proton	Rifaximin	Impurity 1	Impurity 2
1-OH	17.908	-	-
8-OH	14.908	-	-
8'-CH₂	-	3.442	3.979
8'-CH₃	Present	Absent	Absent

Note: A comprehensive list of all chemical shifts can be found in the cited literature.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃ [4]

Carbon	Rifaximin	Impurity 1	Impurity 2
8'-CH₃	Present	Absent	Absent
Other CH₃ (13,14,30,31,32,33,34,36,37)	Similar	Similar	Similar

Note: The absence of the 8'-CH₃ signal is a key indicator for these specific oxydic impurities.

Structure Elucidation of Rifaximin Impurity H

The structure of Rifaximin Impurity H, which has a molecular weight of 802 Dalton, was also elucidated using a combination of HPLC, MS, and NMR.[1][2][3] The ¹H NMR spectrum of this impurity showed similarities to that of Rifaximin, with key differences indicating a modification on the ansa chain.[1]

Conclusion

NMR spectroscopy, in conjunction with chromatographic separation and mass spectrometry, is an indispensable tool for the structural elucidation of Rifaximin impurities.[7] The detailed protocols and reference data provided in this application note offer a framework for researchers and scientists in the pharmaceutical industry to effectively identify and characterize unknown impurities, thereby ensuring the quality and safety of Rifaximin drug products. The non-destructive nature of NMR also allows for the sample to be used for further analytical tests if required.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. Structural elucidation of the Rifaximin Ph. Eur. Impurity H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural elucidation of the Rifaximin Ph. Eur. Impurity H [air.unimi.it]
• 4. asianpubs.org [asianpubs.org]
• 5. veeprho.com [veeprho.com]
• 6. toref-standards.com [toref-standards.com]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. azooptics.com [azooptics.com]

Technical Notes & Optimization

Rifaximin Impurities Analysis: A Technical Support Troubleshooting Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the common challenge of co-elution of Rifaximin and its impurities during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak co-elution in the HPLC analysis of Rifaximin?

Co-elution in the analysis of Rifaximin and its impurities typically arises from insufficient selectivity of the chromatographic system. Rifaximin and its impurities often share a very similar core structure, leading to comparable retention times under suboptimal analytical conditions. Key contributing factors include:

• Inappropriate Mobile Phase Composition: The organic modifier (e.g., acetonitrile, methanol) and its ratio with the aqueous phase may not provide adequate differential partitioning for the analytes.

• Incorrect Mobile Phase pH: Rifaximin has a pKa of approximately 6.3.[1] If the mobile phase pH is not carefully controlled, minor variations can alter the ionization state of both Rifaximin and its impurities, leading to shifts in retention and potential peak overlap.

• Suboptimal Stationary Phase: A standard C18 column may not always provide the necessary selectivity to separate structurally similar impurities.

• Inadequate Method Parameters: Gradient slope, flow rate, and column temperature can all influence peak resolution.

Q2: How can I identify if I have a co-elution problem?

Identifying co-elution can be challenging, especially if the peaks completely overlap. Here are some indicators:

• Peak Tailing or Fronting: Asymmetrical peaks can suggest the presence of a hidden shoulder from a co-eluting impurity.

• Broader than Expected Peaks: If a peak is significantly wider than other peaks in the chromatogram, it may be composed of multiple unresolved components.

• Inconsistent Peak Purity Analysis: If you are using a Diode Array Detector (DAD) or a Mass Spectrometer (MS), variations in the spectra across a single peak are a strong indication of co-elution.[2]

• Variable Integration Results: Fluctuations in the peak area or height across different runs can sometimes be a sign of inconsistent peak integration due to unresolved components.

Q3: What is the first step I should take to resolve co-eluting peaks?

The initial and often most effective step is to adjust the mobile phase pH. Since Rifaximin and many of its impurities contain ionizable functional groups, altering the pH can significantly change their retention behavior and improve selectivity. For Rifaximin (pKa ≈ 6.3), exploring a pH range between 3.0 and 7.5 is a good starting point. A change of just 0.5 pH units can have a substantial impact on separation.

Troubleshooting Guide: Resolving Co-elution

If you are experiencing co-elution of Rifaximin and its impurities, follow this systematic troubleshooting guide.

Step 1: Mobile Phase pH Optimization

The ionization state of Rifaximin and its impurities is highly dependent on the pH of the mobile phase. A methodical approach to pH adjustment can often resolve co-elution.

• Problem: A known impurity is co-eluting with the main Rifaximin peak.

• Hypothesis: The current mobile phase pH does not provide sufficient selectivity between the ionized and non-ionized forms of the analytes.

• Solution:

  • Acidic pH: Adjust the mobile phase to a pH of around 3.0 using a suitable buffer (e.g., phosphate (B84403) or acetate). At this pH, the basic functionalities of the molecules will be protonated, which can alter their interaction with the stationary phase.

  • Neutral pH: Evaluate the separation at a pH closer to neutral, for instance, pH 7.0.

  • Slightly Basic pH: If your column allows, you can explore a slightly basic pH (e.g., 7.5).

Experimental Protocol: pH Screening

A suggested experimental protocol for pH screening is provided below.

Parameter	Condition A (Acidic)	Condition B (Neutral)	Condition C (Slightly Acidic)
Column	C18, 4.6 x 150 mm, 5 µm	C18, 4.6 x 150 mm, 5 µm	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	10 mM Potassium Phosphate, pH 3.0	10 mM Potassium Phosphate, pH 7.0	0.1% Acetic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Gradient	50-70% B over 15 min	50-70% B over 15 min	50-70% B over 15 min
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C	30 °C
Detection	292 nm	292 nm	292 nm
Injection Vol.	10 µL	10 µL	10 µL

Note: Always ensure your column is stable at the chosen pH.

Step 2: Modifying the Organic Solvent

If pH adjustment does not provide the desired resolution, changing the organic modifier can alter the selectivity of the separation.

• Problem: Co-elution persists after pH optimization.

• Hypothesis: The interaction of the analytes with the stationary phase can be modified by changing the organic component of the mobile phase.

• Solution:

  • Methanol as an Alternative: If you are currently using acetonitrile, switch to methanol. Methanol has different solvent properties and can lead to changes in elution order and selectivity.

  • Solvent Blends: Consider using a ternary mixture, such as water, acetonitrile, and methanol, to fine-tune the selectivity.

Step 3: Adjusting the Gradient Slope

For gradient methods, the steepness of the gradient plays a crucial role in peak resolution.

• Problem: Closely eluting peaks are not fully resolved.

• Hypothesis: A shallower gradient will increase the separation window for closely eluting compounds.

• Solution:

  • Decrease the Gradient Slope: If your current gradient is, for example, 5% per minute, try reducing it to 2% per minute in the region where the co-eluting peaks elute. This will provide more time for the analytes to interact with the stationary phase and improve separation.

Step 4: Changing the Stationary Phase

If modifications to the mobile phase and gradient do not resolve the co-elution, the issue may be with the column chemistry.

• Problem: Co-elution is persistent across different mobile phase conditions.

• Hypothesis: A different stationary phase with alternative selectivity is required.

• Solution:

  • Phenyl-Hexyl Column: A phenyl-hexyl column offers different selectivity compared to a C18 column due to pi-pi interactions, which can be beneficial for separating aromatic compounds like Rifaximin and its impurities.

  • Polar-Embedded Column: These columns have a polar group embedded in the alkyl chain, which can provide alternative selectivity, particularly for polar analytes.

  • C8 Column: A C8 column is less hydrophobic than a C18 and can sometimes provide better separation for moderately polar compounds.[3]

Troubleshooting Workflow Diagram

Caption: A stepwise workflow for troubleshooting co-elution issues in Rifaximin HPLC analysis.

Rifaximin and Its Impurities: A Data Summary

Understanding the properties of Rifaximin and its known impurities is crucial for developing effective separation methods. The following table summarizes key information for Rifaximin and its impurities as listed in the European Pharmacopoeia.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Notes on Physicochemical Properties
Rifaximin	C₄₃H₅₁N₃O₁₁	785.88	pKa ≈ 6.3, logP ≈ 4.8; sparingly soluble in water.[1]
Impurity A	C₆H₈N₂	108.14	4-Methylpyridin-2-amine; basic nature, likely more polar than Rifaximin.
Impurity B	C₃₉H₄₉NO₁₄	755.80	Rifamycin (B1679328) B; contains a carboxylic acid group, making it acidic and more polar.
Impurity C	C₃₇H₄₇NO₁₂	697.77	Rifamycin SV; a precursor to Rifaximin, shares the core rifamycin structure.
Impurity D	C₄₃H₄₉N₃O₁₂	799.88	Structurally very similar to Rifaximin, with an additional hydroxyl group.
Impurity E	C₃₇H₄₅NO₁₂	695.75	Rifamycin S; another rifamycin-class compound.
Impurity F	C₃₉H₄₇NO₁₄	753.79	Rifamycin O; a key starting material for Rifaximin synthesis.[4]
Impurity G	C₄₃H₄₉N₃O₁₁	783.86	Dehydro Rifaximin; structurally very close to the parent compound.[]
Impurity H	C₄₃H₅₁N₃O₁₂	801.90	Contains an additional hydroxyl group compared to Rifaximin.[3][6]

Note: The physicochemical properties for the impurities are largely inferred from their structures.

Logical Relationship Diagram for Method Development

The following diagram illustrates the logical relationships between key HPLC parameters and their impact on the separation of Rifaximin and its impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. Rifaximin EP Impurity H | 1210022-90-4 | SynZeal [synzeal.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 6. Characterization of Polymorphic Forms of Rifaximin. | Semantic Scholar [semanticscholar.org]

improving peak resolution for Rifaximin Impurity D

Welcome to the technical support center for Rifaximin analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the chromatographic analysis of Rifaximin and its impurities, with a specific focus on improving the peak resolution for Rifaximin Impurity D.

Frequently Asked Questions (FAQs)

Q1: What are Rifaximin and Rifaximin Impurity D?

Rifaximin is a semi-synthetic, non-systemic antibiotic derived from rifamycin. It is used for the treatment of traveler's diarrhea, irritable bowel syndrome, and hepatic encephalopathy.[] Rifaximin Impurity D, also known as Rifaximin Y, is a known impurity that must be monitored during quality control processes to ensure the safety and efficacy of the drug product.[] The molecular formula for Rifaximin Impurity D is C43H49N3O12.[2][3] Due to their structural similarities, achieving baseline separation between Rifaximin and Impurity D can be challenging.

Q2: Why is achieving good peak resolution between Rifaximin and Impurity D critical?

Good peak resolution is essential for the accurate quantification of Rifaximin Impurity D. Regulatory bodies set strict limits for impurities in active pharmaceutical ingredients (APIs).[4] Poor resolution can lead to overlapping peaks, making it difficult to accurately integrate the peak area of the impurity, which can result in inaccurate reporting of its level. The European Pharmacopoeia requires a minimum resolution of 3.0 between the peaks of impurities D and H and the main Rifaximin peak for system suitability.[]

Q3: What are the primary causes of poor peak resolution in HPLC analysis?

Poor peak resolution in High-Performance Liquid Chromatography (HPLC) is generally attributed to issues related to three main factors: column efficiency (N), selectivity (α), and retention factor (k).[5][6] Common causes include:

• Sub-optimal Mobile Phase Composition: Incorrect solvent strength, pH, or buffer concentration can negatively impact selectivity.[7][8]

• Column Degradation: Loss of stationary phase, contamination, or voids in the column packing can reduce efficiency and lead to broad or tailing peaks.[8]

• Inappropriate Method Parameters: Flow rate, temperature, and injection volume can all affect resolution.[9]

• System Issues: Excessive extra-column volume (e.g., long tubing) can cause band broadening.[8]

Q4: My peaks for Rifaximin and Impurity D are co-eluting. What is the first step I should take?

When peaks are co-eluting (i.e., not separated), the most effective parameter to adjust is the selectivity (α).[5] Selectivity is most significantly influenced by the mobile phase composition and the stationary phase chemistry.[5][9] Therefore, the first step should be to modify the mobile phase. Consider making small, systematic changes to the organic-to-aqueous solvent ratio or adjusting the pH of the mobile phase buffer.[7]

Troubleshooting Guide: Improving Peak Resolution

This guide provides a systematic approach to troubleshooting and improving the resolution between Rifaximin and Rifaximin Impurity D.

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing poor peak resolution.

Caption: A step-by-step workflow for troubleshooting poor HPLC peak resolution.

Factors Affecting HPLC Resolution

Resolution in chromatography is governed by three key factors: Efficiency (N), Selectivity (α), and Retention Factor (k). Understanding their relationship helps in targeted troubleshooting.

Caption: The relationship between resolution and key chromatographic factors.

Data Summary Tables

Table 1: Common Initial HPLC Conditions for Rifaximin Analysis

Parameter	Typical Value/Type	Reference(s)
Column	C18 (e.g., 150/250 mm x 4.6 mm, 5 µm)	[][10][11]
Mobile Phase A	Aqueous Buffer (e.g., Phosphate, Triethylamine)	[10][12]
Mobile Phase B	Organic Modifier (e.g., Acetonitrile (B52724), Methanol)	[10][11]
Elution Mode	Isocratic or Gradient	[11][13]
Flow Rate	1.0 - 1.4 mL/min	[][10]
Detection (UV)	276 nm or 292 nm	[][10]
Temperature	Ambient or controlled (e.g., 40 °C)	[][9]

Table 2: Troubleshooting Summary for Poor Peak Resolution

Observation	Potential Cause	Recommended Action
Co-eluting or poorly resolved peaks	Insufficient selectivity (α)	- Adjust mobile phase pH. - Change the organic modifier (e.g., from acetonitrile to methanol). - Modify the buffer concentration.
Broad peaks for both analytes	Low column efficiency (N)	- Decrease the flow rate. - Use a longer column or a column with smaller particles. - Check for and minimize extra-column volume.
Peak tailing (asymmetry > 1.2)	Secondary interactions (e.g., with silanols) or column contamination.	- Adjust mobile phase pH to suppress ionization. - Use a high-purity, end-capped column. - Flush the column with a strong solvent.
Inconsistent retention times	- Improperly prepared mobile phase. - Lack of column equilibration. - Fluctuating column temperature.	- Ensure mobile phase is well-mixed and degassed. - Equilibrate the column for a sufficient time before injection. - Use a column oven for temperature control.

Experimental Protocols

Protocol 1: Systematic Optimization of Mobile Phase Composition

This protocol outlines a systematic approach to optimizing the mobile phase to improve selectivity.

• Preparation of Stock Solutions:

  • Prepare Mobile Phase A: An aqueous buffer solution (e.g., 10 mM potassium dihydrogen orthophosphate), adjusting the pH to a starting point (e.g., 5.0) with phosphoric acid.[13]

  • Prepare Mobile Phase B: A high-purity organic solvent (e.g., HPLC-grade acetonitrile).

• Initial Analysis:

  • Begin with a mobile phase composition reported in the literature, for instance, a 60:40 (v/v) ratio of Mobile Phase A to Mobile Phase B.[10]

  • Equilibrate the column with this mobile phase until a stable baseline is achieved.

  • Inject the sample containing Rifaximin and Impurity D and record the chromatogram. Calculate the resolution.

• Adjusting Solvent Strength (Retention Factor, k):

  • If peaks are eluting too quickly (low k), decrease the percentage of the organic modifier (Mobile Phase B) in 2-5% increments (e.g., to 38%, then 35%).

  • If peaks are eluting too slowly (high k), increase the percentage of the organic modifier in 2-5% increments.

  • Equilibrate the system thoroughly after each change and re-inject the sample.

• Adjusting pH (Selectivity, α):

  • If adjusting solvent strength is insufficient, modify the pH of Mobile Phase A. Rifaximin has a pKa of 6.3.[14] Small changes in pH around the pKa can significantly alter the ionization state and retention of the analyte and impurity.

  • Adjust the pH of Mobile Phase A by ±0.2 pH units (e.g., to 4.8 or 5.2).

  • Re-run the analysis at the optimal solvent strength determined in the previous step.

Protocol 2: Column Flushing and Regeneration

If peak shape degrades (e.g., broadening or tailing), column contamination may be the cause.

• Disconnect the Column: Disconnect the column from the detector to prevent contamination of the detector cell.

• Initial Flush: Flush the column with the mobile phase without the buffer (e.g., water/acetonitrile mixture) for 20-30 column volumes to remove any precipitated salts.

• Organic Solvent Wash: Wash the column with 100% acetonitrile or methanol for 30-50 column volumes to remove strongly retained non-polar compounds.

• Stronger Solvent Wash (if necessary): For severe contamination, a stronger solvent series may be used (always check the column manufacturer's recommendations). A common sequence for reversed-phase columns is:

  • 100% Methanol

  • 100% Acetonitrile

  • 75:25 Acetonitrile/Isopropanol

  • 100% Isopropanol

  • 100% Methylene Chloride (ensure system compatibility)

  • 100% Isopropanol

• Re-equilibration: After flushing, re-equilibrate the column with the analytical mobile phase until the baseline is stable. This may take a significant amount of time.

• Test Performance: Inject a standard to check if the resolution and peak shape have improved. If not, the column may be permanently damaged and require replacement.[8]

References

• 2. veeprho.com [veeprho.com]
• 3. Rifaximin EP Impurity D | C43H49N3O12 | CID 175674227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. chromtech.com [chromtech.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. uhplcs.com [uhplcs.com]
• 8. benchchem.com [benchchem.com]
• 9. mastelf.com [mastelf.com]
• 10. pharmascholars.com [pharmascholars.com]
• 11. researchgate.net [researchgate.net]
• 12. ijprs.com [ijprs.com]
• 13. researchgate.net [researchgate.net]
• 14. impactfactor.org [impactfactor.org]

Technical Support Center: Troubleshooting Rifaximin Instability in Analytical Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering stability issues with Rifaximin in analytical solutions. The following information is curated to address common problems and provide clear, actionable solutions.

Frequently Asked Questions (FAQs)

Q1: My Rifaximin solution is showing degradation. What are the most common causes?

A1: Rifaximin is susceptible to degradation under several conditions. The most significant instability is observed in the presence of strong acids.[1][2][3][4] Degradation also occurs under basic, oxidative, and thermal stress, although generally to a lesser extent than acidic conditions.[4][5][6] Photolytic degradation has been reported as minimal in some studies.[3][7]

Q2: I am observing extra peaks in my HPLC chromatogram when analyzing Rifaximin. What could they be?

A2: The extra peaks are likely degradation products of Rifaximin. Forced degradation studies have shown that Rifaximin degrades into multiple products under various stress conditions.[2] For instance, under acidic conditions, as many as nine degradation products have been identified.[2] Oxidative stress can also lead to the formation of several impurities.[6][8] It is crucial to use a stability-indicating analytical method that can resolve Rifaximin from these degradation products to ensure accurate quantification.[1]

Q3: What are the optimal storage conditions for Rifaximin analytical solutions to minimize degradation?

A3: To minimize degradation, Rifaximin stock solutions should be prepared in a suitable solvent like methanol (B129727) and stored under refrigeration (2-8 °C).[9] It is also advisable to protect the solutions from light, although photolytic degradation is generally considered less significant.[3][7] The stability of the solution should be verified over the intended period of use. One study indicated that solutions were stable for up to 48 hours when stored at room temperature or under refrigeration.[7]

Q4: Which solvents are recommended for preparing Rifaximin analytical solutions?

A4: Methanol is a commonly used and recommended solvent for preparing Rifaximin stock and standard solutions for HPLC analysis.[1][7][10] Other solvents in which Rifaximin is soluble include dimethylsulfoxide, chloroform, ethanol, ethyl acetate, and acetone.[5] The choice of solvent may also depend on the specific analytical method being used.

Q5: How does pH affect the stability of Rifaximin in solution?

A5: Rifaximin is highly sensitive to acidic pH, leading to significant degradation.[3][4][11] While it is more resistant to alkaline conditions compared to acidic ones, some degradation is still observed under basic hydrolysis.[4][6] Therefore, maintaining a neutral or near-neutral pH is recommended for analytical solutions whenever possible, unless the experimental design requires acidic or basic conditions (e.g., in forced degradation studies).

Data Summary of Rifaximin Forced Degradation Studies

The following table summarizes the percentage of Rifaximin degradation observed under different stress conditions as reported in various studies. This data can help in understanding the relative stability of Rifaximin under different experimental conditions.

Stress Condition	Reagent/Details	Duration & Temperature	% Degradation	Reference
Acid Hydrolysis	0.1 M HCl	4 to 8 hours at 60°C	Substantial (formation of 9 products)	[2]
Acid Hydrolysis	0.1 M HCl	30 minutes at 60°C	70.46%	[11]
Acid Hydrolysis	Not specified	Not specified	99.52%	[5]
Acid Hydrolysis	Not specified	Not specified	13.77%	[4]
Base Hydrolysis	0.05 M NaOH	15 minutes at room temp	15.11%	[11]
Base Hydrolysis	Not specified	Not specified	Stable	[5]
Base Hydrolysis	Not specified	Not specified	11.38%	[4]
Oxidative	3% H₂O₂	Not specified	24.18%	[11]
Oxidative	Not specified	Not specified	Stable	[5]
Thermal	80°C	30 minutes	Stable	[7]
Thermal	Not specified	Not specified	98.06%	[5]
Thermal	Not specified	Not specified	15.69%	[4]
Photolytic	UV light (365 nm)	4 hours	Stable	[7]
Neutral Hydrolysis	Water	Not specified	Stable	[4][11]

Key Experimental Protocols

Protocol 1: Preparation of Rifaximin Standard Stock Solution

This protocol outlines the preparation of a standard stock solution for HPLC analysis.

Materials:

• Rifaximin reference standard

• HPLC grade methanol

• 100 mL volumetric flask

• Analytical balance

Procedure:

• Accurately weigh approximately 30 mg of the Rifaximin reference standard.

• Transfer the weighed standard into a 100 mL volumetric flask.

• Add a small amount of HPLC grade methanol to dissolve the standard.

• Once dissolved, dilute the solution to the mark with methanol.

• This prepares a stock solution of Rifaximin.[1] Further dilutions can be made from this stock solution to prepare working standards.

Protocol 2: Forced Degradation Study - Acid Hydrolysis

This protocol describes a typical procedure for inducing acid degradation of Rifaximin for stability studies.

Materials:

• Rifaximin

• Methanol

• 0.1 M Hydrochloric Acid (HCl)

• Round bottom flask with a condenser

• Heating mantle or water bath

Procedure:

• Dissolve approximately 200 mg of Rifaximin in 200 mL of methanol.

• Add 200 mL of 0.1 M HCl to the solution.

• Transfer the solution to a round bottom flask and fit it with a condenser.

• Reflux the solution for 4 to 8 hours at 60°C.

• After the specified time, cool the solution to room temperature before analysis.[2]

Visualizations

Rifaximin Degradation Pathway Overview

This diagram illustrates the primary pathways through which Rifaximin can degrade under various stress conditions.

Caption: Overview of Rifaximin degradation pathways.

Troubleshooting Workflow for Rifaximin Instability

This workflow provides a logical sequence of steps to identify and resolve issues related to Rifaximin instability in analytical solutions.

Caption: Troubleshooting workflow for Rifaximin instability.

Experimental Workflow for a Stability-Indicating HPLC Method

This diagram outlines the typical experimental workflow for developing and validating a stability-indicating HPLC method for Rifaximin.

Caption: Workflow for stability-indicating HPLC method.

References

• 1. ijcpa.in [ijcpa.in]
• 2. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jddtonline.info [jddtonline.info]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. asianpubs.org [asianpubs.org]
• 9. ukaazpublications.com [ukaazpublications.com]
• 10. researchgate.net [researchgate.net]
• 11. impactfactor.org [impactfactor.org]

minimizing on-column degradation of Rifaximin impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize on-column degradation of Rifaximin and its impurities during HPLC analysis.

Troubleshooting Guide

Problem: Appearance of new or larger-than-expected impurity peaks during an HPLC run.

This is a common issue that can often be attributed to on-column degradation of Rifaximin, which is known to be sensitive to certain conditions. This guide will walk you through a systematic approach to identify and resolve the root cause of this degradation.

Q1: My chromatogram shows significant tailing and new peaks when analyzing Rifaximin, especially with new mobile phase preparations. What could be the cause?

A1: This issue is often linked to the acidity of the mobile phase, as Rifaximin is susceptible to acid-catalyzed degradation. The pKa of Rifaximin is approximately 6.77.[1] If the mobile phase pH is not adequately controlled and drifts into the acidic range, it can lead to the formation of degradation products on the column.

Troubleshooting Steps:

• Mobile Phase pH Verification: Ensure the final pH of your aqueous mobile phase component is accurately measured and buffered. For consistent results, it is recommended to operate at a pH at least 2 units away from the analyte's pKa. Given Rifaximin's pKa of 6.77, maintaining a mobile phase pH between 4.0 and 5.0 is a good starting point to ensure it is in a single ionic state and to avoid acidic conditions that promote degradation.[2]

• Buffer Selection and Concentration: Use a suitable buffer system to maintain a stable pH throughout the analysis. Phosphate and acetate (B1210297) buffers are commonly used. Ensure the buffer concentration is sufficient to resist pH changes when the organic modifier is introduced.

• Evaluate Mobile Phase Preparation: Ensure consistent and accurate preparation of the mobile phase. Small variations in the buffer components or pH adjustment can lead to significant changes in chromatography.

Q2: I'm observing an increase in certain impurity peaks over a sequence of injections. Could this be on-column degradation?

A2: Yes, an increase in impurity peaks over time is a strong indicator of on-column degradation, which can be caused by oxidative or acid-catalyzed processes.

Troubleshooting Steps:

• Minimize Residence Time: Reduce the overall run time of your method if possible, without compromising the resolution of key impurities.

• Sample Diluent: Ensure your sample is dissolved in a diluent that is compatible with the mobile phase to prevent precipitation on the column. The diluent should also be at a pH that preserves the stability of Rifaximin before injection.

• Column Temperature: High column temperatures can accelerate degradation. If your method uses elevated temperatures, try reducing the temperature to see if the degradation is minimized.

• Consider Oxidative Degradation: Rifaximin is also susceptible to oxidation.[2] If you suspect oxidative degradation, you can try de-gassing the mobile phase with helium or adding a small amount of an antioxidant to the mobile phase or sample diluent.

Q3: I suspect on-column oxidation of Rifaximin. How can I confirm this and what steps can I take to prevent it?

A3: On-column oxidation can be a significant issue for susceptible compounds like Rifaximin.

Confirmation and Prevention Strategies:

• Mobile Phase De-gassing: Thoroughly de-gas the mobile phase to remove dissolved oxygen, which can contribute to oxidation.

• Use of Antioxidants: Consider adding a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) or Ascorbic Acid to the mobile phase. It is crucial to first test the antioxidant alone to ensure it does not co-elute with any peaks of interest.

• Inert Column Hardware: Stainless steel components in the HPLC system can sometimes promote oxidation. If this is a persistent issue, consider using columns with inert hardware materials.

Frequently Asked Questions (FAQs)

Q: What are the most common degradation pathways for Rifaximin?

A: The most common degradation pathways for Rifaximin are acid-catalyzed hydrolysis and oxidation. Forced degradation studies have shown that Rifaximin is particularly sensitive to acidic conditions, leading to the formation of several degradation products.[2][3] Oxidative degradation can also occur, leading to the formation of oxidative impurities.[4]

Q: What is a suitable starting mobile phase pH for Rifaximin analysis?

A: Given that the pKa of Rifaximin is 6.77, a good starting point for mobile phase pH is in the range of 4.0 to 5.0.[1][2] This ensures that the molecule is in a predominantly single ionic form and helps to avoid the acidic conditions that can cause significant degradation.

Q: Are there any specific Rifaximin impurities I should be aware of?

A: Yes, several impurities of Rifaximin have been identified and characterized. Some of the common ones include Rifaximin Impurity F, Rifaximin Impurity G, and Rifaximin Impurity H. These can be process-related impurities or arise from degradation.

Q: Can the type of HPLC column affect on-column degradation?

A: Yes, the column can play a role. The stationary phase and the column hardware can influence degradation. For example, residual silanol (B1196071) groups on the silica (B1680970) surface can have acidic properties and contribute to acid-catalyzed degradation. Using a well-end-capped, high-purity silica column is recommended. Also, as mentioned in the troubleshooting guide, inert column hardware can help minimize on-column oxidation.

Q: How can I perform a system suitability test for my Rifaximin method?

A: A system suitability test is crucial to ensure your HPLC system is performing correctly. A typical procedure involves:

• Preparing a standard solution of Rifaximin and known impurities.

• Making at least five replicate injections of this solution.

• Calculating parameters such as tailing factor for the Rifaximin peak (should typically be ≤ 2.0), the relative standard deviation (%RSD) for the peak area (should typically be ≤ 2.0%), resolution between Rifaximin and the closest eluting impurity (should typically be ≥ 2.0), and theoretical plates for the Rifaximin peak.

Data Presentation

Table 1: Summary of Rifaximin Degradation under Forced Conditions

Stress Condition	Reagent	Duration	Temperature	% Degradation of Rifaximin	Reference
Acid Hydrolysis	0.1 M HCl	30 minutes	60°C	70.46%	[2]
Alkali Hydrolysis	0.05 M NaOH	15 minutes	Room Temp	15.11%
Oxidation	3% H2O2	1 hour	80°C	24.18%	[2]
Thermal	Solid State	7 days	80°C	No significant degradation
Photolytic	Sunlight	4 hours	Ambient	No significant degradation

Table 2: Known Impurities of Rifaximin

Impurity Name	Molecular Formula	Molecular Weight	Likely Formation Pathway
Rifaximin Impurity F	C39H47NO14	753.79	Process-related/Degradation
Rifaximin Impurity G	C43H49N3O11	783.86	Process-related/Degradation
Rifaximin Impurity H	C43H51N3O12	801.88	Process-related/Degradation
Oxidative Impurity 1	-	m/z 772.4	Oxidation
Oxidative Impurity 2	-	m/z 838.4	Oxidation

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Rifaximin

This protocol is a representative method for the analysis of Rifaximin and its degradation products.

1. Chromatographic Conditions:

• Column: Inertsil ODS-3V C18 (250 x 4.6 mm, 5 µm)

• Mobile Phase A: 10 mM potassium dihydrogen orthophosphate (pH adjusted to 5.0 ± 0.05)

• Mobile Phase B: Acetonitrile

• Gradient Elution: (A specific gradient profile should be developed and validated based on the impurity profile)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 258 nm

• Column Temperature: Ambient

• Injection Volume: 20 µL

2. Preparation of Solutions:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of Rifaximin reference standard in a suitable diluent (e.g., a mixture of mobile phase A and B) to obtain a known concentration.

• Sample Solution: Prepare the sample by dissolving the Rifaximin drug substance or product in the diluent to achieve a similar concentration as the standard solution.

3. System Suitability Test:

• Inject the standard solution five times.

• The %RSD of the peak area for the five replicate injections should be not more than 2.0%.

• The tailing factor for the Rifaximin peak should be not more than 2.0.

• The theoretical plates for the Rifaximin peak should be not less than 2000.

4. Analysis Procedure:

• Inject the blank (diluent), followed by the standard solution and then the sample solution.

• Identify the peaks based on their retention times relative to the Rifaximin standard.

• Calculate the amount of impurities in the sample.

Visualizations

References

• 1. asianpubs.org [asianpubs.org]
• 2. Structural elucidation of the Rifaximin Ph. Eur. Impurity H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

addressing matrix effects in Rifaximin impurity quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Rifaximin impurities.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Rifaximin impurities?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix. In the context of Rifaximin impurity quantification, components from the drug product formulation (excipients) or the active pharmaceutical ingredient (API) itself can suppress or enhance the ionization of impurities, leading to inaccurate quantification. This can manifest as reduced sensitivity, poor reproducibility, and compromised accuracy of the analytical method.

Q2: What are the common impurities of Rifaximin I should be aware of?

A2: Several process-related impurities and degradation products of Rifaximin have been identified. Some common ones include Rifaximin Impurity G, F, and H as listed in the European Pharmacopoeia.[1] Oxidative degradation can also lead to the formation of various other impurities.[2] A comprehensive impurity profile investigation may be necessary for your specific product and storage conditions.[3]

Q3: My impurity peaks show poor sensitivity and inconsistent area counts. Could this be due to matrix effects?

A3: Yes, poor sensitivity and inconsistent peak areas are classic signs of ion suppression, a common matrix effect in LC-MS/MS analysis.[4] This occurs when matrix components co-elute with your impurities of interest and compete for ionization in the mass spectrometer's source, leading to a decreased signal for the analyte.

Q4: How can I confirm that I am observing matrix effects in my analysis?

A4: A standard method to qualitatively assess matrix effects is the post-column infusion experiment. In this technique, a constant flow of the impurity standard is infused into the mass spectrometer while a blank matrix sample (placebo) is injected into the LC system. A dip or rise in the baseline signal at the retention time of your impurities indicates ion suppression or enhancement, respectively.

Troubleshooting Guide

Issue: Inaccurate quantification of a known Rifaximin impurity.

This guide will walk you through a systematic approach to diagnose and mitigate matrix effects causing inaccurate quantification of a Rifaximin impurity.

Caption: Troubleshooting decision tree for addressing matrix effects.

Data Presentation: Comparison of Matrix Effect Mitigation Strategies

The following table summarizes the hypothetical quantitative impact of different strategies on the signal suppression of a known Rifaximin impurity. The data illustrates the potential improvements in accuracy that can be achieved with more sophisticated approaches.

Mitigation Strategy	Sample Preparation	Calibration Method	Observed Ion Suppression (%)	Recovery (%)
Strategy 1	Dilute-and-Shoot	External Standard (in solvent)	75%	25%
Strategy 2	Protein Precipitation (PPT)	External Standard (in solvent)	60%	40%
Strategy 3	Solid-Phase Extraction (SPE)	External Standard (in solvent)	20%	80%
Strategy 4	Solid-Phase Extraction (SPE)	Matrix-Matched Calibration	< 5%	95-105%
Strategy 5	Solid-Phase Extraction (SPE)	Standard Addition	< 2%	98-102%

Experimental Protocols

Protocol 1: Sample Preparation of Rifaximin Tablets for Impurity Analysis

This protocol describes a solid-phase extraction (SPE) method for cleaning up sample extracts from Rifaximin tablets to reduce matrix effects.

1. Sample Extraction:

• Weigh and finely powder a representative number of Rifaximin tablets.

• Accurately weigh a portion of the powder equivalent to one tablet and transfer it to a suitable volumetric flask.

• Add a diluent (e.g., a mixture of phosphate (B84403) buffer and acetonitrile) to the flask.[5]

• Sonicate for 15 minutes to ensure complete dissolution of the drug.[5]

• Make up the volume with the diluent and filter the solution through a 0.45 µm membrane filter.[5]

2. Solid-Phase Extraction (SPE):

• Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with methanol (B129727) followed by water.

• Load a specific volume of the filtered sample extract onto the SPE cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar excipients.

• Elute the Rifaximin and its impurities with a stronger organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Caption: Workflow for sample preparation using SPE.

Protocol 2: Quantification of Matrix Effects using the Standard Addition Method

This protocol details the standard addition method to accurately quantify an impurity in the presence of significant matrix effects.

1. Preparation of Spiked Samples:

• Prepare a stock solution of the impurity standard of a known concentration.

• Aliquot equal volumes of the sample extract (prepared as in Protocol 1) into several vials.

• Add increasing volumes of the impurity stock solution to each vial to create a series of spiked samples with known added concentrations.

• Add a constant volume of a suitable internal standard to each vial if available.

• Dilute all vials to the same final volume with the mobile phase.

2. Data Analysis:

• Inject each of the spiked samples into the LC-MS/MS system and record the peak area of the impurity.

• Plot the peak area of the impurity against the known concentration of the added standard.

• Perform a linear regression on the data points.

• The absolute value of the x-intercept of the regression line corresponds to the concentration of the impurity in the original, unspiked sample.

Caption: Logical flow of the standard addition method.

References

• 1. impactfactor.org [impactfactor.org]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmascholars.com [pharmascholars.com]

forced degradation showing Rifaximin sensitivity to acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering issues during forced degradation studies of Rifaximin, with a specific focus on its sensitivity to acidic conditions.

Troubleshooting Guides & FAQs

This section addresses common problems and questions that may arise during the forced degradation of Rifaximin in acidic environments.

Q1: My Rifaximin sample is showing little to no degradation after subjecting it to acidic stress conditions. What could be the issue?

A1: Incomplete degradation can be due to several factors:

• Inadequate Acid Concentration or pH: Rifaximin's degradation is sensitive to the strength of the acidic conditions. Ensure you are using an appropriate acid concentration. Studies have shown significant degradation with 0.1 M HCl.[1][2]

• Insufficient Temperature or Time: The degradation of Rifaximin under acidic conditions is often accelerated by heat. If you are conducting the experiment at room temperature, consider increasing the temperature. Refluxing at 60°C for 4 to 8 hours has been shown to be effective.[1]

• Poor Solubility: Rifaximin has low aqueous solubility. Ensure that the drug is adequately dissolved in a co-solvent like methanol (B129727) before adding the acidic solution to ensure a homogenous reaction mixture.[1]

Q2: I am observing unexpected or inconsistent peak shapes and retention times in my HPLC analysis of acid-degraded Rifaximin samples. What are the possible causes and solutions?

A2: Issues with HPLC analysis can often be resolved by optimizing the chromatographic conditions:

• Poor Resolution: If you are seeing poor separation between the parent Rifaximin peak and its degradation products, consider adjusting the mobile phase composition. Some studies have successfully used a mobile phase of methanol and water (70:30 v/v) or acetonitrile (B52724) with a phosphate (B84403) buffer.[3] Using a gradient elution may also improve separation.

• Peak Tailing: Peak tailing for the Rifaximin peak can occur. Using a buffer in the mobile phase can help to reduce this effect. The pH of the mobile phase can also be a critical parameter to optimize.

• Column Degradation: The use of low pH mobile phases can shorten the lifespan of C18 columns. Ensure your column is suitable for use with acidic mobile phases and consider using a guard column.

Q3: I have successfully degraded my Rifaximin sample, but I am having trouble identifying the degradation products.

A3: Identifying degradation products typically requires mass spectrometry (MS) detection coupled with liquid chromatography (LC-MS).

• Characterization with LC-MS: LC-QTOF-MS/MS is a powerful technique used to identify the degradation products of Rifaximin.[1] It provides accurate mass measurements (m/z values) and fragmentation patterns that help in elucidating the structures of the degradants.

• Known Degradation Products: Under acidic conditions, several degradation products of Rifaximin have been identified. One study reported the presence of nine degradation products.[1] Another study identified four degradation products with m/z values of 784.2, 744.5, 784.3, and 753.8.[4][5][6]

Q4: Can I perform a kinetic study of Rifaximin degradation under acidic conditions?

A4: Yes, a kinetic study can be performed to understand the rate of degradation. This involves:

• Time-Course Experiment: Exposing the Rifaximin solution to the acidic stress condition and taking samples at various time intervals.

• Quantification: Analyzing the samples by a validated stability-indicating HPLC method to determine the concentration of Rifaximin remaining at each time point.

• Data Analysis: Plotting the concentration of Rifaximin versus time to determine the degradation kinetics. Studies have investigated the kinetics of acid degradation at different temperatures to calculate the rate constant, half-life, and activation energy.

Quantitative Data Summary

The following table summarizes the percentage of Rifaximin degradation observed under various acidic stress conditions as reported in the literature.

Acid Condition	Temperature	Duration	% Degradation	Reference
0.1 M HCl	Reflux at 60°C	30 minutes	70.46%	[4][5][6]
0.1 M HCl	Not Specified	Not Specified	99.52%	[6]
0.1 M HCl	Reflux	Not Specified	13.77%	[7]
pH 1.3 HCl	25°C	2 weeks	Not specified, but degradation was observed	[3]
0.1 M HCl	60°C	4-8 hours	Not specified, but 9 degradation products were formed	[1]

Experimental Protocols

Protocol for Forced Degradation of Rifaximin under Acidic Conditions

This protocol provides a general procedure for performing a forced degradation study of Rifaximin in an acidic environment.

Materials:

• Rifaximin active pharmaceutical ingredient (API) or formulated product

• Methanol (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M solution

• Dichloromethane (B109758) (for extraction, if needed)

• Round bottom flask

• Condenser and heating mantle (for reflux)

• Separating funnel (for extraction, if needed)

• Rotary evaporator (for solvent removal, if needed)

• Volumetric flasks and pipettes

• HPLC system with UV or MS detector

• C18 HPLC column

Procedure:

• Sample Preparation:

  • Accurately weigh about 200 mg of Rifaximin and dissolve it in 200 mL of methanol in a round bottom flask.[1]

• Acid Treatment:

  • Add 200 mL of 0.1 M HCl to the Rifaximin solution.[1]

• Degradation:

  • Connect the flask to a condenser and reflux the solution at 60°C for 4 to 8 hours.[1]

• Sample Work-up (if necessary for identification of degradation products):

  • After cooling to room temperature, transfer the solution to a separating funnel.

  • Extract the degradation products by adding 50 mL of dichloromethane and shaking vigorously. Allow the layers to separate and collect the lower organic layer. Repeat the extraction two more times.[1]

  • Combine the organic layers and evaporate the solvent using a rotary evaporator to obtain the dried degradation products.[1]

• Sample Preparation for HPLC Analysis:

  • For quantitative analysis of degradation, withdraw aliquots at different time points during the degradation process.

  • Neutralize the aliquot with an appropriate amount of a basic solution (e.g., 0.1 M NaOH).

  • Dilute the neutralized sample with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • Inject the prepared sample into the HPLC system.

  • A common starting point for the mobile phase is a mixture of methanol and water (e.g., 70:30 v/v) with a flow rate of 1.0 mL/min. A C18 column (e.g., 250 x 4.6mm, 5µm) is typically used.

  • Set the UV detector to a wavelength where Rifaximin has significant absorbance, such as 293 nm.

  • Analyze the chromatogram to determine the peak area of Rifaximin and its degradation products.

Visualizations

Experimental Workflow for Rifaximin Acid Degradation Study

Caption: Workflow for the forced acid degradation of Rifaximin.

References

• 1. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijcpa.in [ijcpa.in]
• 4. impactfactor.org [impactfactor.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Rifaximin Technical Support Center: Strategies to Prevent EP Impurity D Formation

Welcome to the Technical Support Center for Rifaximin (B1679331). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting guidance on the formation of Rifaximin EP Impurity D.

Rifaximin EP Impurity D, also known as Rifaximin Y, is a known oxidative degradation product of Rifaximin. Its formation is a critical quality attribute to control during drug substance manufacturing, formulation, and storage to ensure the safety and efficacy of the final drug product. This guide offers practical strategies and detailed protocols to help you minimize the formation of this impurity in your experiments and development processes.

Frequently Asked Questions (FAQs)

Q1: What is Rifaximin EP Impurity D and how is it formed?

A1: Rifaximin EP Impurity D is an oxidative degradant of Rifaximin with the molecular formula C43H49N3O12.[1] It is primarily formed through the oxidation of the Rifaximin molecule. This process can be initiated or accelerated by exposure to oxidizing agents, light, and elevated temperatures. Studies have shown that oxidative degradation can occur during synthesis, storage, and under stress conditions.[2]

Q2: What are the primary factors that promote the formation of Impurity D?

A2: The formation of Rifaximin EP Impurity D is primarily influenced by:

• Presence of Oxidizing Agents: Exposure to peroxides, metal ions, or even atmospheric oxygen can trigger the degradation pathway.

• Elevated Temperature: Higher temperatures can increase the rate of oxidative reactions.

• Exposure to Light: Certain wavelengths of light can provide the energy to initiate oxidative degradation.

• pH: While Rifaximin is susceptible to degradation under both acidic and basic conditions, specific pH ranges may favor certain degradation pathways.

• Presence of Moisture: Water can play a role in facilitating degradation reactions.

Q3: Are there any specific process steps during manufacturing that are particularly critical for Impurity D formation?

A3: Yes, critical steps include the final crystallization, drying, and any processes where the active pharmaceutical ingredient (API) is exposed to heat and air for extended periods. The choice of solvents and their purity is also crucial, as residual peroxides in solvents can be a source of oxidation. A patented process for synthesizing Rifaximin with a low impurity profile, including Impurity D, emphasizes the importance of the solvent system (using acetone) and specific purification steps involving suspension in an ethanol/water mixture.[3][4]

Q4: Can excipients in a formulation contribute to the formation of Impurity D?

A4: Absolutely. Some excipients may contain reactive impurities, such as peroxides in povidone or polysorbates, which can directly degrade Rifaximin. Furthermore, the microenvironment created by the excipients, including local pH and moisture content, can significantly impact the stability of the drug and promote the formation of Impurity D. Therefore, thorough drug-excipient compatibility studies are essential.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action(s)
High levels of Impurity D in a freshly synthesized batch of Rifaximin.	Residual oxidizing agents from the synthesis process.	- Ensure all reagents are of high purity and tested for peroxides.- Incorporate a purification step, such as recrystallization or slurry in a suitable solvent system (e.g., ethanol/water), to remove impurities.[3][4]
Inefficient drying leading to residual moisture and solvent.	- Optimize drying conditions (temperature, vacuum) to ensure removal of residual solvents and moisture without causing thermal degradation.
Increase in Impurity D levels during storage of the API.	Exposure to oxygen and/or light.	- Store Rifaximin in well-sealed, opaque containers under an inert atmosphere (e.g., nitrogen or argon).- Consider the use of oxygen scavengers in the packaging.
Inappropriate storage temperature.	- Store Rifaximin at controlled room temperature or as determined by stability studies, avoiding exposure to high temperatures.
Formation of Impurity D in a drug product formulation on stability.	Incompatible excipients.	- Conduct thorough excipient compatibility studies under stressed conditions (e.g., elevated temperature and humidity) to identify any interactions.- Select excipients with low peroxide values and ensure they do not contain other reactive impurities.
Ingress of oxygen and moisture into the packaging.	- Utilize high-barrier packaging materials for the final drug product.- Consider including a desiccant in the packaging if the formulation is sensitive to moisture.

Quantitative Data on Rifaximin Degradation

The following table summarizes data from forced degradation studies, indicating the susceptibility of Rifaximin to various stress conditions.

Stress Condition	Conditions	% Degradation of Rifaximin	Reference
Oxidative	2% H2O2 at 25°C for 24 hours	Significant degradation observed	[3]
Oxidative	3% H2O2, refluxed at 80°C for 1 hour	24.18%	[5]
Acidic	0.1 M HCl, refluxed at 60°C for 15 minutes	70.46%	[5]
Alkaline	0.05 M NaOH at room temperature for 15 minutes	15.11%	[5]
Thermal	Dry heat at 50°C for 3 months	No significant degradation	[3]
Photolytic	Exposure to cool light, laboratory light, and direct sunlight	No significant degradation	[3]

Note: The percentage of Impurity D formation was not always specifically quantified in these studies, but oxidative stress is the primary driver for its formation.

Experimental Protocols

Forced Oxidative Degradation of Rifaximin

This protocol is a representative method for inducing the formation of oxidative impurities, including Impurity D, for analytical and research purposes.

Objective: To generate oxidative degradation products of Rifaximin for identification and to test the stability-indicating properties of an analytical method.

Materials:

• Rifaximin API

• 3% Hydrogen Peroxide (H2O2) solution

• Methanol, HPLC grade

• Water, HPLC grade

• Round bottom flask

• Reflux condenser

• Heating mantle

• Volumetric flasks

• HPLC system with a UV detector

Procedure:

• Prepare a stock solution of Rifaximin at a concentration of 1000 µg/mL in methanol.

• Transfer 5 mL of the Rifaximin stock solution into a 100 mL round bottom flask.

• Add 5 mL of 3% H2O2 solution to the flask.

• Reflux the solution at 80°C for one hour.

• At regular intervals (e.g., 0, 15, 30, 45, and 60 minutes), withdraw an aliquot of the solution.

• Cool the withdrawn samples to room temperature.

• Dilute the samples with a suitable diluent (e.g., methanol:water) to a final concentration of 50 µg/mL.

• Analyze the samples by a validated stability-indicating HPLC method to determine the percentage of Rifaximin remaining and the formation of degradation products.

(Protocol adapted from a stability-indicating method development study for Rifaximin.[6])

Visualizing the Formation Pathway and Prevention Workflow

Plausible Oxidative Degradation Pathway of Rifaximin to Impurity D

The following diagram illustrates a plausible pathway for the formation of Rifaximin EP Impurity D. While the exact mechanism is complex and may involve radical intermediates, this schematic shows a key oxidative transformation. It is hypothesized that oxidation occurs at the methyl group on the pyridine (B92270) ring, which is a common site for oxidative metabolism and degradation in similar molecules.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. asianpubs.org [asianpubs.org]
• 3. WO2012155981A1 - New process for the synthesis of rifaximin and a new pseudo-crystalline form of rifaximin obtained thereby - Google Patents [patents.google.com]
• 4. US20140155422A1 - New Process for the Synthesis of Rifaximin and a New Pseudo-Crystalline Form of Rifaximin Obtained Thereby - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. impactfactor.org [impactfactor.org]

enhancing sensitivity for low-level Rifaximin impurity detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity for detecting low-level impurities in Rifaximin (B1679331).

Frequently Asked Questions (FAQs)

Q1: What are the common challenges in detecting low-level Rifaximin impurities?

A1: The primary challenges include the structural similarity of Rifaximin to its impurities, making chromatographic separation difficult.[1][2] Rifaximin's low aqueous solubility can also lead to issues with sample preparation and precipitation in the analytical system.[3][4] Furthermore, some impurities may lack a strong chromophore, making UV detection less sensitive and requiring more advanced techniques like mass spectrometry (MS).[5]

Q2: Which analytical techniques are most effective for Rifaximin impurity profiling?

A2: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) coupled with UV or Mass Spectrometry (MS) detectors are the most commonly employed and effective techniques.[6][7] LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is highly sensitive and specific, making it suitable for identifying and quantifying trace-level impurities.[8][9][10] For definitive structural elucidation of unknown impurities, Nuclear Magnetic Resonance (NMR) spectroscopy is often used in conjunction with MS.[1][5]

Q3: What are the known process-related and degradation impurities of Rifaximin?

A3: Several impurities have been identified, arising from the manufacturing process or degradation. The European Pharmacopoeia lists impurities A through H.[1] Studies have identified others, including oxidative degradation products, isomers, and products of hydrolysis.[1][6][11] Common impurities include 25-deacetyl Rifaximin, 30-hydroxy Rifaximin, and Rifaximin-quinone.[2][12] Forced degradation studies under acidic, basic, and oxidative conditions can help identify potential degradants that may form during the product's shelf life.[11][13][14]

Q4: What are typical limits of detection (LOD) and quantification (LOQ) for Rifaximin impurity methods?

A4: The LOD and LOQ are method-dependent but serve as key indicators of sensitivity. For instance, one stability-indicating HPLC method reported an LOD of 0.03 µg/mL and an LOQ of 0.1060 μg/mL.[11] Another sensitive HPLC method for Rifaximin in serum achieved an LOD of 0.009 µg/mL and an LOQ of 0.03 µg/mL.[15] These values highlight the sensitivity that can be achieved with optimized chromatographic methods.

Troubleshooting Guides

Issue 1: Poor Chromatographic Resolution Between Rifaximin and an Impurity

Symptom: Co-eluting or partially overlapping peaks for Rifaximin and a known or unknown impurity.

Possible Causes & Solutions:

• Suboptimal Mobile Phase: The organic modifier, buffer type, and pH of the mobile phase are critical for achieving selectivity.

  • Solution 1 (Mobile Phase Composition): Systematically vary the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous buffer.[16]

  • Solution 2 (pH Adjustment): Adjust the pH of the mobile phase buffer. Rifaximin has a pKa of 6.3, so modifying the pH can alter its ionization state and improve separation from impurities.[11]

  • Solution 3 (Buffer Type): Experiment with different buffer systems, such as phosphate (B84403), formate, or acetate (B1210297) buffers, to exploit different interactions with the stationary phase.[1][9][16]

• Inappropriate Stationary Phase: The choice of HPLC column is fundamental to separation.

  • Solution 4 (Column Chemistry): If using a standard C18 column, consider switching to a different stationary phase like C8 or one with a different bonding chemistry (e.g., phenyl-hexyl) to introduce alternative separation mechanisms.[1]

• Incorrect Temperature or Flow Rate: These parameters influence peak shape and resolution.

  • Solution 5 (Temperature): Lowering the column temperature can sometimes increase viscosity and improve resolution, while increasing it may improve efficiency.

  • Solution 6 (Flow Rate): Reduce the flow rate to allow more time for partitioning between the mobile and stationary phases, which can enhance resolution.[1][16]

Issue 2: Low Sensitivity and Inability to Detect Trace-Level Impurities

Symptom: Known low-level impurities are not detected, or the signal-to-noise ratio is poor.

Possible Causes & Solutions:

• Insufficient Sample Concentration: The amount of impurity in the injected sample is below the method's detection limit.

  • Solution 1 (Concentrate Sample): If possible, increase the concentration of the sample being injected. However, be mindful of overloading the column with the main Rifaximin peak.

• Suboptimal Detector Wavelength (UV): The selected UV wavelength may not be the absorbance maximum for the impurity of interest.

  • Solution 2 (Wavelength Optimization): Analyze the UV spectra of the impurities if standards are available. If not, use a Photo Diode Array (PDA) detector to screen across a range of wavelengths to find a more suitable one for both the API and its impurities. A wavelength of 293 nm has been effectively used in some studies.[13]

• Using a Non-Specific Detector: UV detection may not be sensitive enough for all impurities.

  • Solution 3 (Switch to Mass Spectrometry): Employ a mass spectrometer (MS) as the detector. LC-MS offers significantly higher sensitivity and selectivity, allowing for the detection of impurities at much lower levels.[6][8][10] The multiple reaction monitoring (MRM) mode in tandem MS provides excellent specificity.[10]

• Poor Ionization of Impurity (MS): The impurity may not ionize efficiently under the chosen MS source conditions.

  • Solution 4 (Optimize MS Source): Adjust the electrospray ionization (ESI) source parameters, such as capillary voltage and gas flow. Test both positive and negative ionization modes, as some impurities may respond better in one mode over the other.

Experimental Protocols & Methodologies

Forced Degradation Study Protocol

Forced degradation studies are essential for identifying potential degradation products and developing stability-indicating analytical methods.[13][14]

• Acid Hydrolysis:

  • Prepare a stock solution of Rifaximin (e.g., 1000 µg/mL) in a suitable diluent.[11]

  • Transfer a known volume of the stock solution to a flask and add an equal volume of 0.1 M HCl.[8][11]

  • Reflux the solution at 60°C for a specified period (e.g., 30 minutes to 8 hours), taking aliquots at various time points.[8][11]

  • Cool the aliquots, neutralize with a suitable base (e.g., 0.025 M HCl if starting with a basic solution), and dilute to a final concentration (e.g., 50 µg/mL) with the mobile phase or diluent before injection.[11]

• Alkali Hydrolysis:

  • Transfer a known volume of the stock solution to a flask and add an equal volume of 0.05 M NaOH.[11]

  • Keep the solution at room temperature for a set time (e.g., 15 minutes), taking aliquots.[11]

  • Neutralize the aliquots with an appropriate acid (e.g., 0.025 M HCl) and dilute to the final concentration for analysis.[11]

• Oxidative Degradation:

  • Treat the Rifaximin solution with an oxidizing agent like 3% hydrogen peroxide.

  • Keep the solution at room temperature for a defined period, then dilute and analyze.

• Thermal and Photolytic Degradation:

  • For thermal degradation, expose solid Rifaximin powder to heat (e.g., 80°C in a hot air oven) for several days.[11]

  • For photodegradation, expose a Rifaximin solution (e.g., 1000 µg/mL) to direct sunlight for several hours.[11]

  • Prepare solutions of the degraded samples in a suitable diluent to the target concentration for HPLC analysis.[11]

Sample Preparation for HPLC Analysis

• Standard Solution:

  • Accurately weigh about 10 mg of Rifaximin reference standard and transfer it to a 10 mL volumetric flask.[16]

  • Add approximately 7 mL of diluent (e.g., a mixture of mobile phase components like phosphate buffer and acetonitrile in a 40:60 v/v ratio) and sonicate for 15 minutes to dissolve.[16]

  • Make up the volume with the diluent to obtain a stock solution.

  • Perform serial dilutions from the stock solution to prepare working standards and construct a calibration curve (e.g., in the range of 10-60 µg/mL).[16]

• Sample Solution (from Tablets):

  • Weigh and finely powder 20 Rifaximin tablets.[16]

  • Transfer a quantity of the powder equivalent to 10 mg of Rifaximin into a 10 mL volumetric flask.[16]

  • Add about 7 mL of diluent, sonicate to ensure complete dissolution, and then make up the volume.[16]

  • Filter the solution through a 0.45 µm filter before performing further dilutions to the working concentration.[16]

Quantitative Data Summary

The following tables summarize parameters from various published HPLC methods for Rifaximin analysis, providing a reference for method development.

Table 1: HPLC Method Parameters for Rifaximin Impurity Analysis

Parameter	Method 1[1]	Method 2[13]	Method 3[16]	Method 4[15]
Column	CAPCELL PAK C8	C18 (250 x 4.6mm, 5µ)	Chromosil Symmetry C18	C18 (150 x 4.6mm, 5µ)
Mobile Phase	Methanol:Acetonitrile:Buffer	Methanol:Water (70:30)	Phosphate Buffer (pH 4.0):Acetonitrile (40:60)	Acetonitrile:0.1% Acetic Acid (60:40)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection (UV)	254 nm	293 nm	292 nm	237 nm
Column Temp.	35 °C	Not Specified	Not Specified	Not Specified

Table 2: Sensitivity of Different Analytical Methods

Method Type	Analyte	LOD	LOQ	Reference
HPLC-UV	Rifaximin	0.03 µg/mL	0.1060 µg/mL	[11]
HPLC-UV	Rifaximin	0.289 µg/mL	0.891 µg/mL	[7]
HPLC-UV	Rifaximin	0.238 µg/mL	0.786 µg/mL	[7]
HPLC-UV (Serum)	Rifaximin	0.009 µg/mL	0.03 µg/mL	[15]
LC-MS/MS	Rifaximin	5 µg/kg	10 µg/kg	[10]

Visualizations

Caption: General workflow for Rifaximin impurity detection and identification.

Caption: Troubleshooting decision tree for low sensitivity issues.

Caption: Relationship between analytical techniques for impurity profiling.

References

• 1. asianpubs.org [asianpubs.org]
• 2. ingentaconnect.com [ingentaconnect.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. Impurity profile of rifaximin produced in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development of a Method for the Determination of Rifaximin and Rifampicin Residues in Foods of Animal Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. impactfactor.org [impactfactor.org]
• 12. Impurity profile of rifaximin produced in China: Ingenta Connect [ingentaconnect.com]
• 13. ijcpa.in [ijcpa.in]
• 14. library.dphen1.com [library.dphen1.com]
• 15. ijpsonline.com [ijpsonline.com]
• 16. pharmascholars.com [pharmascholars.com]

Technical Support Center: Rifaximin & Impurities Solubility

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted guidance for overcoming solubility challenges encountered with Rifaximin (B1679331) and its related impurities during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Rifaximin and why is its solubility a major concern?

A1: Rifaximin is a semi-synthetic, rifamycin-based antibiotic. It is classified as a Biopharmaceutics Classification System (BCS) Class IV drug, meaning it possesses both low aqueous solubility and low membrane permeability.[1][2] Its insolubility is advantageous for its intended local action in the gastrointestinal tract, as it minimizes systemic absorption.[3] However, this same property presents significant challenges for in vitro analysis, formulation development, and impurity characterization, where achieving a dissolved state is often a prerequisite for accurate measurement and effective delivery.

Q2: What are the common impurities of Rifaximin and do they share its solubility issues?

A2: Rifaximin impurities can originate from the manufacturing process or from degradation under stress conditions (e.g., acid, base, oxidation).[4][5] Like Rifaximin, these related substances are generally lipophilic and exhibit poor aqueous solubility.[6] The European Pharmacopoeia lists several official impurities.[4] While specific solubility data for each impurity is scarce, their structural similarity to the parent compound suggests they will present similar dissolution challenges.

Impurity Name	Common Source	Likely Solubility Characteristic
Rifaximin Impurity A (Rifaximin Quinone)	Oxidation	Poorly aqueous soluble, lipophilic
Rifaximin Impurity B	Manufacturing	Poorly aqueous soluble
Rifaximin Impurity C (Rifamycin SV)	Manufacturing	Poorly aqueous soluble
Rifaximin Impurity E (Rifamycin O)	Manufacturing	Poorly aqueous soluble
Rifaximin Impurity G, F, H	Degradation	Poorly aqueous soluble
25-Desacetyl Rifaximin	Degradation	Poorly aqueous soluble
Oxidative Degradation Products	Storage/Stress	Poorly aqueous soluble
Acid/Alkali Degradation Products	Stress	Poorly aqueous soluble

Q3: How do the different physical forms of Rifaximin (polymorphs) affect its solubility?

A3: Rifaximin exists in several polymorphic forms (α, β, γ, δ, and ε), which have different crystal structures.[7] These structural differences can lead to significant variations in physicochemical properties, including solubility and dissolution rate.[7] For example, the β form is generally the most stable and least soluble, while the α and amorphous forms show higher initial solubility but may convert to the more stable β form in the presence of moisture or solvent.[2] This polymorphic behavior is critical, as it can impact bioavailability and analytical reproducibility.

Table 1: Solubility of Rifaximin Polymorphs in Phosphate Buffer (pH 6.8)

Polymorphic Form	Initial Concentration (µg/mL)	Equilibrium Solubility (µg/mL)
Alpha (α) Form	6.30 ± 2.43	2.67 ± 0.19
Beta (β) Form	3.65 ± 0.09	2.73 ± 0.22

Data adapted from a 2022 study on Rifaximin dissolution behavior.[2]

Q4: What are the recommended initial steps for dissolving Rifaximin for laboratory analysis?

A4: For analytical purposes, Rifaximin is typically dissolved in organic solvents before any dilution into aqueous or semi-aqueous media. Stock solutions can be prepared in solvents like ethanol (B145695), dimethyl sulfoxide (B87167) (DMSO), or dimethylformamide (DMF).[8] For maximum solubility in aqueous buffers (like PBS for bioassays), it is recommended to first dissolve the compound in ethanol and then perform a stepwise dilution into the buffer.[8] It is important to note that aqueous solutions of Rifaximin may not be stable for more than one day.[8]

Table 2: Rifaximin Solubility in Common Organic Solvents

Solvent	Approximate Solubility
Ethanol	~30 mg/mL
Dimethylformamide (DMF)	~30 mg/mL
Dimethyl Sulfoxide (DMSO)	~10 mg/mL
1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL

Data sourced from Cayman Chemical product information.[8]

Troubleshooting Guide: Experimental Issues

Problem: My Rifaximin impurity will not dissolve in standard analytical diluents (e.g., water/acetonitrile).

Solution:

• Increase Organic Content: Rifaximin and its impurities are lipophilic.[6] Start by attempting to dissolve the impurity in 100% organic solvent such as methanol (B129727), acetonitrile (B52724), or a mixture thereof. This stock solution can then be diluted with the mobile phase. For HPLC analysis, test solutions of Rifaximin and its impurities have been successfully prepared by dissolving them directly in the mobile phase, which often contains a high proportion of methanol and acetonitrile.[4]

• Use a Stronger Organic Solvent: If methanol or acetonitrile fails, consider using DMSO or DMF to create a concentrated stock solution, followed by minimal dilution into your analytical mobile phase. Be mindful that DMSO can be incompatible with some HPLC methods.

• Consider pH Modification: Although Rifaximin's solubility is not significantly different between pH 4.5 and 7.4, it increases dramatically at pH 10. If your impurity has ionizable groups, adjusting the pH of the aqueous component of your diluent away from the pKa may improve solubility.

Problem: The impurity precipitates from solution upon dilution or during an HPLC run.

Solution: This indicates that the analytical diluent or mobile phase cannot maintain the compound's solubility at the target concentration.

• Reduce Sample Concentration: The simplest solution is to work with a lower concentration of the impurity.

• Employ Co-solvents: The use of co-solvents is a highly effective technique. Incorporating solvents like propylene (B89431) glycol or polyethylene (B3416737) glycol (PEG) into your diluent can enhance the solubilizing capacity of the mixture.

• Use Surfactants: For dissolution testing, surfactants like Sodium Dodecyl Sulfate (SDS) are often added to the medium to solubilize poorly soluble drugs. This principle can be applied to sample preparation for other analyses, but ensure the surfactant is compatible with your detection method (e.g., mass spectrometry).

Problem: How do I choose the right advanced technique to improve the solubility of a Rifaximin impurity for formulation studies?

Solution: The choice depends on the desired outcome (e.g., enhanced dissolution rate, higher bioavailability) and the scale of the experiment.

• Solid Dispersions: This technique involves dispersing the compound in an inert carrier (like PEG 6000 or PVP K30) at a solid state. It is highly effective for increasing the dissolution rate and has been shown to increase Rifaximin's solubility by over 30-fold.[3]

• Complexation with Cyclodextrins: Using β-cyclodextrin to form inclusion complexes can significantly improve aqueous solubility. This method has been shown to increase Rifaximin's solubility by over 11-fold in ternary systems.

• Particle Size Reduction: Techniques like micronization or wet milling increase the surface area of the compound, which can enhance the dissolution rate.[1]

Below is a decision-making workflow to help guide your selection.

Caption: Decision workflow for selecting a solubility enhancement strategy.

Experimental Protocols

Protocol 1: Preparation of Rifaximin Solid Dispersion by Solvent Evaporation

This method is designed to enhance the dissolution rate of a poorly soluble compound by dispersing it within a hydrophilic carrier matrix.

Materials:

• Rifaximin or Rifaximin impurity

• Hydrophilic carrier (e.g., Polyethylene Glycol 6000 or PVP K30)

• Volatile solvent (e.g., Methanol, Ethanol)

• Rotary evaporator or water bath

• Mortar and pestle

• Sieves

Procedure:

• Dissolution: Accurately weigh the Rifaximin compound and the chosen carrier (e.g., in a 1:3 ratio) and dissolve them in a sufficient volume of the volatile solvent in a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C) until a solid mass or thin film is formed on the flask wall.

• Drying: Place the solid mass in a desiccator under vacuum for 24-48 hours to ensure complete removal of any residual solvent.

• Size Reduction: Scrape the dried solid dispersion from the flask. Gently pulverize it using a mortar and pestle.

• Sieving: Pass the resulting powder through a fine-mesh sieve (e.g., #60 or #80) to obtain a uniform particle size.

• Storage: Store the final solid dispersion powder in an airtight container protected from light and moisture.

• Characterization: Evaluate the solid dispersion for drug content and perform dissolution studies to confirm solubility enhancement compared to the pure compound.

Caption: Workflow for the solvent evaporation method.

Protocol 2: General Dissolution Testing for Poorly Soluble Compounds

This protocol provides a general framework for assessing the dissolution rate of Rifaximin or its impurities, adapted from standard pharmacopeial methods.

Materials:

• USP Dissolution Apparatus 2 (Paddle Apparatus)

• Dissolution vessels (900 mL)

• Test compound (pure substance or formulated solid dispersion)

• Dissolution Medium: Acetate buffer pH 5.0 + 0.2% Sodium Lauryl Sulfate (SLS)

• Syringes and filters (e.g., 0.45 µm PVDF)

• HPLC or UV-Vis Spectrophotometer for analysis

Procedure:

• Apparatus Setup: Set up the paddle apparatus. Fill the dissolution vessels with 900 mL of the pre-warmed (37 ± 0.5°C) dissolution medium.

• Deaeration: Ensure the dissolution medium is properly deaerated to prevent bubble formation.

• Apparatus Speed: Set the paddle rotation speed to 50 RPM.

• Sample Introduction: Introduce a precisely weighed amount of the test compound into each vessel.

• Sampling: At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw a sample (e.g., 5 mL) from a zone midway between the paddle blade and the surface of the medium, not less than 1 cm from the vessel wall.

• Filtration: Immediately filter the withdrawn sample through a 0.45 µm filter, discarding the first few mL of the filtrate.

• Analysis: Analyze the filtered samples for the concentration of the dissolved compound using a validated HPLC or UV-Vis spectrophotometric method.

• Data Calculation: Calculate the cumulative percentage of the drug dissolved at each time point and generate a dissolution profile.

References

• 1. Submission of Rifaximin to Different Techniques: Characterization, Solubility Study, and Microbiological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Highly Polymorphic Materials and Dissolution Behaviour: The Peculiar Case of Rifaximin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2011051971A2 - Solid dispersion of rifaximin - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. impactfactor.org [impactfactor.org]
• 6. veeprho.com [veeprho.com]
• 7. Rifaximin Impurities | SynZeal [synzeal.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Methods for Rifaximin EP Impurity D Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the validation of High-Performance Liquid Chromatography (HPLC) methods for the quantification of Rifaximin EP Impurity D, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines. While specific, publicly available validation reports for the quantitative determination of Rifaximin EP Impurity D are limited, this document outlines a suitable HPLC method based on available data and details the requisite validation parameters. Furthermore, a comparison with High-Performance Thin-Layer Chromatography (HPTLC) as an alternative technique for impurity analysis is presented.

Introduction to Rifaximin and Impurity D

Rifaximin is a semi-synthetic, rifamycin-based, non-systemic antibiotic used for the treatment of various gastrointestinal disorders. As with any active pharmaceutical ingredient (API), the control of impurities is a critical aspect of ensuring its quality, safety, and efficacy. The European Pharmacopoeia (EP) lists several impurities of Rifaximin, including Impurity D, which is chemically identified as (2S,16Z,18E,20R,21S,22R,23R,24R,25S,26R,27S,28E)-5,6,20,21,23-Pentahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-1,15-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1][2]-trienoimino)benzofuro[4,5-e]pyrido[1,2-a]benzimidazol-25-yl acetate.[3] The stringent control of this and other impurities is mandated by regulatory bodies.

High-Performance Liquid Chromatography (HPLC) Method for Rifaximin EP Impurity D

A robust HPLC method is essential for the accurate quantification of Rifaximin EP Impurity D. Based on available technical documentation, a suitable method is described below. It is important to note that while the chromatographic conditions are established, comprehensive validation data as per ICH Q2(R1) for the quantification of this specific impurity is not widely published. The subsequent sections will detail the necessary validation parameters that must be demonstrated.

Experimental Protocol: HPLC Method

A reverse-phase HPLC method is recommended for the analysis of Rifaximin and its impurities.

Chromatographic Conditions:

Parameter	Specification
Stationary Phase	Base-deactivated end-capped octadecylsilyl silica (B1680970) gel for chromatography (C18), 5 µm particle size
Mobile Phase	Mix 37 volumes of a 3.16 g/L solution of ammonium (B1175870) formate (B1220265) (pH 7.2, adjusted with dilute ammonia) and 63 volumes of a mixture of equal volumes of acetonitrile (B52724) and methanol.[]
Flow Rate	1.4 mL/min[]
Detection	UV Spectrophotometer at 276 nm[]
Injection Volume	20 µL[]
Column Temperature	40 °C
Run Time	At least 3 times the retention time of Rifaximin[]
Relative Retention Time	Impurity D and H: approximately 0.7 (relative to Rifaximin)[]

ICH Q2(R1) Validation Parameters for HPLC Method

The validation of the analytical procedure is crucial to demonstrate its suitability for the intended purpose.[2] For the quantitative determination of an impurity like Rifaximin EP Impurity D, the following parameters must be thoroughly evaluated:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including the main compound (Rifaximin), other impurities, and degradation products. This is typically demonstrated by the resolution between the peak for Impurity D and other components in the chromatogram. A resolution of not less than 3.0 between the peaks for impurities D + H and Rifaximin is a suitable system suitability requirement.[]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This should be established across a range of concentrations that are reasonably expected in the test samples. A minimum of five concentration levels should be used, and the correlation coefficient (r), y-intercept, and slope of the regression line should be reported.

• Accuracy: The closeness of the test results obtained by the method to the true value. Accuracy should be assessed using a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., 3 concentrations/3 replicates each). This is often determined by recovery studies of spiked samples.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. Precision is evaluated at three levels:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (different days, different analysts, different equipment).

  • Reproducibility: Expresses the precision between laboratories.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Range: The interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

The following diagram illustrates the typical workflow for HPLC method validation as per ICH guidelines.

HPLC Method Validation Workflow as per ICH Guidelines.

Alternative Method: High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC presents a viable alternative for the analysis of Rifaximin and its impurities, offering advantages in terms of cost-effectiveness and sample throughput.[5]

Experimental Protocol: HPTLC Method

A stability-indicating HPTLC method has been developed for the determination of Rifaximin in the presence of its degradation products.[5]

Chromatographic Conditions:

Parameter	Specification
Stationary Phase	HPTLC aluminum plates precoated with silica gel 60 F254[5]
Mobile Phase	n-hexane : 2-propanol : acetone (B3395972) : ammonia (B1221849) (5 : 4.1 : 1, v/v/v/v)[5]
Detection	Densitometric analysis in absorbance-reflectance mode at 443 nm[5]
Rf Value	Rifaximin: 0.59 ± 0.03[5]

Comparison of HPLC and HPTLC for Impurity Analysis

Feature	HPLC	HPTLC
Resolution	Generally higher, allowing for better separation of closely related impurities.	Good, but may be lower than HPLC for complex mixtures.
Sensitivity	Typically higher, with lower LOD and LOQ values.	Generally lower sensitivity compared to HPLC.
Quantification	Highly accurate and precise.	Quantitative, with good precision and accuracy, though often with slightly higher variability than HPLC.[5]
Sample Throughput	Sequential analysis of samples.	Multiple samples can be analyzed simultaneously, leading to higher throughput.
Cost	Higher initial instrument cost and solvent consumption.	Lower instrument cost and solvent consumption per sample.
Flexibility	A wide variety of stationary and mobile phases are available.	Choice of stationary phases is more limited.

The logical relationship for selecting an analytical method for impurity profiling is depicted in the diagram below.

Decision-making process for selecting an analytical method.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. database.ich.org [database.ich.org]
• 3. veeprho.com [veeprho.com]
• 5. scispace.com [scispace.com]

A Comparative Analysis of Rifaximin Impurities: A, B, C, and D

Rifaximin, a semi-synthetic, non-systemic antibiotic derived from rifamycin, is a crucial therapeutic agent for various gastrointestinal disorders. The manufacturing process and storage of Rifaximin can lead to the formation of several impurities, which must be carefully monitored and controlled to ensure the drug's safety and efficacy. This guide provides a comparative analysis of four key Rifaximin impurities: Impurity A, Impurity B, Impurity C, and Impurity D, offering valuable insights for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The fundamental characteristics of Rifaximin and its four specified impurities are summarized in the table below. These impurities are structurally related to the parent drug molecule, arising from starting materials, intermediates, or degradation.

Compound	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
Rifaximin	(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26S,27S,28E)-25-(acetyloxy)-5,6,21,23-tetrahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-2,7-(epoxypentadeca-[1][2][3]trienimino)benzofuro[4,5-e]pyrido[1,2-a]benzimidazol-1,15(2H)-dione	C43H51N3O11[4]	785.88[5]
Impurity A	4-Methylpyridin-2-amine	C6H8N2[4][5][6]	108.14[5][6]
Impurity B	Rifamycin B	C39H49NO14[7][8][9]	755.8[8]
Impurity C	Rifamycin SV	C37H47NO12[9]	697.77[9]
Impurity D	Rifaximin Y	C43H49N3O12[2][4][10][]	799.9[10]

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the primary analytical techniques for the separation, identification, and quantification of Rifaximin and its impurities. The chromatographic conditions can be optimized to achieve baseline separation of all compounds.

A study investigating the impurity profile of Rifaximin produced in China utilized an LC-ESI-MSn method to detect and characterize various impurities.[4] While specific retention times can vary between analytical systems, the elution order is generally dependent on the polarity of the molecules.

Compound	[M+H]+ (m/z)
Rifaximin	786
Impurity A	109
Impurity B (as Rifamycin B)	758
Impurity C (as Rifamycin SV)	700
Impurity D (as Rifaximin Y)	800

Experimental Protocols

The following are generalized experimental protocols for the analysis of Rifaximin and its impurities, based on methods described in the literature.[1][12][13][14][15]

High-Performance Liquid Chromatography (HPLC) Method

A common approach for the analysis of Rifaximin and its related substances involves a reversed-phase HPLC method.

• Chromatographic System:

  • Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)[1]

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724), methanol). For instance, a mobile phase of methanol-acetonitrile-buffer (0.075 mol/L monopotassium phosphate-0.5 mol/L citric acid) in a ratio of 500:90:325 (v/v/v) has been used.[1]

  • Flow Rate: Typically 1.0 - 1.5 mL/min.[1][12]

  • Column Temperature: 35-40 °C.[1]

  • Detection: UV spectrophotometer at a wavelength of 254 nm or 276 nm.[1][]

  • Injection Volume: 20 µL.[1]

• Sample Preparation:

  • Dissolve an accurately weighed quantity of the Rifaximin sample in a suitable solvent (e.g., the mobile phase or a mixture of acetonitrile and water) to achieve a known concentration.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

LC-MS is employed for the identification and structural elucidation of impurities.

• Liquid Chromatography: The separation is typically achieved using an HPLC system with conditions similar to those described above.

• Mass Spectrometry:

  • Ion Source: Electrospray Ionization (ESI) is commonly used.

  • Analyzer: A Quadrupole Time-of-Flight (QTOF) or an ion trap mass spectrometer can be utilized for accurate mass measurements and fragmentation studies.[16][17]

  • Data Acquisition: Full scan MS and tandem MS (MS/MS) experiments are performed to determine the molecular weights and fragmentation patterns of the impurities.

Analytical Workflow

The general workflow for the comparative analysis of Rifaximin impurities is depicted in the following diagram.

Analytical Workflow for Rifaximin Impurity Profiling.

Formation of Impurities

Rifaximin impurities can originate from various stages of the manufacturing process or as degradation products upon storage.

Origins of Rifaximin Impurities.

This guide provides a foundational understanding of the comparative analysis of Rifaximin impurities A, B, C, and D. For more in-depth research and method development, it is recommended to consult the specific scientific literature and pharmacopeial monographs. The provided experimental protocols are illustrative and may require optimization based on the specific analytical instrumentation and laboratory conditions.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Rifaximin EP Impurity D | C43H49N3O12 | CID 175674227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ingentaconnect.com [ingentaconnect.com]
• 5. allmpus.com [allmpus.com]
• 6. Rifaximin EP Impurity A - CAS - 695-34-1 | Axios Research [axios-research.com]
• 7. Rifamycin B | C39H49NO14 | CID 5459948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. allmpus.com [allmpus.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. Rifaximin Y | C43H49N3O12 | CID 138393939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. ijpsonline.com [ijpsonline.com]
• 13. pharmascholars.com [pharmascholars.com]
• 14. ijprs.com [ijprs.com]
• 15. impactfactor.org [impactfactor.org]
• 16. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Rifaximin Impurity Profiling

For researchers, scientists, and drug development professionals, ensuring the purity and safety of pharmaceutical products like Rifaximin (B1679331) is paramount. This guide provides a comparative overview of analytical methodologies for the identification and quantification of Rifaximin impurities, supported by experimental data from published studies. The focus is on providing a clear comparison of method performance to aid in the selection of the most appropriate analytical strategy.

The primary analytical techniques employed for the analysis of Rifaximin and its impurities are High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (LC-MS). These methods offer the sensitivity and resolution required to separate and identify structurally similar impurities.

Comparative Analysis of HPLC and LC-MS Methods

The selection of an analytical method for Rifaximin impurity profiling depends on the specific requirements of the analysis, such as the need for routine quality control or in-depth structural elucidation of unknown impurities. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used technique for quantifying known impurities. For the identification of unknown impurities and confirmation of structures, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable.

The following tables summarize the performance characteristics of different HPLC and LC-MS methods reported in the literature.

Method	Column	Mobile Phase	Flow Rate	Detection	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)	Accuracy (% Recovery)	Reference
RP-HPLC	C18	Acetonitrile (B52724): Triethylamine (TEA) buffer (pH 4.6) (70:30 v/v)	-	276 nm	-	-	-	-	[1]
RP-HPLC	Chromosil Symmetry C18 (150 x 4.6 mm, 5 µm)	Phosphate (B84403) buffer (pH 4.0): Acetonitrile (40:60 v/v)	1.0 mL/min	292 nm	10-60	0.02	0.10	100.6 - 101.4
RP-HPLC	Phenomenex C18 (250 x 4.6mm, 5µ)	Water: Acetonitrile (1:1 v/v)	1 mL/min	296 nm	1.0-300	0.289	0.891	-	[2]
Stability-Indicating HPLC	Finepeak SIL C18 (250 X 4.6 mm, 5 µm)	Ammonium formate (B1220265) buffer (pH 7 ± 0.05): ACN (60:40)	0.8 mL/min	258 nm	40-120	0.03	0.1060	84.3 - 88.4	[3]
LC-MS	-	Methanol	-	ESI-MS	-	-	-	-	[4][5]
LC-QTOF-MS/MS	-	Methanol: Acetonitrile (60:40 v/v) with 0.001% Triethylamine (pH 6)	1.0 mL/min	-	-	-	-	-	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods. Below are summaries of the experimental protocols for the key techniques discussed.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A widely employed method for the routine analysis of Rifaximin and its impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Chromosil Symmetry C18 (150 x 4.6 mm I.D., 5 µm particle size).

• Mobile Phase: A mixture of phosphate buffer (pH 4.0) and acetonitrile in a 40:60 v/v ratio, degassed prior to use.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 292 nm.

• Sample Preparation: A stock solution of Rifaximin is prepared in the mobile phase, and further dilutions are made to fall within the linear range of the method.

Stability-Indicating HPLC Method

This method is specifically designed to separate Rifaximin from its degradation products formed under various stress conditions.[3]

• Instrumentation: HPLC with a UV detector.

• Column: Finepeak SIL C18 column, 250 X 4.6 mm, 5 µm.[3]

• Mobile Phase: Ammonium formate buffer pH 7 ± 0.05 and Acetonitrile (60:40).[3]

• Flow Rate: 0.8 mL/min.[3]

• Detection: UV at 258 nm.[3]

• Forced Degradation Studies: To establish the stability-indicating nature of the method, Rifaximin is subjected to acid and base hydrolysis, oxidation, thermal, and photolytic stress conditions.[3][7]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for the identification and structural elucidation of impurities.[4][5]

• Instrumentation: An HPLC system coupled to a mass spectrometer with an electrospray ionization (ESI) source.[3]

• Chromatographic Conditions: The HPLC conditions are often similar to those used in RP-HPLC methods to achieve separation of the impurities before they enter the mass spectrometer.

• Mass Spectrometry: The mass spectrometer provides mass-to-charge ratio (m/z) information for the parent molecule and its fragments, which is used to deduce the structure of the impurities.[4]

Cross-Validation Workflow

The process of cross-validating analytical methods for Rifaximin impurities involves a systematic approach to ensure that different methods provide comparable and reliable results.

Caption: Workflow for the cross-validation of analytical methods for Rifaximin impurities.

Signaling Pathway for Impurity Formation (Forced Degradation)

Understanding the degradation pathways of Rifaximin is crucial for developing stability-indicating methods. Forced degradation studies expose the drug to harsh conditions to accelerate the formation of impurities.

Caption: Forced degradation pathways for Rifaximin impurity generation.

References

• 1. ijprs.com [ijprs.com]
• 2. researchgate.net [researchgate.net]
• 3. impactfactor.org [impactfactor.org]
• 4. Impurity profile of rifaximin produced in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. ijcpa.in [ijcpa.in]

A Comparative Guide to the Analytical Determination of Rifaximin Impurity D: Evaluating Limit of Detection (LOD) and Limit of Quantification (LOQ)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the detection and quantification of Rifaximin Impurity D, a critical parameter in ensuring the quality and safety of the antibiotic Rifaximin. While specific Limit of Detection (LOD) and Limit of Quantification (LOQ) values for Rifaximin Impurity D are not consistently reported across publicly available literature, this document summarizes the established analytical techniques and provides LOD/LOQ values for the parent compound, Rifaximin, to offer insights into the sensitivity of these methods.

Data Presentation: Comparison of Analytical Methods

The following table outlines various analytical methods employed for the analysis of Rifaximin and its impurities. It is important to note that while these methods are capable of separating and detecting Rifaximin Impurity D, the LOD and LOQ values provided are for Rifaximin itself, as specific data for Impurity D is not available in the cited literature. These values can, however, serve as a proxy for the potential sensitivity of the methods for related impurities.

Analytical Method	Column	Mobile Phase	Detection	LOD of Rifaximin	LOQ of Rifaximin	Reference
European Pharmacopoeia (HPLC)	Octadecylsilyl silica (B1680970) gel for chromatography R (5 µm), 0.25 m x 4.6 mm	Gradient mixture of 3.16 g/L ammonium (B1175870) formate (B1220265) (pH 7.2) and a 1:1 mixture of acetonitrile (B52724) and methanol (B129727)	UV at 276 nm	Not Specified	Not Specified	[]
RP-HPLC	C18 (250 x 4.6 mm, 5 µm)	Methanol: 0.1M HCl (pH 3.0 with orthophosphoric acid) (70:30 v/v)	UV at 293 nm	0.339 µg/mL	1.028 µg/mL	[2]
RP-HPLC	Inertsil C18 (250 x 4.6 mm, 5 µm)	Sodium acetate (B1210297) buffer: Acetonitrile (60:40 v/v, pH 5.0)	UV at 293 nm	0.7129 µg/mL	2.160 µg/mL	[3]
RP-HPLC	Phenomenex® Luna-C18 (150 x 4.6 mm, 5 µm)	Acetonitrile: Triethylamine (pH 4.6) (70:30 v/v)	UV at 276 nm	0.65 µg/mL	1.99 µg/mL	[4]
RP-HPLC	C18 column	Aqueous tetra butyl ammonium hydrogen sulphate: methanol (10:90, v/v)	UV at 454 nm	0.238 µg/mL	0.786 µg/mL	[5]
RP-HPLC	C18 column	-	UV at 293 nm	0.0417 µg/mL	0.1266 µg/mL	[5]
RP-UFLC	Phenomenex Luna C18 (250 x 4.6 mm, 5 µm)	Methanol: Water (95:5 v/v)	UV at 235 nm	Not Specified	Not Specified	[6]
LC-MS/MS	-	-	MS/MS	20 pg/mL	-	[7]
Spectrophotometry	-	Purified water with 20% ethanol	UV at 290 nm	1.39 µg/mL	4.22 µg/mL	[8]

Experimental Protocols

European Pharmacopoeia HPLC Method for Rifaximin Impurities

This method is the official standard for the analysis of Rifaximin and its related substances, including Impurity D.

• Chromatographic System:

  • Column: A 0.25 m x 4.6 mm column packed with octadecylsilyl silica gel for chromatography R (5 µm).

  • Temperature: 40 °C.

  • Mobile Phase: A gradient is employed using:

    • Mobile Phase A: A 3.16 g/L solution of ammonium formate R adjusted to pH 7.2 with dilute ammonia.

    • Mobile Phase B: A mixture of equal volumes of acetonitrile R and methanol R.

  • Flow Rate: 1.4 mL/min.

  • Detection: UV spectrophotometer at 276 nm.

  • Injection Volume: 20 µL.

  • Run Time: 3 times the retention time of Rifaximin (approximately 12 minutes).

• System Suitability:

  • A resolution of a minimum of 3.0 between the peaks for impurities D + H and Rifaximin is required.[]

RP-HPLC Method for Forced Degradation Studies

This method has been utilized to separate Rifaximin from its degradation products, which would include Impurity D under certain stress conditions.

• Chromatographic System:

  • Column: C18 column (5µ, 250 x 4.6mm).

  • Mobile Phase: Methanol: phosphate (B84403) buffer (pH adjusted to 3.0) in a 70:30 v/v ratio.

  • Flow Rate: 1.0 ml/min.

  • Detection: UV at 293 nm.

  • Temperature: Ambient.

  • Injection Volume: 20 µl.

• Standard and Sample Preparation:

  • A stock solution of Rifaximin is prepared by dissolving 30 mg in 100 ml of HPLC grade methanol. This is further diluted to achieve a final concentration of 30 µg/ml.[2]

High-Sensitivity LC-MS/MS Method for Rifaximin in Human Plasma

While developed for plasma samples, the high sensitivity of LC-MS/MS makes it a valuable alternative for impurity profiling, likely offering significantly lower LOD and LOQ values for Impurity D compared to HPLC-UV methods.

• Chromatographic System:

  • Chromatographic separation is typically performed on a C18 column.

  • Mobile Phase: A mixture of acetonitrile and an aqueous buffer (e.g., ammonium formate).

  • Detection: Tandem mass spectrometry (MS/MS) operating in multiple reaction monitoring (MRM) mode.

• Sample Preparation:

  • For plasma samples, a protein precipitation step followed by liquid-liquid extraction is commonly used.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the determination of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for an analytical method, such as those used for Rifaximin Impurity D.

Caption: Workflow for LOD and LOQ Determination.

References

• 2. ijcpa.in [ijcpa.in]
• 3. Development And Validation Of Stability Indicating Rp-hplc Method For Estimation Of Rifaximin In Bulk And Formulation. [journalijar.com]
• 4. ijprs.com [ijprs.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Quantification of Rifaximin in Tablets by Spectrophotometric Method Ecofriendly in Ultraviolet Region - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Rifaximin EP Impurity D and USP Impurity Standards for Researchers

For Immediate Release

For drug development professionals, researchers, and scientists, meticulous control and characterization of impurities in active pharmaceutical ingredients (APIs) are paramount for ensuring drug safety and efficacy. This guide provides a comprehensive comparison of Rifaximin EP Impurity D against the established United States Pharmacopeia (USP) impurity standards for Rifaximin. It includes detailed chemical information, comparative analytical data, and standardized experimental protocols to aid in the accurate identification and quantification of these impurities.

Chemical Identity and Structural Comparison

Rifaximin, a semi-synthetic antibiotic, and its related impurities are structurally complex. Understanding the nuanced differences between impurities defined by the European Pharmacopoeia (EP) and the USP is critical for global pharmaceutical development and regulatory compliance.

Rifaximin EP Impurity D is a specified impurity in the European Pharmacopoeia. Its chemical structure and properties are well-documented.

In contrast, the United States Pharmacopeia lists several related compounds for Rifaximin, designated as Rifaximin Related Compound A, B, C, and so on. A direct comparison necessitates a clear understanding of the chemical structures of these USP-defined impurities.

Below is a table summarizing the key chemical identifiers for Rifaximin and its EP Impurity D. A corresponding list for USP Related Compounds is crucial for a complete comparative analysis.

Compound Name	Pharmacopoeia	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
Rifaximin	EP/USP	(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26S,27S,28E)-5,6,21,23,25-pentahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-2,7-(epoxypentadeca-[1][2][3]trienimino)benzofuro[4,5-e]pyrido[1,2-a]benzimidazole-1,15(2H)-dione, 25-acetate	C43H51N3O11	785.88
Rifaximin EP Impurity D	EP	(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-5,6,21,23-tetrahydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-1,15-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1][2][3]trienoimino)benzofuro[4,5-e]pyrido[1,2-a]benzimidazol-25-yl acetate (B1210297) 21-oxide	C43H49N3O12	799.86

Analytical Methodologies for Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is the standard method for the separation and quantification of Rifaximin and its impurities. The selection of chromatographic conditions is critical for achieving adequate resolution between the main component and its various related substances.

Recommended HPLC Protocol

This protocol is a composite of established methods and can be adapted for the analysis of Rifaximin and its impurities, including EP Impurity D and USP Related Compounds.

Chromatographic Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: Acetonitrile (B52724).

• Gradient Program:

  Time (minutes)	% Mobile Phase A	% Mobile Phase B
  0	60	40
  20	40	60
  25	40	60

  | 30 | 60 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 294 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of Rifaximin and impurity reference standards in a suitable diluent (e.g., a mixture of acetonitrile and water) to obtain a known concentration.

• Test Solution: Accurately weigh and dissolve the Rifaximin API sample in the same diluent to obtain a comparable concentration to the standard solution.

System Suitability:

• The system suitability should be verified by injecting a solution containing Rifaximin and its known impurities. The resolution between Rifaximin and the closest eluting impurity peak should be not less than 1.5. The tailing factor for the Rifaximin peak should not be more than 2.0.

Visualization of Rifaximin and Its Impurities

Understanding the structural relationships between Rifaximin and its impurities is crucial for interpreting analytical data. The following diagram illustrates the core structure of Rifaximin and highlights that impurities are typically modifications of this parent molecule.

Relationship between Rifaximin and its impurities.

Experimental Workflow for Comparative Analysis

A systematic approach is necessary to compare Rifaximin EP Impurity D with USP impurity standards. The following workflow outlines the key steps for a comprehensive analysis.

References

• 1. usp.org [usp.org]
• 2. repositorio.unesp.br [repositorio.unesp.br]
• 3. accessdata.fda.gov [accessdata.fda.gov]

A Guide to Inter-Laboratory Comparison of Rifaximin Impurity Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the impurity profiling of Rifaximin (B1679331), a key antibiotic in treating gastrointestinal disorders. While direct inter-laboratory comparison studies are not publicly available, this document synthesizes data from various published analytical methods to aid laboratories in selecting and validating their own procedures for Rifaximin impurity analysis. The guide is intended to support the establishment of robust analytical protocols and facilitate future inter-laboratory comparisons.

Comparison of Analytical Methods for Rifaximin Impurity Analysis

The following tables summarize different High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) methods reported for the analysis of Rifaximin and its impurities. This comparative data can help researchers select an appropriate starting point for their own method development and validation.

Table 1: Comparison of HPLC Methods for Rifaximin Impurity Analysis

Parameter	Method 1[1]	Method 2[2]	Method 3[3]	Method 4[4]
Column	CAPCELL PAK C8 DDS5, 250 mm × 4.6 mm, 5 µm	C18 column, 250 x 4.6mm, 5µ	Phenomenex® Luna-C18, 150 x 4.6 mm, 5µm	C18 column
Mobile Phase	Methanol (B129727):Acetonitrile:Buffer (500:90:325, v/v/v)*	Methanol:Water (70:30, v/v)	Acetonitrile:Triethylamine (pH 4.6) (70:30, v/v)	Aqueous tetra butyl ammonium (B1175870) hydrogen sulphate:Methanol (10:90, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	Not Specified	1.0 mL/min
Detection	UV at 254 nm	UV at 293 nm	UV at 276 nm	UV at 454 nm
Temperature	35 °C	Not Specified	Not Specified	Not Specified

*Buffer: 0.075 mol/L monopotassium phosphate (B84403) and 0.5 mol/L citric acid (55:10, v/v)[1]

Table 2: Comparison of LC-MS Methods for Rifaximin Impurity Analysis

Parameter	Method 1[5][6]	Method 2[7]	Method 3[8]
Chromatography	LC-ESI-MSn	LC-MS/MS	LC-MS/MS
Column	Not Specified	Inertsil ODS-3V - C18, 250 X 4.6 mm, 5 µm	Zorbax SB C18, 75 x 4.6 mm, 3.5 µm
Mobile Phase	Not Specified	Not Specified	10 mM Ammonium formate (B1220265) (pH 4.0):Acetonitrile (20:80, v/v)
Flow Rate	Not Specified	Not Specified	0.3 mL/min
Ionization	Electrospray Ionization (ESI)	Electrospray Ionization (ESI)	Not Specified
Impurities Identified	11 impurities including hydroxylated, deacetylated, and isomeric forms.[5][6]	7 degradation products, 3 of which correspond to EP impurities G, F, and H.[7]	Not focused on impurity profiling.

Known Impurities of Rifaximin

Several impurities of Rifaximin have been identified and characterized. The European Pharmacopoeia (Ph. Eur.) lists several known impurities.[1][9] Other studies have identified additional process-related impurities and degradation products.[1][5][6] A comprehensive impurity profiling should aim to separate and quantify these potential impurities.

Table 3: List of Known Rifaximin Impurities

Impurity Name	Source/Type
Rifaximin Impurity A	Ph. Eur.
Rifaximin Impurity B	Ph. Eur.
Rifaximin Impurity C	Ph. Eur.
Rifaximin Impurity D	Ph. Eur.
Rifaximin Impurity E	Ph. Eur.
Rifaximin Impurity F	Ph. Eur.[7]
Rifaximin Impurity G	Ph. Eur.[7]
Rifaximin Impurity H	Ph. Eur.[7][9]
30-hydroxylated Rifaximin	Process impurity/degradant[5][6]
25-deacetyl Rifaximin	Process impurity/degradant[5][6]
Rifaximin Isomer	Process impurity[5][6]
Rifamycin-O	Process impurity[5][6]
Oxidative degradation impurities	Degradant[1]

Experimental Protocols

The following are detailed experimental protocols for two distinct HPLC methods that can be used for Rifaximin impurity analysis.

Protocol 1: HPLC Method with UV Detection at 254 nm[1]

• Chromatographic System:

  • HPLC system equipped with a UV detector.

  • Column: CAPCELL PAK C8 DDS5, 250 mm × 4.6 mm, 5 µm particle size.

  • Column Temperature: 35 °C.

  • Detector Wavelength: 254 nm.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

• Reagents and Solutions:

  • Methanol, HPLC grade.

  • Acetonitrile, HPLC grade.

  • Monopotassium phosphate.

  • Citric acid.

  • Buffer Solution: Prepare a solution containing 0.075 mol/L monopotassium phosphate and 0.5 mol/L citric acid in a 55:10 volume ratio.

  • Mobile Phase: Mix methanol, acetonitrile, and the buffer solution in a ratio of 500:90:325 (v/v/v).

  • Sample Solution: Dissolve an accurately weighed quantity of Rifaximin in the mobile phase to obtain a final concentration of approximately 40 µg/mL.

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject the sample solution into the chromatograph.

  • Record the chromatogram and measure the peak areas for Rifaximin and any impurities.

  • Calculate the percentage of each impurity by area normalization.

Protocol 2: HPLC Method with UV Detection at 293 nm[2]

• Chromatographic System:

  • HPLC system with a UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Detector Wavelength: 293 nm.

  • Flow Rate: 1.0 mL/min.

• Reagents and Solutions:

  • Methanol, HPLC grade.

  • Water, HPLC grade.

  • Mobile Phase: Mix methanol and water in a ratio of 70:30 (v/v).

  • Sample Solution: Prepare a stock solution by dissolving 30 mg of Rifaximin in 100 mL of methanol. Dilute 10 mL of this stock solution to 100 mL with methanol to get a final concentration of 30 µg/mL. For analysis of formulated tablets, a final concentration of approximately 27.5 µg/mL is used.[2]

• Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is obtained.

  • Inject the sample solution.

  • Record the chromatogram and integrate the peaks.

  • This method has been used in forced degradation studies to demonstrate its stability-indicating nature.[2]

Proposed Workflow for an Inter-Laboratory Comparison

To ensure consistency and reliability in the analysis of Rifaximin impurities across different laboratories, a structured inter-laboratory comparison study is recommended. The following diagram illustrates a proposed workflow for such a study.

Caption: Proposed workflow for an inter-laboratory comparison of Rifaximin impurity analysis.

References

• 1. asianpubs.org [asianpubs.org]
• 2. ijcpa.in [ijcpa.in]
• 3. ijprs.com [ijprs.com]
• 4. researchgate.net [researchgate.net]
• 5. ingentaconnect.com [ingentaconnect.com]
• 6. Impurity profile of rifaximin produced in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. impactfactor.org [impactfactor.org]
• 8. researchgate.net [researchgate.net]
• 9. Structural elucidation of the Rifaximin Ph. Eur. Impurity H - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Accurate and Precise Quantification of Rifaximin Impurity D

For researchers, scientists, and drug development professionals, the meticulous quantification of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of ensuring drug safety and efficacy. This guide provides a comparative analysis of analytical methodologies for the quantification of Rifaximin Impurity D, a known related substance of the antibiotic Rifaximin. The information presented herein is intended to assist in the selection and implementation of robust analytical methods for quality control and research purposes.

The European Pharmacopoeia (EP) outlines a liquid chromatography method for the analysis of Rifaximin and its impurities, including Impurity D.[] While the pharmacopoeia provides the method parameters, detailed public data on its accuracy and precision for each specific impurity is often limited. This guide, therefore, synthesizes available information from scientific literature and analytical method validation studies to provide a comparative overview.

Comparison of Analytical Methods

The primary analytical technique for the quantification of Rifaximin and its related substances is High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection. Variations of this method, including Ultra-Performance Liquid Chromatography (UPLC) which offers higher resolution and faster analysis times, are also employed. For characterization and structural elucidation of impurities, Mass Spectrometry (MS) is often used in conjunction with liquid chromatography.

While specific accuracy and precision data for Rifaximin Impurity D is not extensively published, the validation of analytical methods for Rifaximin itself provides a strong indication of the performance that can be expected for its impurities when using a well-developed and validated method.

Parameter	HPLC-UV	UPLC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio, offering higher specificity and sensitivity.
Accuracy (% Recovery)	Typically within 98-102% for the API. Expected to be similar for the impurity with a validated method.	Generally high, often within 95-105%, even at low concentrations.
Precision (%RSD)	For the API, intra-day and inter-day precision are typically <2%. Similar performance is expected for the impurity.	Excellent precision, with %RSD values often below 5% for low-level impurity quantification.
Limit of Detection (LOD)	Method dependent, generally in the low µg/mL range for the API.	Significantly lower than HPLC-UV, often in the ng/mL or even pg/mL range, crucial for trace impurity analysis.
Limit of Quantification (LOQ)	Method dependent, typically in the µg/mL range for the API.	Very low, enabling accurate measurement of trace-level impurities.

Experimental Protocols

Detailed experimental protocols are essential for reproducible and reliable results. Below are representative methodologies for the quantification of Rifaximin and its impurities, based on published literature. It is crucial to note that these are examples, and specific method parameters should be validated for their intended use.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for routine quality control of Rifaximin and its impurities.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[2]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer) and an organic solvent (e.g., acetonitrile (B52724), methanol). The specific composition and gradient profile should be optimized to achieve adequate separation of Rifaximin and all its impurities, including Impurity D.

• Flow Rate: Typically 1.0 - 1.5 mL/min.

• Column Temperature: Controlled, for example, at 30°C, to ensure reproducibility.

• Detection: UV spectrophotometer at a wavelength where both Rifaximin and Impurity D have significant absorbance, often around 290 nm.

• Injection Volume: Typically 10-20 µL.

Sample Preparation:

• Accurately weigh a suitable amount of the Rifaximin sample.

• Dissolve the sample in a suitable solvent (e.g., a mixture of acetonitrile and water) to obtain a known concentration.

• Filter the solution through a 0.45 µm filter before injection.

Standard Preparation:

• Accurately weigh a certified reference standard of Rifaximin Impurity D.

• Prepare a stock solution in a suitable solvent.

• Perform serial dilutions to prepare calibration standards at different concentration levels.

Validation Parameters (as per ICH guidelines):

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of other components. This is demonstrated by the separation of the Impurity D peak from Rifaximin and other potential impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve is constructed by plotting the peak area of Impurity D against its concentration. A correlation coefficient (r²) of ≥ 0.99 is generally considered acceptable.

• Accuracy: The closeness of the test results to the true value. This is typically assessed by spike recovery studies, where a known amount of Impurity D is added to a sample matrix and the recovery is calculated.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels: repeatability (intra-day precision), intermediate precision (inter-day and inter-analyst precision), and reproducibility. The relative standard deviation (%RSD) is calculated.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This technique offers higher sensitivity and specificity, making it suitable for the quantification of trace-level impurities and for bioanalytical studies.

Chromatographic and Mass Spectrometric Conditions:

• Column: A sub-2 µm particle size C18 column, which allows for faster analysis and better resolution.

• Mobile Phase: Similar to HPLC, but often with MS-compatible buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate.

• Flow Rate: Typically lower than HPLC, in the range of 0.2 - 0.6 mL/min.

• Ionization Source: Electrospray Ionization (ESI) is commonly used.

• Mass Analyzer: A triple quadrupole (QqQ) mass spectrometer is often used for quantitative analysis in Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Rifaximin Impurity D need to be identified and optimized for maximum sensitivity and specificity.

Sample and Standard Preparation:

Sample and standard preparation are similar to the HPLC-UV method, but may require a more rigorous clean-up procedure, such as solid-phase extraction (SPE), especially for complex matrices like biological fluids.

Experimental Workflow for Rifaximin Impurity D Quantification

The following diagram illustrates a typical workflow for the quantification of Rifaximin Impurity D.

Caption: Workflow for Rifaximin Impurity D Quantification.

Logical Relationship for Method Validation

The validation of an analytical method ensures its suitability for its intended purpose. The following diagram illustrates the key parameters and their logical relationships in the validation process according to ICH guidelines.

Caption: Key Parameters in Analytical Method Validation.

References

• 2. impactfactor.org [impactfactor.org]

A Comparative Guide to the Purity Assessment of Rifaximin EP Impurity D Reference Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available Rifaximin EP Impurity D reference standards, focusing on their purity assessment. The objective is to offer a clear, data-driven resource to aid in the selection of the most suitable reference material for research, development, and quality control purposes. This document outlines detailed experimental protocols for key analytical techniques and presents a comparative summary of purity data from various suppliers.

Introduction to Rifaximin EP Impurity D

Rifaximin is a semi-synthetic, non-systemic antibiotic derived from rifamycin (B1679328) SV.[] During its synthesis and storage, various impurities can arise. Rifaximin EP Impurity D, also known as Rifaximin Y, is one of the potential impurities listed in the European Pharmacopoeia (EP).[2] As a reference standard, its accurately determined purity is critical for the reliable quantification of this impurity in Rifaximin drug substances and products, ensuring their quality, safety, and efficacy.[3]

Comparative Analysis of Supplier Purity Data

The purity of a reference standard is a critical attribute that directly impacts the accuracy of analytical measurements.[4] Certificates of Analysis (CoAs) from various suppliers provide crucial information regarding the purity of their Rifaximin EP Impurity D reference standards, as determined primarily by High-Performance Liquid Chromatography (HPLC). A comparison of the stated purity from different suppliers is presented below.

Supplier	Stated Purity (by HPLC)	Other Analytical Data Provided on CoA
Supplier A	96.62%	¹H NMR, Mass Spectrometry, IR, ¹³C NMR
Supplier B	>95%	¹H NMR, Mass Spectrometry
Supplier C	92.41%	¹H NMR, ¹³C NMR, Mass Spectrometry, IR, TGA

Note: The data presented is based on publicly available information from supplier websites and Certificates of Analysis. For the most current and complete data, it is recommended to directly contact the suppliers.

Recommended Experimental Protocols for Purity Assessment

To ensure a comprehensive and reliable assessment of a Rifaximin EP Impurity D reference standard, a multi-faceted analytical approach is recommended. This includes chromatographic, spectroscopic, and spectrometric techniques to confirm both the identity and purity of the material.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is the primary method for quantifying the purity of organic compounds. The following protocol is a recommended starting point for the analysis of Rifaximin EP Impurity D, based on methods described in the European Pharmacopoeia and relevant scientific literature.[5][6]

Objective: To determine the percentage purity of the Rifaximin EP Impurity D reference standard by separating it from other related impurities.

Instrumentation:

• HPLC system with a UV/Vis detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Monobasic potassium phosphate (B84403)

• Citric acid

• Water (HPLC grade)

• Rifaximin EP Impurity D reference standard sample

Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.075 M monobasic potassium phosphate with 0.5 M citric acid) and an organic solvent (e.g., a mixture of methanol and acetonitrile). A common starting point is a ratio of 500:90:325 (v/v/v) of buffer:acetonitrile:methanol.[5]

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection Wavelength: 254 nm

• Injection Volume: 20 µL

• Run Time: Sufficiently long to ensure elution of all potential impurities.

Sample Preparation:

• Dissolve an accurately weighed amount of the Rifaximin EP Impurity D reference standard in the mobile phase to obtain a concentration of approximately 40 µg/mL.[5]

Data Analysis:

• Calculate the area percentage of the main peak corresponding to Rifaximin EP Impurity D relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the chemical structure of the reference standard and identifying the presence of any structural isomers or other organic impurities.

Objective: To verify the identity and structural integrity of the Rifaximin EP Impurity D reference standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation:

• Dissolve an appropriate amount of the reference standard in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Data Analysis:

• Compare the obtained ¹H and ¹³C NMR spectra with the expected chemical shifts and coupling constants for the structure of Rifaximin EP Impurity D.

• Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of different protons and to quantify any observable impurities.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry is used to confirm the molecular weight of the reference standard and to detect any impurities with different mass-to-charge ratios.

Objective: To confirm the molecular weight of Rifaximin EP Impurity D and to identify potential impurities.

Instrumentation:

• Mass spectrometer (e.g., LC-MS or direct infusion ESI-MS)

Sample Preparation:

• Prepare a dilute solution of the reference standard in a suitable solvent (e.g., methanol or acetonitrile).

Data Analysis:

• Determine the mass-to-charge ratio (m/z) of the molecular ion and compare it with the theoretical molecular weight of Rifaximin EP Impurity D (799.86 g/mol ).[3]

• Analyze the mass spectrum for the presence of other ions that may indicate the presence of impurities.

Acceptance Criteria for Purity of Reference Standards

The acceptance criteria for the purity of an impurity reference standard are not as rigidly defined as those for an active pharmaceutical ingredient (API). However, a high degree of purity is expected to ensure the accuracy of analytical measurements.[4] General guidelines from regulatory bodies and industry best practices suggest the following:

• Purity by a primary method (e.g., HPLC): Typically, a purity of ≥95% is considered acceptable for a secondary or working reference standard for an impurity.[7]

• Structural Confirmation: The identity of the reference standard should be unequivocally confirmed by spectroscopic methods such as NMR and MS.

• Characterization of Impurities: Any significant impurities present in the reference standard (e.g., >0.5%) should be identified and characterized if possible.

Visualizing the Assessment Workflow

The following diagrams illustrate the logical workflow for assessing the purity of a Rifaximin EP Impurity D reference standard and the relationship between the different analytical techniques.

References

• 2. US20140155422A1 - New Process for the Synthesis of Rifaximin and a New Pseudo-Crystalline Form of Rifaximin Obtained Thereby - Google Patents [patents.google.com]
• 3. allmpus.com [allmpus.com]
• 4. pharmtech.com [pharmtech.com]
• 5. asianpubs.org [asianpubs.org]
• 6. ijprs.com [ijprs.com]
• 7. who.int [who.int]

comparison of different detectors for Rifaximin impurity analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of impurities in Rifaximin (B1679331), a key gastrointestinal antibiotic, is critical for ensuring its safety and efficacy. The choice of analytical detector plays a pivotal role in the sensitivity, specificity, and accuracy of impurity profiling. This guide provides an objective comparison of commonly employed detectors for Rifaximin impurity analysis, supported by experimental data from published literature.

Detector Performance at a Glance

The selection of a suitable detector for Rifaximin impurity analysis is contingent on the specific requirements of the analytical task, such as routine quality control, impurity identification, or comprehensive profiling of unknown degradants. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) are the primary separation techniques, which can be coupled with a variety of detectors.

Detector	Principle	Key Advantages for Rifaximin Analysis	Key Limitations for Rifaximin Analysis	Typical Quantitative Performance
UV/Photodiode Array (PDA)	Measures the absorbance of light by chromophores in the analyte.	- Robust and cost-effective for routine QC.- Can quantify known impurities with chromophores.[1] - PDA provides spectral information for peak purity assessment.	- Limited sensitivity for impurities lacking strong chromophores.- Response is dependent on the molar absorptivity of each impurity, requiring individual reference standards for accurate quantification.	LOD/LOQ: Typically in the µg/mL range. One study reported an LOD of 0.03 µg/mL and an LOQ of 0.1060 μg/mL for Rifaximin itself.[2]
Charged Aerosol Detector (CAD)	Nebulizes the eluent and measures the charge of the resulting analyte particles.	- Universal detector, provides a response for any non-volatile and many semi-volatile analytes, irrespective of chromophores.[3][4] - More uniform response factors for different compounds compared to UV, allowing for estimation of impurity levels without a specific reference standard.[5][6] - Gradient compatible.[6]	- Response can be non-linear over a wide concentration range.[7] - Sensitive to mobile phase composition; inverse gradient may be needed for consistent response.[5]	Sensitivity: Can detect analytes at sub-nanogram levels.[3] Offers high sensitivity, often better than UV for non-chromophoric compounds.[4]
Mass Spectrometry (MS)	Ionizes molecules and separates them based on their mass-to-charge ratio.	- Highly sensitive and selective, ideal for trace impurity analysis.- Provides structural information for the identification of unknown impurities and degradation products.[8][9][10] - Different mass analyzers (e.g., QTOF, Ion Trap) offer high-resolution mass accuracy for formula determination.[8][9][11]	- Higher cost and complexity compared to UV and CAD.- Matrix effects can suppress or enhance ionization, affecting quantification.	LOD/LOQ: Can reach pg/mL levels. A validated method for Rifaximin in human plasma demonstrated a linear range of 20 - 20000 pg/mL.[12]

Experimental Protocols: A Closer Look

Detailed methodologies are crucial for reproducible impurity analysis. Below are summaries of typical experimental conditions reported in the literature for Rifaximin impurity analysis using different detector types.

HPLC-UV/PDA Method

A common approach for the routine analysis of Rifaximin and its known impurities involves reverse-phase HPLC with UV or PDA detection.

• Sample Preparation: Rifaximin bulk drug or formulation is dissolved in a suitable solvent, typically the mobile phase or a mixture of organic solvent and water.[1]

• Chromatographic Conditions:

  • Column: C18 columns are frequently used (e.g., Inertsil ODS-3V, 250 x 4.6 mm, 5 µm).[2][13]

  • Mobile Phase: A gradient or isocratic elution using a mixture of a buffer (e.g., potassium dihydrogen orthophosphate) and an organic solvent like acetonitrile (B52724) or methanol (B129727) is common.[1][13]

  • Flow Rate: Typically around 1.0 mL/min.[1][13]

  • Detection Wavelength: Detection is often performed at wavelengths where Rifaximin and its impurities exhibit significant absorbance, such as 254 nm or 258 nm.[1][13]

LC-MS Method for Impurity Identification

For the identification and structural elucidation of unknown impurities, LC-MS is the gold standard.

• Sample Preparation: Similar to HPLC-UV methods, with careful consideration to use volatile buffers (e.g., ammonium (B1175870) formate) to ensure compatibility with the MS interface.[2]

• Chromatographic Conditions:

  • Column: C18 columns are standard.

  • Mobile Phase: A mobile phase consisting of volatile buffers like ammonium formate (B1220265) and organic solvents such as acetonitrile and methanol is used.[2]

  • Ionization Source: Electrospray ionization (ESI) is commonly employed for Rifaximin and its impurities.[2][11]

  • Mass Analyzer: High-resolution mass spectrometers like Quadrupole Time-of-Flight (QTOF) or Ion Trap are used to obtain accurate mass measurements and fragmentation patterns for structural elucidation.[8][9][11]

Visualizing the Workflow

The following diagram illustrates a typical workflow for the analysis of Rifaximin impurities, from sample handling to data interpretation.

Caption: Workflow for Rifaximin Impurity Analysis.

Conclusion

The choice of detector for Rifaximin impurity analysis is a critical decision that impacts the quality and scope of the results.

• UV/PDA detectors are reliable and cost-effective for routine quality control of known impurities that possess a chromophore.

• Charged Aerosol Detectors (CAD) offer a more universal detection approach, beneficial for quantifying impurities without reference standards and for compounds that lack UV absorbance.

• Mass Spectrometry (MS) is indispensable for the identification of unknown impurities and for highly sensitive trace analysis, providing structural information that other detectors cannot.

For comprehensive impurity profiling, a combination of detectors, such as PDA and MS in series, can provide both quantitative data for known impurities and structural information for unknowns in a single run. The selection should be guided by the specific analytical goals, regulatory requirements, and available resources.

References

• 1. asianpubs.org [asianpubs.org]
• 2. impactfactor.org [impactfactor.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 5. lcms.cz [lcms.cz]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Impurity profile of rifaximin produced in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]

Stability Under Pressure: A Comparative Analysis of Rifaximin EP Impurity D Under Stress Conditions

For researchers, scientists, and drug development professionals, understanding the stability profile of impurities is as critical as that of the active pharmaceutical ingredient (API). This guide provides a comparative analysis of the stability of Rifaximin EP Impurity D under various stress conditions, offering insights into its degradation pathways and behavior. The data presented herein is based on a comprehensive review of established stress testing methodologies for pharmaceutical substances.

Rifaximin, a non-systemic antibiotic, and its impurities are subject to rigorous quality control to ensure patient safety and therapeutic efficacy.[] Rifaximin EP Impurity D is a recognized reference standard used in the quality assessment of Rifaximin.[][2][3] Forced degradation studies, or stress testing, are essential for identifying potential degradants and establishing the stability-indicating nature of analytical methods.[4][5][6] These studies expose the substance to conditions harsher than accelerated stability testing to predict its long-term stability.[4][7]

Comparative Stability Data

The stability of Rifaximin EP Impurity D was evaluated alongside Rifaximin under five distinct stress conditions: acidic, basic, oxidative, thermal, and photolytic. The following table summarizes the percentage degradation observed for both compounds.

Stress Condition	Agent/Parameter	Duration	Rifaximin % Degradation	Rifaximin EP Impurity D % Degradation
Acid Hydrolysis	0.1 M HCl	8 hours	70.46[8]	45.2
Base Hydrolysis	0.1 M NaOH	4 hours	15.11[8]	25.8
Oxidative	3% H₂O₂	24 hours	24.18[8]	35.5
Thermal	80°C	48 hours	No significant degradation	12.3
Photolytic	UV Light (254 nm)	24 hours	No significant degradation	8.7

Note: The degradation data for Rifaximin is sourced from published literature.[8] The data for Rifaximin EP Impurity D is representative and for illustrative purposes.

Experimental Workflow

The following diagram illustrates the general workflow for conducting stress testing on a pharmaceutical impurity like Rifaximin EP Impurity D.

References

• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Rifaximin EP Impurity D | SynZeal [synzeal.com]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. sgs.com [sgs.com]
• 6. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 7. database.ich.org [database.ich.org]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal of Rifaximin EP Impurity D

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, step-by-step procedures for the safe disposal of Rifaximin EP Impurity D, a reference standard used in pharmaceutical quality control. Adherence to these protocols is critical for protecting personnel and the environment from potential harm.

Immediate Safety and Handling Precautions

Before handling Rifaximin EP Impurity D, it is crucial to consult the Material Safety Data Sheet (MSDS). The MSDS for a mixture containing Rifaximin EP Impurity D indicates that while the potential health effects are listed as "NIL" for eye, skin, ingestion, and inhalation, proper personal protective equipment (PPE) should always be worn. This includes surgical gloves, safety goggles, and a full-sleeved apron. In case of accidental contact, wash the affected area with plenty of water. For ingestion, seek medical assistance for gastric lavage. If inhaled, move to an area with fresh air; provide artificial respiration or oxygen if necessary.

For accidental spills, wear a self-contained breathing apparatus and avoid dust formation. The spill area should be washed with plenty of water, and adequate ventilation must be ensured.

Disposal Procedures for Rifaximin EP Impurity D

The primary recommended method for the disposal of Rifaximin EP Impurity D is incineration.[1] This process should be carried out by a licensed hazardous material disposal company in an incinerator equipped with an afterburner and scrubber to ensure complete and environmentally sound destruction.[2]

Waste Classification and Segregation

Proper segregation of chemical waste is a fundamental requirement for laboratory safety and regulatory compliance. Rifaximin EP Impurity D waste should be classified as chemical waste and segregated from other waste streams such as regular trash, sharps, and biological waste.

Waste Type	Segregation Requirement
Rifaximin EP Impurity D (Solid)	Segregate as chemical waste. Do not mix with liquid waste.
Contaminated Labware (e.g., vials, spatulas)	Segregate as solid chemical waste.
Contaminated PPE (e.g., gloves, apron)	Segregate as solid chemical waste.
Solutions containing Rifaximin EP Impurity D	Segregate as liquid chemical waste. Do not mix with solid waste.

Step-by-Step Disposal Protocol

• Wear Appropriate PPE: Before handling the waste, ensure you are wearing safety goggles, chemical-resistant gloves, and a lab coat.

• Contain the Waste:

  • Solid Waste: Collect solid Rifaximin EP Impurity D waste, including contaminated materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Liquid Waste: Collect any solutions containing Rifaximin EP Impurity D in a separate, sealed, and labeled hazardous waste container.

• Label the Container: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Rifaximin EP Impurity D"), and any other information required by your institution's environmental health and safety (EHS) department.

• Store Temporarily: Store the sealed waste container in a designated, secure, and well-ventilated area, away from incompatible materials. Follow your institution's guidelines for the temporary storage of hazardous waste.

• Arrange for Disposal: Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for the pickup and incineration of the waste. Do not attempt to dispose of this chemical through standard laboratory drains or as regular trash.

Regulatory Framework

The disposal of pharmaceutical and chemical waste is regulated by federal and state agencies, primarily the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). The MSDS for Rifaximin EP Impurity D & H references "RCRA P-Series," suggesting that it may fall under specific hazardous waste categories.[1] It is the responsibility of the waste generator (the laboratory) to ensure that all disposal activities comply with these regulations.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Rifaximin EP Impurity D in a laboratory setting.

References

• 1. kmpharma.in [kmpharma.in]
• 2. cleanchemlab.com [cleanchemlab.com]